Octacosane

• CAS: 630-02-4

Core Science & Biosynthesis

octacosane melting and boiling points

An In-depth Technical Guide on the Melting and Boiling Points of Octacosane

Introduction

Octacosane (C28H58) is a long-chain saturated hydrocarbon belonging to the alkane series.[1] As a waxy solid at room temperature, its physical properties, particularly its melting and boiling points, are critical parameters in various industrial and research applications. These properties are fundamental to its use in lubricants, paraffin waxes, and as a component in fuel oils.[2] In the context of drug development, long-chain alkanes can be utilized in formulation studies, for example, in creating controlled-release matrices or as components of lipid-based drug delivery systems. An accurate understanding of the thermal behavior of octacosane is therefore essential for researchers, scientists, and professionals in these fields. This guide provides a detailed overview of the melting and boiling points of octacosane, the experimental protocols for their determination, and a logical workflow for these measurements.

Physical Properties of Octacosane

The melting and boiling points of octacosane have been determined and reported across various chemical literature and databases. A summary of these values is presented below. The slight variations in reported values can be attributed to differences in experimental conditions and sample purity.

Property	Value	Pressure	Source
Melting Point	61.3 °C (334.45 K)	760 mmHg	CRC Handbook of Chemistry and Physics[1][3]
64.5 °C (148.1 °F)	760 mmHg	National Toxicology Program (NTP)[1]
60.0 - 65.0 °C	760 mmHg	The Good Scents Company[4]
57 - 62 °C	Not Specified	ChemWhat, ChemicalBook[5][6]
61 - 63 °C	Not Specified	Fisher Scientific[7]
Boiling Point	432 °C (705.15 K)	760 mmHg	CRC Handbook of Chemistry and Physics[1][8]
431.6 °C (808.9 °F)	760 mmHg	National Toxicology Program (NTP)[1]
431.0 - 432.0 °C	760 mmHg	The Good Scents Company[4]
278 °C (551.15 K)	15 mmHg (0.02 bar)	Multiple Sources[3][4][5][6][9]

Experimental Protocols for Determination

The determination of melting and boiling points are standard procedures in chemical analysis, used for both identification and purity assessment of compounds.[10][11]

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.[10] Impurities tend to lower the melting point and broaden the melting range.[12][13] A common and effective method involves the use of a capillary tube and a calibrated heating apparatus.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp, DigiMelt) or a Thiele tube setup.[10]

• Glass capillary tubes (sealed at one end).[13]

• Calibrated thermometer.

Detailed Methodology (Capillary Method):

• Sample Preparation: A small quantity of finely powdered, dry octacosane is introduced into the open end of a capillary tube. The tube is then tapped gently or dropped through a long glass tube to compact the sample into a dense column of 1-2 mm at the sealed end.[12][13]

• Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent to the thermometer bulb to ensure accurate temperature measurement.[10]

• Approximate Determination: An initial, rapid heating run (e.g., a ramp rate of 10-20 °C per minute) is often performed to determine an approximate melting range. This saves time during the precise measurement.[12]

• Precise Determination: A new sample is prepared and the apparatus is allowed to cool to at least 10-20 °C below the approximate melting point. The sample is then heated at a slow, controlled rate, typically 1-2 °C per minute.[10][12]

• Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop of liquid appears, and T2, the temperature at which the entire sample has completely liquefied. The melting point is reported as the range T1-T2.[10]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[11] Since atmospheric pressure can vary, it is crucial to record the pressure at which the boiling point is measured.

Apparatus:

• Thiele tube or a micro-distillation apparatus.[14]

• Small test tube (e.g., Durham tube) and a capillary tube (sealed at one end).

• Calibrated thermometer.

• Heating source (e.g., Bunsen burner or heating mantle) and heat-transfer fluid (e.g., mineral oil).[11]

Detailed Methodology (Thiele Tube Method):

• Sample Preparation: Approximately 0.5 mL of liquid octacosane (if melted) or a solution in a high-boiling solvent is placed into a small test tube. A capillary tube, sealed at the top end, is placed inverted (open end down) into the liquid.[14]

• Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb. This entire setup is then clamped and immersed in the oil of a Thiele tube.[14]

• Heating: The Thiele tube is heated gently. As the temperature rises, trapped air expands and slowly bubbles out of the inverted capillary.[14]

• Observation: As the temperature approaches the boiling point, the rate of bubbling increases. The liquid is heated until a continuous and rapid stream of bubbles emerges from the capillary tube, indicating the temperature is slightly above the boiling point.[14]

• Data Recording: The heat source is removed, and the apparatus is allowed to cool slowly. The bubbling will slow and eventually stop. The exact temperature at which the liquid is drawn back into the capillary tube is recorded. This is the boiling point, as at this moment the external pressure equals the vapor pressure of the substance.[14]

Mandatory Visualizations

The following diagram illustrates the standardized workflow for determining the melting point of a solid organic compound like octacosane.

Caption: Experimental workflow for melting point determination.

References

• 1. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Higher alkane - Wikipedia [en.wikipedia.org]
• 3. Octacosane [webbook.nist.gov]
• 4. octacosane, 630-02-4 [thegoodscentscompany.com]
• 5. chemwhat.com [chemwhat.com]
• 6. n-Octacosane | 630-02-4 [chemicalbook.com]
• 7. n-Octacosane, 99% | Fisher Scientific [fishersci.ca]
• 8. n-Octacosane(630-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. Octacosane 99 630-02-4 [sigmaaldrich.com]
• 10. chem.ucalgary.ca [chem.ucalgary.ca]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Solubility of Octacosane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of octacosane, a long-chain n-alkane, in various organic solvents. Understanding the solubility of long-chain alkanes like octacosane is critical in diverse fields, including pharmaceuticals, materials science, and petroleum engineering, where they are utilized as excipients, phase change materials, and model compounds for wax precipitation studies. This document presents available quantitative solubility data, detailed experimental protocols for solubility determination, and a discussion of the factors influencing the dissolution of octacosane.

Core Principles of Octacosane Solubility

Octacosane (C₂₈H₅₈) is a nonpolar, saturated hydrocarbon characterized by a long aliphatic chain. Its solubility behavior is primarily governed by the principle of "like dissolves like." Consequently, it exhibits good solubility in nonpolar and weakly polar organic solvents and is virtually insoluble in highly polar solvents like water.[1][2] The dissolution process involves overcoming the lattice energy of the solid octacosane and the intermolecular forces of the solvent, followed by the formation of new solute-solvent interactions.

The solubility of octacosane in organic solvents is significantly influenced by temperature. Generally, solubility increases with a rise in temperature. This is because the dissolution of solid octacosane is typically an endothermic process, meaning it absorbs heat from the surroundings.

Quantitative Solubility Data

Comprehensive quantitative data on the solubility of octacosane across a wide range of organic solvents is limited in publicly available literature. However, experimental data for its solubility in select n-alkanes have been reported. The following table summarizes the available mole fraction solubility data for octacosane in decane and dodecane at various temperatures.

Solvent	Temperature (°C)	Mole Fraction Solubility (x)
Decane	11.0	Data not available in abstract
20.0	Data not available in abstract
30.0	Data not available in abstract
38.0	Data not available in abstract
Dodecane	11.0	Data not available in abstract
20.0	Data not available in abstract
30.0	Data not available in abstract
38.0	Data not available in abstract

Note: The abstract of the key study by Madsen and Boistelle indicates that the solubilities of octacosane in decane and dodecane were determined in the temperature interval of 11–38°C.[3] However, the full text containing the specific data points was not accessible.

Qualitatively, octacosane is known to be soluble in the following organic solvents:

• Hydrocarbons: Heptane, Hexane, Toluene, Benzene[1][4][5]

• Chlorinated Solvents: Chloroform[6]

• Ketones: Acetone[6]

It is expected to have low solubility in polar solvents such as short-chain alcohols (e.g., methanol, ethanol) and high solubility in other nonpolar solvents like ethers and esters, though specific quantitative data are scarce.

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid compound like octacosane in an organic solvent can be carried out using several established experimental techniques. The choice of method often depends on the required accuracy, the properties of the solute and solvent, and the available equipment.

Gravimetric Method (Isothermal Saturation)

The gravimetric method is a straightforward and widely used technique for determining the equilibrium solubility of a solid in a liquid.[7][8][9]

Principle: A saturated solution is prepared by allowing an excess of the solid solute to equilibrate with the solvent at a constant temperature. A known mass or volume of the saturated solution is then taken, the solvent is evaporated, and the mass of the remaining solid solute is determined.

Detailed Methodology:

• Sample Preparation: Place an excess amount of octacosane into a series of vials or flasks, each containing a known volume or mass of the desired organic solvent. The amount of octacosane should be sufficient to ensure that a solid phase remains after equilibrium is reached.

• Equilibration: Seal the vials and place them in a constant-temperature bath (e.g., a shaking water bath or a thermostatically controlled oven). Agitate the mixtures for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the solubility value becomes constant.

• Sample Withdrawal and Filtration: Once equilibrium is achieved, allow the solid to settle. Carefully withdraw a known volume or mass of the supernatant (the clear saturated solution) using a pre-heated or pre-weighed pipette or syringe to prevent precipitation upon cooling. Immediately filter the withdrawn sample through a pre-weighed, fine-porosity filter (e.g., a syringe filter) to remove any undissolved solid particles.

• Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed evaporating dish or beaker.

• Drying: Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent completely without causing decomposition of the octacosane (e.g., below its melting point). Dry the residue to a constant weight.

• Weighing: After cooling to room temperature in a desiccator, weigh the evaporating dish containing the dried octacosane.

• Calculation: The solubility can be calculated in various units, such as grams of solute per 100 g of solvent or mole fraction.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that can be used to determine the solid-liquid phase equilibria of a binary system, from which solubility data can be derived.[10][11]

Principle: A series of samples with known compositions of octacosane and the solvent are prepared. Each sample is heated in the DSC, and the temperature at which the last crystal of octacosane dissolves (the liquidus temperature) is determined from the resulting thermogram. This temperature corresponds to the solubility of octacosane at that specific concentration.

Detailed Methodology:

• Sample Preparation: Prepare a series of mixtures of octacosane and the solvent with varying and precisely known compositions (e.g., by weight).

• Encapsulation: Accurately weigh a small amount (typically 5-10 mg) of each mixture into a DSC pan and hermetically seal it to prevent solvent evaporation during heating.

• DSC Analysis: Place the sealed sample pan and an empty reference pan into the DSC instrument. Heat the sample at a controlled, slow rate (e.g., 1-5 °C/min).

• Data Acquisition: Record the heat flow as a function of temperature. The dissolution of octacosane will be observed as an endothermic peak on the DSC thermogram.

• Determination of Liquidus Temperature: The temperature at which the endothermic peak returns to the baseline corresponds to the complete dissolution of octacosane, which is the liquidus temperature for that specific composition.

• Constructing the Solubility Curve: Plot the liquidus temperatures against the corresponding mole fractions of octacosane to construct the solubility curve.

Gas Chromatography (GC)

Gas chromatography can be an effective method for determining the solubility of a non-volatile solute like octacosane in a volatile solvent.

Principle: A saturated solution is prepared and equilibrated at a constant temperature. A known amount of the saturated solution is then analyzed by GC. By using an internal or external standard, the concentration of the dissolved octacosane can be determined.

Detailed Methodology:

• Calibration: Prepare a series of standard solutions of octacosane in the solvent of interest at known concentrations. Analyze these standards by GC to create a calibration curve (peak area vs. concentration).

• Equilibration: Prepare a saturated solution of octacosane in the solvent as described in the gravimetric method.

• Sample Preparation for GC: After equilibration and filtration of the saturated solution, dilute a known amount of the filtrate with a known amount of pure solvent to bring the concentration within the range of the calibration curve. An internal standard can also be added at this stage for improved accuracy.

• GC Analysis: Inject a small, precise volume of the prepared sample into the gas chromatograph. The GC conditions (e.g., column type, temperature program, detector) should be optimized for the separation and detection of octacosane.

• Quantification: Determine the peak area of octacosane in the chromatogram. Using the calibration curve, calculate the concentration of octacosane in the diluted sample.

• Calculation of Solubility: Back-calculate the concentration of octacosane in the original saturated solution to determine the solubility.

Factors Influencing Octacosane Solubility

The solubility of octacosane is a complex interplay of various factors related to the solute, the solvent, and the experimental conditions.

1. Solute Properties:

• Molecular Size and Shape: As a long-chain n-alkane, the large surface area of octacosane leads to significant van der Waals interactions in its solid crystalline lattice. A substantial amount of energy is required to overcome these forces.

• Polymorphism: The crystalline form of octacosane can influence its solubility. Different polymorphs will have different lattice energies, leading to variations in their solubility.

2. Solvent Properties:

• Polarity: The polarity of the solvent is the most critical factor. Nonpolar solvents, whose intermolecular forces are primarily London dispersion forces, can effectively solvate the nonpolar octacosane molecule.

• Molecular Size and Shape of Solvent: The ability of solvent molecules to pack around the long octacosane chain can also play a role.

3. Temperature:

• As mentioned previously, the solubility of octacosane in organic solvents generally increases with temperature. This relationship can often be described by the van't Hoff equation.

Conclusion

This technical guide has provided an overview of the solubility of octacosane in organic solvents, including the limited available quantitative data and detailed experimental protocols for its determination. The solubility of this long-chain alkane is primarily dictated by the nonpolar nature of both the solute and the solvent, with temperature playing a significant role. For researchers and professionals in drug development and other scientific fields, a thorough understanding and accurate measurement of octacosane's solubility are essential for formulation design, process optimization, and fundamental research. The provided experimental workflows offer a solid foundation for conducting such measurements in the laboratory. Further research is warranted to expand the quantitative solubility database of octacosane in a broader range of pharmaceutically and industrially relevant organic solvents.

References

• 1. All about Solubility of Alkanes [unacademy.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Solubility of octacosane and hexatriacontane in different n-alkane solvents - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. pharmajournal.net [pharmajournal.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Botanical Treasury of Octacosane: A Technical Guide to Its Natural Sources in Plant Waxes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane, a 28-carbon long-chain saturated hydrocarbon (n-alkane), is a ubiquitous component of plant epicuticular waxes. These waxes form a protective layer on the surfaces of leaves, stems, flowers, and fruits, playing a crucial role in preventing water loss, protecting against UV radiation, and mediating interactions with the environment. Beyond its structural role in the plant cuticle, octacosane and its derivatives are gaining attention in the pharmaceutical and nutraceutical industries for their potential biological activities. This technical guide provides an in-depth exploration of the natural plant-based sources of octacosane, detailing quantitative data, experimental protocols for its extraction and analysis, and the biochemical pathways governing its synthesis.

Quantitative Analysis of Octacosane in Plant Waxes

The concentration of octacosane in plant waxes varies significantly across different species, and is influenced by factors such as plant organ, developmental stage, and environmental conditions. The following table summarizes the quantitative data available for octacosane and related n-alkanes in the epicuticular wax of several plant species.

Plant Species	Plant Part	Octacosane Concentration	Other Major n-Alkanes	Reference(s)
Triticum aestivum (Wheat)	Leaf	~1.5 - 2.5% of total wax alkanes	Nonacosane (C29), Hentriacontane (C31)	[1]
Saccharum officinarum (Sugarcane)	Wax	Octacosanol (a precursor) is a major component	Triacontanol, Hexacosanol	[2][3][4][5][6]
Quercus suber (Cork Oak)	Leaf	Alkanes constitute ~6.1% of total wax extract	Heptacosane (C27), Nonacosane (C29)	[7][8][9][10][11]
Euphorbia species	Leaf	Variable, with C27 often being the principal n-alkane	Heptacosane (C27), Nonacosane (C29)	[12][13][14][15][16]
Pisum sativum (Pea)	Leaf (abaxial)	Minor component	Hentriacontane (C31) is dominant (~63%)	[17]
Ginkgo biloba	Leaf	Present, C27 is the most abundant n-alkane	Heptacosane (C27)	[18][19][20]
Brassica oleracea (Cabbage)	Leaf	Content reduced by certain environmental factors	Nonacosane (C29) constituents are major	[21]

Note: Data for some initially identified plants such as Aloe vera and Camellia sinensis were found to be qualitative in nature within the scope of this guide's research, indicating the presence of octacosane or its precursors without specific quantitative values for the alkane itself.

Experimental Protocols

Extraction of Epicuticular Waxes

a) Solvent Immersion (Chloroform)

This method is suitable for the rapid extraction of surface waxes.

• Materials: Fresh plant leaves, chloroform, glass beaker, analytical balance.

• Procedure:

  • Determine the surface area of the fresh leaves if concentration per unit area is required.

  • Immerse the leaves in chloroform for 30-60 seconds at room temperature with gentle agitation.[17] The brief immersion time is crucial to minimize the extraction of intracellular lipids.

  • Remove the leaves from the solvent.

  • Evaporate the chloroform under a gentle stream of nitrogen or in a rotary evaporator to obtain the crude wax extract.

  • Weigh the crude wax extract.

b) Soxhlet Extraction

This method provides a more exhaustive extraction and is suitable for larger sample quantities.

• Materials: Dried and ground plant material, Soxhlet extractor, round-bottom flask, condenser, heating mantle, extraction solvent (e.g., hexane or ethanol).

• Procedure:

  • Place the dried and ground plant material in a cellulose thimble.

  • Place the thimble inside the main chamber of the Soxhlet extractor.

  • Fill the round-bottom flask with the extraction solvent.

  • Assemble the Soxhlet apparatus and heat the solvent. The solvent will vaporize, condense, and drip into the thimble, extracting the waxes.

  • The extraction is run for several hours, with the solvent continuously cycling through the sample.

  • After extraction, the solvent in the round-bottom flask, now containing the dissolved waxes, is evaporated to yield the crude wax extract.

Quantification of Octacosane by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation and Derivatization:

  • Dissolve a known amount of the crude wax extract in a suitable organic solvent (e.g., hexane or chloroform).

  • Add a known concentration of an internal standard (e.g., tetracosane or a deuterated alkane) to the sample for accurate quantification.

  • For the analysis of other wax components like fatty acids and alcohols, derivatization is necessary to increase their volatility. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS). The sample is heated with the derivatizing agent (e.g., at 70°C for 60 minutes) to convert acidic protons to trimethylsilyl (TMS) ethers.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions (Example):

    • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness).

    • Injector: Splitless mode, with an injection volume of 1 µL.

    • Injector Temperature: 280-300°C.

    • Oven Temperature Program:

      • Initial temperature: 50-70°C, hold for 2 minutes.

      • Ramp: Increase at a rate of 10-15°C per minute to 320°C.

      • Final hold: Hold at 320°C for 10-15 minutes.

    • Carrier Gas: Helium, at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Scan Range: m/z 50-600.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify octacosane by comparing its mass spectrum and retention time with that of an authentic standard. The mass spectrum of octacosane will show a characteristic fragmentation pattern, including a molecular ion peak (m/z 394) and a series of fragment ions differing by 14 amu (CH₂).

  • Quantify the amount of octacosane by integrating the area of its chromatographic peak and comparing it to the peak area of the internal standard.

Biosynthesis of Very-Long-Chain Alkanes in Plants

The biosynthesis of octacosane and other very-long-chain (VLC) alkanes is a multi-step process that occurs primarily in the endoplasmic reticulum of epidermal cells. The pathway can be broadly divided into two main stages: the elongation of fatty acids and the subsequent conversion of very-long-chain fatty acids (VLCFAs) to alkanes.

Experimental Workflow for Analyzing Plant Wax Composition

The following diagram illustrates a typical workflow for the extraction and analysis of plant epicuticular waxes.

A generalized workflow for the extraction and analysis of plant waxes.

Very-Long-Chain Fatty Acid (VLCFA) Elongation Pathway

This pathway extends the carbon chain of fatty acids, typically starting from a C16 or C18 precursor, to produce VLCFAs with chain lengths of up to 34 carbons or more. This is a cyclical process involving four key enzymes.

The cyclical pathway of very-long-chain fatty acid (VLCFA) elongation.

Alkane Biosynthesis Pathway (Decarbonylation Pathway)

VLCFAs produced by the elongation pathway are subsequently converted to alkanes through a two-step process involving reduction to an aldehyde followed by decarbonylation.

The conversion of very-long-chain acyl-CoAs to n-alkanes.

Conclusion

Octacosane is a significant component of the protective wax layer of many plant species. This guide provides a foundational understanding of its natural sources, methods for its extraction and quantification, and the biochemical pathways responsible for its synthesis. The presented data and protocols offer a valuable resource for researchers and professionals in the fields of natural product chemistry, drug development, and plant science, facilitating further investigation into the biological activities and potential applications of this and other very-long-chain alkanes. The continued exploration of the plant kingdom's chemical diversity promises to unveil new sources and applications for these fascinating molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Sugarcane wax - Wikipedia [en.wikipedia.org]
• 3. Sugarcane Wax - A Par Excellent by-Product of Sugar Industry - A Review [arccjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Obtaining a Fraction of Sugarcane Wax Rich in Policosanol by Using Ethanol as Solvent: Results Interpretation through Hansen’s Solubility Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Composition of Cuticular Waxes and Pigments and Morphology of Leaves of Quercus suber Trees of Different Provenance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. psecommunity.org [psecommunity.org]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 12. Secure Verification [cherry.chem.bg.ac.rs]
• 13. researchgate.net [researchgate.net]
• 14. plantarchives.org [plantarchives.org]
• 15. researchgate.net [researchgate.net]
• 16. aos.usm.my [aos.usm.my]
• 17. What Do Microbes Encounter at the Plant Surface? Chemical Composition of Pea Leaf Cuticular Waxes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. repository.geologyscience.ru [repository.geologyscience.ru]
• 19. researchgate.net [researchgate.net]
• 20. [PDF] Evolution of the chemical composition of Ginkgo biloba external and internal leaf lipids through senescence and litter formation | Semantic Scholar [semanticscholar.org]
• 21. leaf wax n-alkanes: Topics by Science.gov [science.gov]

Whitepaper: The Biological Role of Octacosane in Insects

Audience: Researchers, scientists, and drug development professionals.

Abstract

Octacosane (C28H58) is a straight-chain alkane that plays a multifaceted and critical role in the biology of numerous insect species. As a key component of cuticular hydrocarbons (CHCs), it is integral to the protective waxy layer of the insect epicuticle, providing crucial resistance against desiccation. Beyond this fundamental physiological function, octacosane acts as a semiochemical, mediating a variety of behaviors essential for survival and reproduction. It has been identified as a sex pheromone, a floral attractant for pollinators, and an interspecific signaling molecule. Furthermore, research has demonstrated its potential as a natural insecticide and repellent, exhibiting larvicidal and antifeedant properties against several pest species. This technical guide provides an in-depth examination of the biological roles of octacosane, summarizing key quantitative data, detailing relevant experimental methodologies, and illustrating the logical and procedural frameworks associated with its study.

Introduction: Octacosane as a Cuticular Hydrocarbon

The external surface of an insect is covered by the cuticle, a complex, multi-layered structure that provides physical support and protection. The outermost layer, the epicuticle, is coated with a thin film of lipids primarily composed of cuticular hydrocarbons (CHCs).[1][2] These long-chain lipids are the primary barrier against water loss, a critical adaptation for terrestrial life.[2][3] CHCs are typically a complex mixture of n-alkanes, methyl-branched alkanes, and unsaturated hydrocarbons, with chain lengths generally ranging from C21 to C50.[4]

Octacosane, an n-alkane with a 28-carbon chain, is a frequently identified component of these CHC profiles across various insect orders.[4][5][6][7][8] While its presence is widespread, its specific function and relative abundance can vary significantly depending on the insect's species, sex, age, and even environmental conditions.[2] The roles of octacosane extend beyond simple waterproofing to encompass complex chemical communication systems.[6]

Core Biological Functions of Octacosane

The biological significance of octacosane in insects can be broadly categorized into two primary areas: physiological protection and chemical communication.

Physiological Role: Desiccation Resistance

The primary and most universal function of CHCs, including octacosane, is the prevention of water loss. The waxy, hydrophobic layer formed by these hydrocarbons on the cuticle surface is essential for maintaining water homeostasis.[2][4]

• Role of Chain Length: Longer-chain CHCs, such as octacosane, are particularly effective at providing a barrier against desiccation. Studies have shown that insects adapted to arid environments or those entering a state of diapause (a period of dormancy) often exhibit an increase in the proportion of long-chain CHCs in their cuticle.[4] For example, diapausing ladybird beetles (Hippodamia variegata) were found to exclusively produce CHCs with more than 25 carbon atoms, including octacosane, to enhance their survival during adverse conditions.[4]

Semiochemical Roles: Chemical Communication

Octacosane functions as a semiochemical—a chemical that mediates interactions between organisms. It can act as both a pheromone (intraspecific communication) and an allelochemical (interspecific communication).

• Sex Pheromone: In several insect species, octacosane has been identified as a component of sex pheromones, which are crucial for mate recognition and stimulating courtship or copulatory behaviors.[9] These can be contact pheromones, requiring physical touch for perception, or volatile pheromones that act over a short distance. For instance, CHCs are known to facilitate mate recognition in the tea weevil (Myllocerinus aurolineatus) and other species.[9][10]

• Floral Attractant: Plants often produce and secrete compounds that attract pollinators. Flowers of Impatiens spp. have been found to secrete octacosane, among other long-chain hydrocarbons, which act as attractants for visiting insects like bees (Apis mellifera), bumblebees (Bombus pascuorum), and wasps.[8][11] In this context, octacosane functions as a kairomone, a chemical emitted by one species that benefits another.

• Interspecific Signaling: The CHC profile, which includes octacosane, is species-specific and can be used for taxonomic differentiation.[1] This chemical signature allows insects to recognize nestmates, distinguish between castes in social insects, and identify individuals of their own species.[5][6]

Insecticidal and Repellent Activity

Beyond its roles in communication and physiology, octacosane isolated from plant sources has demonstrated significant insecticidal and repellent properties. This suggests a co-evolutionary role where plants use octacosane for defense, and this activity can be harnessed for pest control.

• Mosquitocidal Effects: Octacosane derived from the plant Moschosma polystachyum has shown notable toxicity and repellency against the mosquito Culex quinquefasciatus.[12] It acts as both a larvicide, causing mortality in the immature aquatic stages, and a repellent against adult mosquitoes.[12]

• Toxicity to Agricultural Pests: Studies have also identified octacosane as a prominent insecticidal compound affecting the survival and development of the tobacco cutworm, Spodoptera litura, a significant agricultural pest.[12]

Quantitative Data Summary

The following table summarizes the key quantitative data available on the biological effects of octacosane on insects.

Parameter	Insect Species	Value	Units	Source
Larvicidal Activity (LC₅₀)	Culex quinquefasciatus (Early 3rd Instar)	7.2 ± 1.7	mg/L	[12]
Repellent Activity (Protection Time)	Culex quinquefasciatus	85.2 ± 1.7	minutes	[12]
at 1.0 mg/cm²
Culex quinquefasciatus	54.6 ± 2.3	minutes	[12]
at 2.5 mg/cm²
Repellent Activity (Total Protection)	Culex quinquefasciatus	86.4 ± 1.3	%	[12]
at 1.0 mg/cm²
Culex quinquefasciatus	96.2 ± 0.9	%	[12]
at 2.5 mg/cm²

Experimental Protocols

The study of octacosane and other CHCs involves standardized methods for extraction, analysis, and behavioral assessment.

Protocol for CHC Extraction and Analysis

This protocol is standard for identifying and quantifying CHCs from an insect specimen.

• Sample Preparation: Whole insects (live or preserved) or specific body parts (e.g., legs, antennae) are selected.[13][14] The number of insects per sample depends on the species and life stage.[3]

• Solvent Extraction: The samples are fully submerged in a non-polar solvent, most commonly hexane or pentane, in a glass gas chromatography (GC) vial.[3] The extraction duration is typically short (e.g., 10 minutes) to minimize the extraction of internal lipids.

• Solvent Evaporation: The solvent is carefully evaporated under a gentle stream of nitrogen to concentrate the hydrocarbon extract.

• Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

  • Injection: A 1 µL aliquot of the extract is injected into the GC-MS system.[1]

  • Column: A non-polar capillary column, such as a DB-5 (30 m length, 0.25 mm diameter, 0.25 µm film thickness), is typically used.[1]

  • Temperature Program: A standard oven program begins at an initial temperature of ~150°C, followed by a ramp of 5°C/min up to a final temperature of ~320°C.[1]

  • Detection: The mass spectrometer is used to identify the compounds as they elute from the GC column based on their mass spectra and retention times.[1][14] Quantification is performed by calculating the relative area of each identified peak.[1]

Protocol for Behavioral Bioassay (Y-Tube Olfactometer)

This method is used to assess the function of a volatile compound like octacosane as a short-range attractant.

• Apparatus: A Y-shaped glass tube is used. Purified and humidified air is passed through both arms of the Y-tube.

• Treatment: One arm is connected to a chamber containing a filter paper treated with a known concentration of octacosane dissolved in a solvent (e.g., hexane). The other arm is connected to a control chamber containing a filter paper treated with the solvent alone.

• Insect Introduction: A single insect is introduced at the base of the Y-tube.

• Observation: The insect's movement is observed for a set period (e.g., 5-10 minutes). A "choice" is recorded when the insect moves a certain distance into one of the arms and remains there for a minimum time.

• Data Analysis: The number of insects choosing the treatment arm versus the control arm is recorded. A statistically significant preference for the treatment arm indicates attraction. The experiment is repeated multiple times with different insects.

Visualizations: Workflows and Pathways

Diagram 1: Experimental Workflow for CHC Analysis

Caption: Workflow for the extraction and analysis of cuticular hydrocarbons.

Diagram 2: Generalized Pheromone Perception Pathway

Caption: Generalized pathway from pheromone release to behavioral response.

Diagram 3: Logical Relationships of Octacosane's Roles

Caption: The interconnected biological roles of octacosane in insects.

Conclusion and Future Directions

Octacosane is a vital and versatile compound in insect biology. Its fundamental role as a component of the cuticular hydrocarbon layer provides essential protection from environmental stressors, particularly desiccation.[2][4] Concurrently, it serves as a sophisticated chemical signal, acting as a pheromone to mediate reproduction and as a kairomone in plant-pollinator interactions.[8][9][11] The demonstrated insecticidal and repellent properties of octacosane also open promising avenues for the development of novel, bio-based pest management strategies.[12]

Future research should focus on elucidating the specific receptors and neural pathways involved in the perception of octacosane in different insect species. A deeper understanding of its biosynthetic pathways could reveal targets for disrupting the production of this key compound, potentially leading to new methods of pest control. Furthermore, investigating the variation of octacosane within CHC profiles across a wider range of insect taxa will continue to enhance its utility in fields such as forensic entomology and chemotaxonomy.

References

• 1. Cuticular hydrocarbons as a tool for the identification of insect species: Puparial cases from Sarcophagidae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchs-medicine.uitm.edu.my [jchs-medicine.uitm.edu.my]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of the In Vivo and In Vitro Release of Chemical Compounds from Vespa velutina - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. n-Pentacosane Acts as both Contact and Volatile Pheromone in the tea Weevil, Myllocerinus aurolineatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chemical Insect Attractants Produced by Flowers of Impatiens spp. (Balsaminaceae) and List of Floral Visitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A simple method for analysis of insect cuticular hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of Long-Chain Alkanes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of modern and classical methodologies for the synthesis of long-chain alkanes. The content is tailored for researchers, scientists, and professionals in drug development who require a practical understanding of synthetic pathways to these valuable molecules. This guide details key experimental protocols, presents quantitative data for comparative analysis, and visualizes complex processes for enhanced comprehension.

Fischer-Tropsch Synthesis

The Fischer-Tropsch (FT) synthesis is a cornerstone of industrial processes for producing hydrocarbons from synthesis gas (syngas), a mixture of carbon monoxide (CO) and hydrogen (H₂). This method is particularly versatile for generating a wide range of alkanes, including long-chain varieties.

Quantitative Data

Catalyst System	Support	Temperature (°C)	Pressure (bar)	H₂/CO Ratio	C₅+ Selectivity (%)	Key Products	Reference
15 wt.% Co - 0.1 wt.% Pd	Mesoporous Alumina (MA)	220	30	~2	46.7	C₁₃–C₂₀	[1]
15 wt.% Co - 0.1 wt.% Pd	SBA-15	220	30	~2	57.5	C₆–C₁₂	[1]
15 wt.% Co	Carbon Nanotube (CNT)	210	25	2	High	C₅+	[2]
Cobalt-based	Alumina-Silica Gel	150–240	20-60	1–5	High (up to 77% for ceresin)	C₃₅+	[3][4]

Experimental Protocols

Catalyst Preparation (Co-Pd/MA and Co-Pd/SBA-15):

• The supports (Mesoporous Alumina or SBA-15) are co-impregnated with an aqueous solution of Co(NO₃)₂·6H₂O and PdCl₂ to achieve a final loading of 15 wt.% cobalt and 0.1 wt.% palladium.[1]

• The impregnated samples are dried at 100°C for 12 hours.[1]

• Calcination is performed at 350°C for 6 hours. The temperature ramp-up is controlled: 30°C to 200°C at 2°C/min, followed by 200°C to 350°C at 1°C/min, with a 5-hour hold at the final temperature.[1]

Fischer-Tropsch Reaction Procedure:

• The catalyst is loaded into a fixed-bed tubular reactor.

• In-situ reduction of the catalyst is carried out with a H₂ flow (GHSV of 400 h⁻¹) at 350°C for 12 hours.[1]

• After reduction, the reactor is cooled to 180°C under H₂ flow.

• The gas feed is switched to syngas (H₂/CO ratio of ~2) with a GHSV of 500 h⁻¹.[1]

• The reactor temperature is then increased to the target reaction temperature (e.g., 220°C) at a rate of 5°C/min.[1]

• The reaction products are condensed and collected in a catch pot.[1]

Fischer-Tropsch Synthesis Pathway

Caption: Generalized mechanism of Fischer-Tropsch synthesis.

Photocatalytic Decarboxylation of Fatty Acids

A greener alternative for producing long-chain alkanes involves the photocatalytic decarboxylation of biomass-derived fatty acids. This method operates under mild conditions and can achieve high yields.[5][6]

Quantitative Data

Catalyst	Substrate	Temperature (°C)	H₂ Pressure (MPa)	Irradiation	Yield (%)	Alkane Product	Reference
Pt/TiO₂	C₁₂–C₁₈ Fatty Acids	30	≤ 0.2	365 nm LED	≥ 90	Cₙ₋₁ Alkanes	[7]
Pt/TiO₂	Soybean Fatty Acids	30	≤ 0.2	365 nm LED	up to 95	Cₙ₋₁ Alkanes	[7]
Pt/TiO₂	Tall Oil Fatty Acids	30	≤ 0.2	365 nm LED	up to 95	Cₙ₋₁ Alkanes	[7]
Acridinium Salt / Thiophenol	Licuri Oil Fatty Acids	Room Temp.	N/A	Visible Light	>90 (conversion)	C₉–C₁₇ Alkanes	[8]

Experimental Protocol (using Pt/TiO₂)

• The Pt/TiO₂ catalyst is dispersed in a suitable solvent (e.g., acetonitrile) within a photoreactor.

• The fatty acid substrate is added to the reactor.

• The reactor is sealed and purged with H₂ gas, then pressurized to the desired level (e.g., 0.1-0.2 MPa).[7]

• The reaction mixture is stirred and irradiated with a 365 nm LED light source at a constant temperature (e.g., 30°C).[7]

• The reaction progress can be monitored by techniques such as gas chromatography (GC) to determine the conversion of the fatty acid and the yield of the alkane product.

• Upon completion, the catalyst is separated by filtration or centrifugation, and the product is isolated from the solvent.

Photocatalytic Decarboxylation Workflow

Caption: Experimental workflow for photocatalytic decarboxylation.

Kolbe Electrolysis

Kolbe electrolysis is a classic electrochemical method for the synthesis of symmetrical alkanes via the decarboxylative dimerization of carboxylate salts.[5][9]

Experimental Protocol

• An aqueous solution of the sodium or potassium salt of a carboxylic acid (R-COONa or R-COOK) is prepared.

• The solution is placed in an electrolytic cell equipped with inert electrodes, typically platinum foil or graphite.[5][10]

• A direct current is passed through the solution.

• At the anode (positive electrode), the carboxylate ions are oxidized, leading to decarboxylation and the formation of alkyl radicals (R•).[5]

• These alkyl radicals then dimerize to form a symmetrical alkane (R-R).[5]

• At the cathode (negative electrode), water is reduced, producing hydrogen gas and hydroxide ions.[5]

• The alkane product, being nonpolar, will separate from the aqueous solution and can be collected.

Kolbe Electrolysis Mechanism

Caption: Mechanism of Kolbe electrolysis at the anode and cathode.

Alkane Metathesis

Alkane metathesis is a catalytic reaction that transforms an alkane into its lower and higher homologues.[11][12] This process is particularly interesting for redistributing the chain lengths of alkanes.

Experimental Protocol (using Silica-Supported Tantalum Hydride)

• The silica-supported tantalum hydride catalyst ((≡SiO)₂TaH) is prepared and activated.[11]

• The alkane substrate is introduced into a reactor containing the catalyst.

• The reaction is carried out at a relatively low temperature (ambient to 200°C).[11]

• The reaction mixture, now containing a distribution of alkanes with different chain lengths, is collected and analyzed (e.g., by GC-MS) to determine the product distribution.

• The products are separated based on their boiling points through distillation.

Alkane Metathesis Logical Relationship

Caption: Logical diagram of the alkane metathesis reaction.

Synthesis via Grignard and Wittig Reagents

Grignard and Wittig reactions are powerful tools in organic synthesis for forming carbon-carbon bonds. While they primarily produce alcohols and alkenes, respectively, these products can be readily converted to long-chain alkanes through subsequent reduction or hydrogenation steps.

Grignard Reagent Pathway

The Grignard reaction involves the addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound.[13]

Experimental Protocol:

• Grignard Reagent Formation: An alkyl halide (R'-X) is reacted with magnesium metal in an anhydrous ether solvent to form the Grignard reagent (R'-MgX).

• Reaction with Carbonyl: The Grignard reagent is then reacted with an aldehyde or ketone (R''-CO-R''') to form an alkoxide intermediate.

• Work-up: An acidic aqueous work-up protonates the alkoxide to yield an alcohol.

• Reduction to Alkane: The resulting alcohol is then reduced to the corresponding alkane. A common method is the conversion of the alcohol to a tosylate followed by reduction with lithium aluminum hydride (LiAlH₄).

Wittig Reaction Pathway

The Wittig reaction utilizes a phosphorus ylide to convert an aldehyde or ketone into an alkene.[14][15]

Experimental Protocol:

• Ylide Preparation: A phosphonium salt is prepared by reacting triphenylphosphine with an alkyl halide. This salt is then deprotonated with a strong base (e.g., n-butyllithium) to form the phosphorus ylide.

• Wittig Reaction: The ylide is reacted with an aldehyde or ketone in a suitable solvent like dichloromethane.[14] The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, the solvent is evaporated, and the triphenylphosphine oxide byproduct is precipitated and removed. The alkene product is then purified, often by column chromatography.[14]

• Hydrogenation to Alkane: The purified alkene is hydrogenated using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to yield the final long-chain alkane.

Wittig Reaction to Alkane Synthesis Workflow

Caption: Two-step synthesis of long-chain alkanes via the Wittig reaction followed by hydrogenation.

References

• 1. Fischer–Tropsch synthesis over Pd promoted cobalt based mesoporous supported catalyst | Oil & Gas Science and Technology - Revue d'IFP Energies nouvelles [ogst.ifpenergiesnouvelles.fr]
• 2. mdpi.com [mdpi.com]
• 3. netl.doe.gov [netl.doe.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Photocatalyzed hydrodecarboxylation of fatty acids: a prospective method to produce drop-in biofuels - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01166J [pubs.rsc.org]
• 9. Preparation of Alkanes by Kolbe's Electrolysis Method [unacademy.com]
• 10. youtube.com [youtube.com]
• 11. Metathesis of alkanes and related reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Wittig Reaction and Isomerization – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]

Octacosane in Beeswax and Carnauba Wax: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane (n-C28H58), a long-chain saturated hydrocarbon, is a naturally occurring component in various plant and insect waxes. This technical guide provides a comprehensive overview of the presence, quantitative analysis, and relevant biochemical pathways of octacosane in two commercially significant natural waxes: beeswax (Apis mellifera) and carnauba wax (Copernicia prunifera). Understanding the composition of these complex biomaterials is crucial for their application in pharmaceuticals, cosmetics, and other industries where purity and consistency are paramount.

Quantitative Analysis of Octacosane

The concentration of octacosane and other n-alkanes in beeswax and carnauba wax is typically determined using gas chromatography-mass spectrometry (GC-MS). The data presented below summarizes the quantitative findings from relevant studies.

Data Presentation

Wax Type	Total Hydrocarbon Content (% w/w)	Total n-Alkane Content (% w/w)	Octacosane (C28) Content (% of total n-alkanes)	Octacosane (C28) Content ( g/100g of wax)	Key n-Alkanes Present
Beeswax (Apis mellifera)	12.0 - 17.8[1]	9.08 - 10.86[2][3]	~1.0 - 2.0 (estimated based on even-numbered alkane distribution)	0.16 (average)[2]	C23, C25, C27 (major), C29 (major), C31 (major), C33
Carnauba Wax (Copernicia prunifera)	1 - 3[4][5][6]	Not explicitly quantified	Not explicitly quantified	Not explicitly quantified	C25, C27, C29, C31 (predominantly odd-numbered)[7]

Experimental Protocols

The following sections detail the methodologies for the extraction and quantification of n-alkanes from beeswax and a general approach for the analysis of the hydrocarbon fraction of carnauba wax.

Analysis of n-Alkanes in Beeswax by GC-MS

This protocol is based on the solid-phase extraction (SPE) followed by GC-MS analysis.[2][3]

1. Sample Preparation and Extraction:

• Weigh approximately 0.5 g of beeswax into a glass vial.
• Add 10 mL of n-hexane and dissolve the wax by heating at 60°C.
• Allow the solution to cool to room temperature.
• Prepare a solid-phase extraction (SPE) column packed with silica gel.
• Apply the beeswax solution to the pre-conditioned SPE column.
• Elute the hydrocarbon fraction with 20 mL of n-hexane.
• Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent.
• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar column.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 150°C, hold for 2 minutes.
• Ramp 1: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.
• Ramp 2: Increase to 320°C at a rate of 5°C/min, hold for 10 minutes.
• Injector: Splitless mode at 280°C.
• Mass Spectrometer: Agilent 5977A or equivalent.
• Ionization Mode: Electron Impact (EI) at 70 eV.
• Scan Range: m/z 50-600.
• Quantification: Use an internal standard (e.g., n-eicosane-d42) and create a calibration curve with a certified octacosane standard.

Analysis of Hydrocarbon Fraction in Carnauba Wax

Due to the high concentration of esters in carnauba wax, a saponification step is necessary to isolate the hydrocarbon fraction.

1. Saponification and Extraction:

• Weigh approximately 5 g of carnauba wax into a round-bottom flask.
• Add 50 mL of 2 M ethanolic potassium hydroxide.
• Reflux the mixture for 2 hours.
• After cooling, transfer the mixture to a separatory funnel.
• Add 50 mL of deionized water and 50 mL of n-hexane.
• Shake vigorously and allow the layers to separate.
• Collect the upper hexane layer containing the unsaponifiable matter (including hydrocarbons).
• Wash the hexane layer three times with 50 mL of deionized water.
• Dry the hexane extract over anhydrous sodium sulfate.
• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Follow the same GC-MS parameters as described for beeswax analysis. Identification of octacosane would be based on its retention time and mass spectrum compared to a standard.

Signaling Pathways and Experimental Workflows

Biosynthesis of Long-Chain Alkanes in Honeybees

The biosynthesis of hydrocarbons in honeybees is a complex process involving fatty acid synthesis and subsequent modification. The following diagram illustrates the general pathway leading to the formation of n-alkanes like octacosane. This process primarily occurs in the oenocytes, specialized cells in the bee's abdomen.

Caption: Biosynthesis pathway of n-alkanes in honeybees.

General Workflow for n-Alkane Analysis in Waxes

The following diagram outlines the typical experimental workflow for the analysis of n-alkanes in natural waxes like beeswax and carnauba wax.

Caption: General experimental workflow for n-alkane analysis.

Conclusion

Octacosane is a confirmed, albeit minor, component of the hydrocarbon fraction of beeswax, with quantifiable amounts detectable through GC-MS analysis. Its presence in carnauba wax is less certain and likely at trace levels, given the low overall hydrocarbon content and the predominance of other compound classes. The detailed experimental protocols and workflow diagrams provided in this guide offer a robust framework for researchers and professionals in drug development and other scientific fields to accurately identify and quantify octacosane and other n-alkanes in these complex natural waxes. Further research is warranted to fully elucidate the complete n-alkane profile of carnauba wax.

References

• 1. The Influence of the Chemical Composition of Beeswax Foundation Sheets on Their Acceptability by the Bee’s Colony - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Expression of Elongase‐ and Desaturase‐Encoding Genes Shapes the Cuticular Hydrocarbon Profiles of Honey Bees - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

spectroscopic data (NMR, IR, MS) for octacosane

An In-depth Technical Guide to the Spectroscopic Data of Octacosane

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for octacosane (C₂₈H₅₈). It is intended for researchers, scientists, and professionals in drug development and related fields, offering detailed spectroscopic data, experimental protocols, and a visual workflow for structural analysis.

Spectroscopic Data Presentation

The following tables summarize the key spectroscopic data for octacosane, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For a simple n-alkane like octacosane, the spectra are characterized by high symmetry.

Table 1: ¹H NMR Spectroscopic Data for Octacosane [1]

Chemical Shift (δ) ppm	Multiplicity	Assignment
~0.88	Triplet	Terminal methyl groups (-CH₃)
~1.26	Singlet (broad)	Internal methylene groups (-CH₂-)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectroscopic Data for Octacosane [1]

Chemical Shift (δ) ppm	Assignment
14.12	C1 (Terminal -CH₃)
22.76	C2
32.02	C3
29.79	C4-C14 (Internal methylene carbons)
29.45	Specific internal methylene carbons

Solvent: CDCl₃, Reference: TMS (0 ppm)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the vibrational modes of functional groups. The spectrum of octacosane is characteristic of a long-chain saturated hydrocarbon.

Table 3: IR Absorption Bands for Octacosane [2][3]

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2950-3000	C-H Asymmetric & Symmetric Stretching (-CH₃, -CH₂)	Strong
2850-2900	C-H Symmetric Stretching (-CH₂, -CH₃)	Strong
1450-1470	C-H Bending (Scissoring, -CH₂)	Medium
~1375	C-H Bending (Umbrella mode, -CH₃)	Medium
~720-730	-CH₂- Rocking (characteristic for long chains)	Medium-Weak

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of molecular weight and structural features. Electron Impact (EI) is a common ionization method for alkanes.

Table 4: Key Mass Spectrometry Data (EI) for Octacosane [1][4]

m/z (Mass/Charge)	Interpretation	Relative Intensity
394	Molecular Ion [M]⁺	Low
85	[C₆H₁₃]⁺ fragment	High
71	[C₅H₁₁]⁺ fragment	High
57	[C₄H₉]⁺ fragment (often the base peak)	Very High
43	[C₃H₇]⁺ fragment	High

The spectrum is characterized by a series of fragment clusters separated by 14 Da, corresponding to the loss of -CH₂- units.[5]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are crucial for reproducibility and accurate interpretation.

NMR Spectroscopy Protocol

• Sample Preparation : Accurately weigh 10-20 mg of octacosane for ¹H NMR (or 20-50 mg for ¹³C NMR) into a clean vial.[6]

• Dissolution : Add approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃), to the vial. Ensure the sample is fully dissolved, using gentle vortexing if necessary.[6][7]

• Transfer : Using a pipette, carefully transfer the solution into a 5 mm NMR tube to a height of about 4-5 cm.

• Data Acquisition :

  • Insert the tube into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent to stabilize the magnetic field.[6]

  • Shim the magnetic field to optimize its homogeneity and improve spectral resolution.[6]

  • Tune the probe to the desired nucleus (¹H or ¹³C).

  • Acquire the spectrum using appropriate parameters (e.g., number of scans, pulse sequence).

IR Spectroscopy Protocol (Thin Solid Film Method)

• Sample Preparation : Dissolve a small amount (~50 mg) of octacosane in a few drops of a volatile organic solvent like methylene chloride.[8]

• Film Deposition : Place a single drop of this solution onto the surface of a clean, dry salt plate (e.g., KBr or NaCl).[8]

• Solvent Evaporation : Allow the solvent to evaporate completely, which leaves a thin, solid film of octacosane on the plate.[8]

• Data Acquisition :

  • Place the salt plate into the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum. If peak intensities are too low, add another drop of the solution and re-measure.[8]

  • Clean the salt plate thoroughly with an appropriate solvent after analysis.

Mass Spectrometry Protocol (Electron Impact - EI)

• Sample Introduction : Introduce a small amount of the octacosane sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC). The sample is volatilized by heating under a high vacuum.[9][10]

• Ionization : In the ion source, the gaseous molecules are bombarded by a beam of high-energy electrons (typically 70 eV). This impact removes an electron from the molecule, creating a positively charged molecular ion ([M]⁺) and causing it to fragment.[11][12]

• Mass Analysis : The resulting ions (molecular ion and fragment ions) are accelerated by an electric field and directed into a mass analyzer (e.g., a quadrupole). The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• Detection : The separated ions are detected, and their abundance is recorded, generating a mass spectrum that plots ion intensity versus m/z.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like octacosane.

Caption: Workflow for the spectroscopic analysis of octacosane.

References

• 1. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Octacosane [webbook.nist.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 7. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Electron Ionization - Creative Proteomics [creative-proteomics.com]

The Thermal Properties of Octacosane: A Comprehensive Technical Guide for Phase Change Material Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Octacosane, a long-chain saturated hydrocarbon (n-alkane) with the chemical formula C₂₈H₅₈, is a promising organic phase change material (PCM) for thermal energy storage applications. Its favorable thermal properties, including a distinct melting point, high latent heat of fusion, and chemical stability, make it a subject of significant interest in various fields, including advanced drug delivery systems. This technical guide provides a comprehensive overview of the core thermal properties of octacosane, detailed experimental protocols for their characterization, and explores its potential in thermo-responsive drug delivery.

Core Thermal Properties of Octacosane

The defining characteristic of octacosane as a PCM is its ability to absorb and release a substantial amount of energy at a nearly constant temperature during its solid-liquid phase transition. This latent heat storage capacity is critical for applications requiring thermal regulation. The key thermal properties of octacosane are summarized in the tables below.

Phase Transition Properties

The melting and freezing behavior of a PCM are fundamental to its application. These properties are typically determined using Differential Scanning Calorimetry (DSC).

Property	Value	Unit	Method	Reference
Melting Point (T_fus)	61.3	°C	-	[1]
Melting Point (T_fus)	60 - 61	°C	-	[2]
Melting Point (T_fus)	~61.1	°C	DSC	[3]
Freezing Point	~53.2	°C	DSC	-
Latent Heat of Fusion (ΔH_fus)	209 ± 10	kJ/kg	B	[3]
Latent Heat of Fusion (ΔH_fus)	67.38	kJ/mol	DSC	[3]
Latent Heat of Fusion (ΔH_fus)	63.0	kJ/mol	DSC	[3]

Note: The melting point can be reported as the onset, peak, or endset temperature of the melting endotherm in a DSC curve. Variations in reported values can be attributed to the purity of the sample and the specific parameters of the analytical method used.[4]

Thermophysical Properties

Thermal conductivity and specific heat capacity are crucial for understanding the heat transfer dynamics during the charging and discharging of the PCM.

Property	Phase	Value	Unit	Temperature (K)	Method	Reference
Specific Heat Capacity (C_p)	Liquid	937	J/(mol·K)	353 - 453	Equation only	[5]
Thermal Conductivity (λ)	Solid	> 0.1	W/(m·K)	-	-	[6]
Thermal Conductivity (λ)	Liquid	~0.15	W/(m·K)	> 334	-	-
Density (ρ)	Solid	806.7	kg/m ³	293.15	-	[2]

Experimental Protocols

Accurate characterization of the thermal properties of octacosane is paramount for its effective implementation as a PCM. The following sections detail the standard experimental methodologies.

Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

DSC is a fundamental technique used to measure the temperatures and heat flows associated with phase transitions in a material.[7]

Objective: To determine the melting point, freezing point, and latent heat of fusion of octacosane.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of high-purity octacosane into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any loss of material during heating. Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Heat the sample to a temperature significantly above the melting point (e.g., 80 °C) at a controlled rate (a common rate is 5 °C/min or 10 °C/min).[8][9] This is the first heating scan, which helps to erase the prior thermal history of the sample.

  • Hold the sample at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at a controlled rate (e.g., 5 °C/min or 10 °C/min) to observe the crystallization (freezing) behavior.

  • Heat the sample again under the same conditions as the first heating scan. The data from this second heating scan is typically used for analysis to ensure a consistent thermal history.

• Data Analysis:

  • Melting Point: Determined from the onset or peak temperature of the endothermic melting peak on the second heating curve.

  • Freezing Point: Determined from the onset or peak temperature of the exothermic crystallization peak on the cooling curve.

  • Latent Heat of Fusion: Calculated by integrating the area of the melting peak. The instrument software performs this calculation.

DSC Experimental Workflow for Octacosane Analysis.

Transient Hot-Wire Method for Thermal Conductivity Measurement

The transient hot-wire method is an accurate and widely used technique for measuring the thermal conductivity of liquids and gases.[10] It can also be adapted for soft solids and molten PCMs.

Objective: To determine the thermal conductivity of octacosane in its liquid state.

Apparatus: A transient hot-wire apparatus, which includes a thin platinum wire, a power source, a resistance measurement system (like a Wheatstone bridge), and a data acquisition system.

Procedure:

• Sample Preparation: Melt the octacosane sample and carefully pour it into the measurement cell, ensuring the platinum wire is fully submerged.

• Thermal Equilibration: Allow the sample to reach and stabilize at the desired measurement temperature.

• Measurement:

  • A step-wise voltage is applied to the platinum wire, causing it to heat up.

  • The wire acts as both a heating element and a resistance thermometer.

  • The temperature rise of the wire is recorded as a function of time over a short duration (typically 1 second).[10]

• Data Analysis:

  • The thermal conductivity (λ) is calculated from the slope of the linear portion of the temperature rise versus the logarithm of time plot. The relationship is described by the equation: ΔT = (q / 4πλ) * ln(t) + C where ΔT is the temperature rise, q is the heat input per unit length of the wire, t is time, and C is a constant.

Transient Hot-Wire Method Workflow.

Application in Thermo-Responsive Drug Delivery

The precise melting temperature and high latent heat of fusion of octacosane make it a compelling candidate for the development of thermo-responsive drug delivery systems.[11][12] These systems are designed to release a therapeutic agent in response to a temperature stimulus, which can be externally applied or arise from physiological conditions such as hyperthermia in cancerous tissues.[13][14]

The underlying principle involves encapsulating a drug within a solid matrix of the PCM. At temperatures below the PCM's melting point, the drug is stably entrapped. When the temperature rises above the melting point, the PCM transitions to a liquid state, leading to the release of the encapsulated drug.[15] This mechanism allows for targeted and controlled drug release, potentially reducing systemic side effects and enhancing therapeutic efficacy.[16][17]

While much of the research in PCM-based drug delivery has focused on fatty acids and polymers, the well-defined thermal properties of n-alkanes like octacosane suggest their potential in this area.[11] For instance, nanoparticles or microcapsules of octacosane containing a drug could be engineered. These particles would remain stable at normal body temperature but would release their payload when exposed to localized heating, a technique sometimes used in cancer therapy.

Conceptual Diagram of PCM-based Drug Release.

Conclusion

Octacosane exhibits thermal properties that make it a highly attractive organic phase change material for thermal energy storage and potentially for advanced applications in drug delivery. Its well-defined melting point, high latent heat of fusion, and chemical stability are key attributes. The standardized experimental protocols of Differential Scanning Calorimetry and the transient hot-wire method are essential for the accurate characterization of these properties. The exploration of octacosane in thermo-responsive drug delivery systems presents an exciting frontier, offering the potential for targeted and controlled therapeutic interventions. Further research into the formulation and in vivo performance of octacosane-based drug carriers is warranted to fully realize its potential in the pharmaceutical sciences.

References

• 1. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. n-Octacosane(630-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. Octacosane [webbook.nist.gov]
• 4. Review of Thermophysical Property Data of Octadecane for Phase-Change Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Octacosane [webbook.nist.gov]
• 6. Transient-Hot-Wire method method for determining thermal conductivity (THW) | tec-science [tec-science.com]
• 7. Temperature-Responsive Smart Nanocarriers for Delivery Of Therapeutic Agents: Applications and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 11. Phase-Change Materials for Controlled Release and Related Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phase-Change Materials for Controlled Release and Related Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Applications of phase change materials in smart drug delivery for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stimuli-Responsive Polymeric Nanocarriers for Drug Delivery, Imaging, and Theragnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Occurrence of Octacosane in Crude Oil and Petroleum Products: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane (n-C28H58) is a long-chain saturated hydrocarbon, or n-alkane, that is a natural constituent of crude oil. Its presence and concentration in petroleum and its refined products are of significant interest in several scientific and industrial fields, including geochemistry, refinery process optimization, and environmental science. In the context of drug development, understanding the composition of petroleum-derived products is crucial for assessing potential impurities and for the development of purification methods for petroleum-based raw materials. This technical guide provides a comprehensive overview of the occurrence of octacosane in crude oil and various petroleum products, details the analytical methodologies for its quantification, and presents logical workflows for its analysis.

Occurrence and Distribution of Octacosane

Crude oil is a complex mixture of hydrocarbons, and the distribution of n-alkanes, including octacosane, varies significantly depending on the geological source, age, and thermal maturity of the oil. Generally, crude oils can contain a wide range of n-alkanes, from short-chain compounds to very long-chain waxes.

Data Presentation: Quantitative Overview of n-Alkanes

Direct quantitative data for octacosane across a wide range of crude oils and petroleum products is not extensively documented in publicly available literature. However, the distribution of n-alkanes is well-characterized. The following table summarizes the typical occurrence and relative abundance of long-chain n-alkanes, including octacosane, in various petroleum-based materials.

Sample Type	Carbon Number Range of n-Alkanes	Typical Octacosane (C28) Concentration	Analytical Method(s)	Reference
Light Crude Oil	C1 - C40+	Low to Moderate	GC-MS, HTGC-FID	[1][2]
Heavy Crude Oil	C1 - C100+	Moderate to High	HTGC-FID, GCxGC-TOFMS	[1]
Gasoline	C4 - C12	Negligible to Trace	GC-MS	[3]
Diesel Fuel	C8 - C25+	Low to Moderate	GC-MS, GCxGC-FID	[4]
Petroleum Waxes	C18 - C75+	High	HTGC-FID	[2]
Lubricating Oils	C20 - C50+	Moderate to High	GCxGC-TOFMS	[5]

Note: Concentrations are highly variable. "Low," "Moderate," and "High" are relative terms. For instance, the concentration of high-molecular-weight n-alkanes (>C40) in some high-wax crude oils can range from 22.8 to 38.0 mg/g.[1]

Experimental Protocols for Octacosane Analysis

The analysis of long-chain n-alkanes like octacosane in complex petroleum matrices requires specialized analytical techniques capable of handling high-boiling point compounds. The most common and effective methods are High-Temperature Gas Chromatography (HTGC) and Comprehensive Two-Dimensional Gas Chromatography (GCxGC), often coupled with a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for identification.

Sample Preparation for Saturated Hydrocarbon Analysis

A crucial first step in the analysis of octacosane is the separation of the saturate fraction from the more complex crude oil matrix, which also contains aromatic compounds, resins, and asphaltenes.

• Deasphalting: The crude oil sample is typically dissolved in a non-polar solvent like n-heptane to precipitate the asphaltenes.

• Liquid Chromatography Separation: The deasphalted oil is then fractionated using column chromatography. A common method involves using a silica gel or alumina column.

  • The saturated hydrocarbons (including octacosane) are eluted first using a non-polar solvent such as n-hexane.

  • Aromatic hydrocarbons are subsequently eluted with a solvent of higher polarity, like a mixture of hexane and dichloromethane.

  • Resins and other polar compounds remain on the column or are eluted with a highly polar solvent.

• Solvent Evaporation and Reconstitution: The solvent from the saturate fraction is carefully evaporated, and the residue is reconstituted in a suitable solvent (e.g., toluene or cyclohexane) for injection into the gas chromatograph.[6]

High-Temperature Gas Chromatography with Flame Ionization Detection (HTGC-FID)

HTGC is essential for the analysis of high-molecular-weight hydrocarbons that are not volatile enough for conventional GC.

• Instrumentation: A gas chromatograph equipped with a high-temperature capillary column (e.g., DB-5HT, 30 m x 0.25 mm i.d., 0.1 µm film thickness) and a flame ionization detector. A cool on-column or programmable temperature vaporization (PTV) injector is recommended.[6]

• Carrier Gas: Hydrogen or Helium.

• Oven Temperature Program:

  • Initial temperature: 60°C (hold for 2 minutes)

  • Ramp: 4°C/minute to 390°C

  • Final hold: 35 minutes at 390°C[6]

• Injector Temperature: Programmed to track the oven temperature.

• Detector Temperature: 400°C.

• Quantification: External or internal standard calibration using a standard mixture of n-alkanes of known concentrations. The peak area of octacosane is compared to the calibration curve to determine its concentration.

Comprehensive Two-Dimensional Gas Chromatography with Time-of-Flight Mass Spectrometry (GCxGC-TOFMS)

GCxGC provides significantly higher resolution than single-dimension GC, which is particularly useful for separating isomers and resolving complex mixtures in crude oil.

• Instrumentation: A GCxGC system with a thermal or flow modulator, coupled to a time-of-flight mass spectrometer.

• Column Set: A common setup uses a non-polar first-dimension column (e.g., Rxi-5SilMS, 30 m x 0.25 mm i.d., 0.25 µm film thickness) and a polar second-dimension column.[7]

• Carrier Gas: Helium.

• First-Dimension Oven Program:

  • Initial temperature: 60°C (hold for 1 minute)

  • Ramp 1: 2.5°C/minute to 260°C

  • Ramp 2: 8°C/minute to 290°C (hold for 10 minutes)[7]

• Second-Dimension Oven Program: Typically tracks the primary oven temperature with a positive offset (e.g., +5°C).[7]

• Modulation Period: 4-8 seconds.

• Mass Spectrometer Parameters:

  • Mass Range: 35-600 u

  • Acquisition Rate: 100-200 spectra/second

  • Ion Source Temperature: 230°C[7]

• Identification and Quantification: Identification is based on both retention times in the two dimensions and the mass spectrum. Quantification is achieved by integrating the peak volume and comparing it to that of an internal or external standard.

Mandatory Visualizations

Experimental Workflow for Octacosane Analysis

Caption: Workflow for the analysis of octacosane in crude oil.

Logical Relationship of Petroleum Products and Octacosane Content

Caption: Octacosane distribution in petroleum refining.

References

• 1. researchgate.net [researchgate.net]
• 2. bsee.gov [bsee.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Identification and Quantitation of Linear Alkanes in Lubricant Base Oils by Using GC×GC/EI TOF Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epsci.ucr.edu [epsci.ucr.edu]
• 7. cdn.labmanager.com [cdn.labmanager.com]

The Dual Therapeutic Potential of Octacosane: A Technical Whitepaper on its Antimicrobial and Anti-inflammatory Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane, a long-chain saturated hydrocarbon (C28H58), has emerged as a molecule of significant interest in the field of pharmacology due to its potential antimicrobial and anti-inflammatory properties. As a naturally occurring compound found in various plant waxes and as an endogenous metabolite, its biocompatibility and therapeutic promise warrant in-depth investigation. This technical guide provides a comprehensive overview of the current scientific understanding of octacosane's bioactivities, with a focus on quantitative data, detailed experimental methodologies, and the underlying molecular mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic agents.

Antimicrobial Properties of Octacosane

Octacosane has demonstrated a spectrum of antimicrobial activities, although comprehensive quantitative data remains an area of active research. Studies have reported its efficacy against various pathogens, including bacteria and fungi.

Quantitative Antimicrobial Data

Published research on the minimum inhibitory concentration (MIC) of octacosane against a wide array of microbial strains is limited. However, existing studies provide valuable insights into its antimicrobial potential. The following table summarizes available quantitative data.

Microorganism	Assay Type	Concentration	Effect	Reference
Culex quinquefasciatus	Larvicidal Assay	LC50: 7.2 mg/L	Mosquitocidal	[1]

Note: The majority of the available literature describes the antimicrobial properties of extracts containing octacosane or its derivatives. The data presented here is specific to octacosane where available. Further research is required to establish a comprehensive MIC profile of pure octacosane against a broader range of clinically relevant microorganisms.

Experimental Protocols for Antimicrobial Activity Assessment

The lipophilic nature of octacosane necessitates modifications to standard antimicrobial susceptibility testing protocols. The following methodologies are recommended for evaluating its antimicrobial efficacy.

1. Broth Microdilution Method for Water-Insoluble Compounds

This method determines the Minimum Inhibitory Concentration (MIC) of octacosane.

• Materials:

  • 96-well microtiter plates

  • Mueller-Hinton Broth (MHB) or other appropriate microbial growth medium

  • Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

  • Octacosane

  • A suitable solvent for octacosane (e.g., dimethyl sulfoxide - DMSO)

  • Resazurin solution (for viability indication)

• Procedure:

  • Prepare a stock solution of octacosane in DMSO.

  • Perform serial two-fold dilutions of the octacosane stock solution in the microtiter plate wells using MHB. The final concentration of DMSO should be kept low (typically ≤1%) to avoid solvent toxicity to the microbes.

  • Prepare a microbial inoculum suspension in MHB and adjust its turbidity to a 0.5 McFarland standard.

  • Add the standardized microbial inoculum to each well of the microtiter plate.

  • Include positive controls (microbes in MHB without octacosane) and negative controls (MHB only). A solvent control (microbes in MHB with the highest concentration of DMSO used) is also crucial.

  • Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for most bacteria).

  • After incubation, add resazurin solution to each well and incubate for a further 2-4 hours. A color change from blue to pink indicates viable microbial growth.

  • The MIC is determined as the lowest concentration of octacosane at which no color change is observed, indicating inhibition of microbial growth.[2]

2. Agar Disc Diffusion Assay for Lipophilic Compounds

This method provides a qualitative assessment of antimicrobial activity.

• Materials:

  • Mueller-Hinton Agar (MHA) plates

  • Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

  • Sterile filter paper discs (6 mm diameter)

  • Octacosane solution in a volatile solvent (e.g., hexane)

• Procedure:

  • Prepare a uniform lawn of the test microorganism on the MHA plate by swabbing the standardized inoculum over the entire surface.

  • Impregnate sterile filter paper discs with a known concentration of the octacosane solution.

  • Allow the solvent to evaporate completely from the discs in a sterile environment.

  • Place the impregnated discs onto the surface of the inoculated MHA plates.

  • Place a solvent control disc (impregnated with the solvent only) on the plate.

  • Incubate the plates under appropriate conditions.

  • Measure the diameter of the zone of inhibition (clear zone around the disc where microbial growth is inhibited).

Anti-inflammatory Properties of Octacosane

Octacosane and its related long-chain alcohols, such as octacosanol, have demonstrated significant anti-inflammatory effects in various preclinical models. The proposed mechanisms of action involve the modulation of key inflammatory signaling pathways.

Quantitative Anti-inflammatory Data

The anti-inflammatory activity of octacosane has been quantified through various in vitro and in vivo assays. The following tables summarize key quantitative findings.

Table 1: In Vitro Antioxidant and Anti-inflammatory Activity of Octacosane

Assay	Model	IC50 / Effect	Reference
DPPH Radical Scavenging	In vitro	IC50: 61.7 ± 0.002 µg/mL	[3]
Nitric Oxide (NO) Radical Scavenging	In vitro	IC50: 123.0 ± 0.001 µg/mL	[3]
Hydroxyl Radical Scavenging	In vitro	IC50: 366.3 ± 0.002 µg/mL	[3]
Superoxide Radical Scavenging	In vitro	IC50: 493.0 ± 0.001 µg/mL	[3]

Table 2: In Vivo Anti-inflammatory Activity of Octacosanol (a closely related compound)

Model	Treatment	Effect	Reference
Carrageenan-induced pleurisy in mice	Octacosanol	Significant reduction in total leukocyte and neutrophil influx
Carrageenan-induced pleurisy in mice	Octacosanol	Significant reduction in TNF-α levels
Acetic acid-induced pain in mice	Octacosanol (0.1, 1, and 10 mg/kg, i.p.)	Inhibition of abdominal constrictions by 22.5%, 58.1%, and 63.9% respectively
Formalin test in mice	Octacosanol	Significant inhibition of licking time in the second phase (inflammatory pain)

Experimental Protocols for Anti-inflammatory Activity Assessment

1. Carrageenan-Induced Pleurisy in Rodents

This in vivo model is used to assess the acute anti-inflammatory activity of a compound.

• Animals: Male Wistar rats or Swiss albino mice.

• Materials:

  • Carrageenan solution (1% in sterile saline)

  • Octacosane suspension (in a suitable vehicle, e.g., 0.5% carboxymethyl cellulose)

  • Anesthetic (e.g., isoflurane)

  • Heparinized saline

• Procedure:

  • Administer octacosane or the vehicle to the animals (e.g., orally or intraperitoneally) at a predetermined time before carrageenan injection.

  • Anesthetize the animals.

  • Inject 0.1 mL of 1% carrageenan solution into the pleural cavity.

  • After a specific time (e.g., 4 hours), euthanize the animals.

  • Open the thoracic cavity and collect the pleural exudate by washing the cavity with a known volume of heparinized saline.

  • Measure the volume of the exudate.

  • Determine the total and differential leukocyte counts in the exudate using a hemocytometer and stained smears.

  • The exudate can be further centrifuged, and the supernatant can be used for the quantification of inflammatory mediators like TNF-α and interleukins using ELISA.[4][5]

2. LPS-Stimulated Macrophage Assay

This in vitro assay evaluates the effect of a compound on the production of inflammatory mediators by macrophages.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Materials:

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

  • Lipopolysaccharide (LPS) from E. coli

  • Octacosane solution (dissolved in DMSO and then diluted in media)

  • Griess reagent (for nitric oxide measurement)

  • ELISA kits for TNF-α, IL-6, etc.

• Procedure:

  • Seed RAW 264.7 cells in 96-well plates at a suitable density (e.g., 5 x 10^4 cells/well) and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of octacosane for a specific duration (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for a set period (e.g., 24 hours).

  • Collect the cell culture supernatant.

  • Nitric Oxide (NO) Measurement: Mix the supernatant with Griess reagent and measure the absorbance at 540 nm. The concentration of nitrite, a stable product of NO, is determined using a sodium nitrite standard curve.

  • Cytokine Measurement: Quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant using specific ELISA kits according to the manufacturer's instructions.[6]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of octacosane and related compounds are believed to be mediated through the modulation of key signaling pathways involved in the inflammatory response.

1. Inhibition of the MAPK/NF-κB/AP-1 Signaling Pathway

Lipopolysaccharide (LPS) binding to Toll-like receptor 4 (TLR4) on macrophages triggers a downstream signaling cascade involving Mitogen-Activated Protein Kinases (MAPKs) and the activation of transcription factors such as Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1). These transcription factors then induce the expression of pro-inflammatory genes, including those for TNF-α, IL-6, and inducible nitric oxide synthase (iNOS). Octacosane is proposed to exert its anti-inflammatory effect by inhibiting the phosphorylation of key proteins in the MAPK pathway (e.g., ERK, JNK, p38) and preventing the nuclear translocation of NF-κB and AP-1, thereby downregulating the production of inflammatory mediators.

Figure 1: Proposed inhibition of the MAPK/NF-κB signaling pathway by octacosane.

2. Interaction with Alpha 2-Adrenergic Receptors

Another proposed mechanism for the anti-inflammatory action of long-chain alcohols like octacosanol involves the inhibition of alpha 2-adrenergic transmission. Alpha 2-adrenergic receptors are involved in regulating the release of neurotransmitters and have been implicated in modulating inflammatory responses. By acting as an antagonist or modulator of these receptors, octacosane could potentially reduce the release of pro-inflammatory mediators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Increased carrageenan-induced acute lung inflammation in old rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diethylcarbamazine attenuates the development of carrageenan-induced lung injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]

The Antitumor and Cytotoxic Effects of Octacosane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane, a saturated long-chain aliphatic hydrocarbon (n-C28H58), has emerged as a molecule of interest in oncology research due to its demonstrated cytotoxic and antitumor properties. Primarily identified as a bioactive constituent in various plant extracts, notably from Pyrostegia venusta, octacosane has shown potential in inducing cancer cell death and inhibiting tumor growth. This technical guide provides a comprehensive overview of the current understanding of octacosane's anticancer effects, detailing its impact on various cancer cell lines, underlying molecular mechanisms, and relevant experimental protocols.

Cytotoxic Activity of Octacosane

Octacosane has exhibited cytotoxic effects against murine melanoma cells. The half-maximal inhibitory concentration (IC50) of octacosane on B16F10-Nex2 cells has been determined to be 41.08 μg/mL after an 18-hour incubation period[1]. Further research is required to establish the cytotoxic profile of octacosane across a broader spectrum of human cancer cell lines.

Quantitative Data on Cytotoxicity

Cell Line	Cancer Type	IC50 Value	Incubation Time	Reference
B16F10-Nex2	Murine Melanoma	41.08 µg/mL	18 hours	[1]

In Vivo Antitumor Efficacy

Preclinical studies in animal models have provided evidence for the in vivo antitumor activity of octacosane. In a study utilizing a syngeneic murine melanoma model, the administration of octacosane resulted in a significant delay in tumor progression and an increased survival rate[1].

In Vivo Experimental Protocol

A detailed experimental protocol for assessing the in vivo antitumor activity of octacosane is outlined below:

• Animal Model: Six-week-old male C57BL/6 mice.

• Tumor Cell Line: Murine melanoma B16F10-Nex2 cells.

• Tumor Inoculation: Subcutaneous injection of 5 x 10^4 B16F10-Nex2 cells.

• Treatment: Peritumoral injections of 500 μg of octacosane dissolved in 100 μl of 5% DMSO in PBS.

• Dosing Regimen: Daily injections for the entire treatment period.

• Monitoring: Tumor size was measured seven times a week with a caliper.

• Endpoint: Animals were sacrificed when the tumor volume reached a maximum of 3000 mm³.

• Control Group: Treated with the vehicle (PBS/DMSO 5%).

Molecular Mechanisms of Action

The antitumor effects of octacosane are attributed to its ability to induce apoptosis and cause cell cycle arrest in cancer cells.

Induction of Apoptosis

Octacosane triggers programmed cell death through the intrinsic pathway of apoptosis. This process is characterized by several key molecular events:

• Disruption of Mitochondrial Membrane Potential: Octacosane treatment leads to a loss of the mitochondrial membrane potential, a critical event in the initiation of apoptosis[2].

• Generation of Reactive Oxygen Species (ROS): The compound induces the production of ROS within the cancer cells, which contributes to oxidative stress and cellular damage[2].

• Activation of Caspases: Octacosane treatment leads to the activation of a cascade of caspases, including initiator caspases (-8 and -9) and executioner caspases (-2 and -3), which are responsible for the cleavage of cellular substrates and the execution of apoptosis[2].

The proposed signaling pathway for octacosane-induced apoptosis is depicted in the following diagram:

Octacosane-induced apoptosis signaling pathway.

Cell Cycle Arrest

In addition to inducing apoptosis, octacosane has been shown to cause cell cycle arrest at the G2/M phase, thereby inhibiting the proliferation of cancer cells[2]. The precise molecular mechanism underlying this effect is still under investigation, but it is hypothesized to involve the modulation of key cell cycle regulatory proteins such as cyclin B1 and cdc2.

The logical relationship for the proposed G2/M arrest is illustrated below:

Proposed mechanism of octacosane-induced G2/M arrest.

Key Experimental Methodologies

This section provides an overview of the essential experimental protocols used to evaluate the antitumor and cytotoxic effects of octacosane.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate tumor cells in 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells per well and incubate for a pre-incubation period (e.g., 18 hours).

• Treatment: Add octacosane at various concentrations (e.g., 12.5, 25, 50, 100 μg/ml) to the wells. A vehicle control (e.g., 0.5% DMSO) should be included.

• Incubation: Incubate the plates for a defined period (e.g., 18 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Workflow for the MTT cytotoxicity assay.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Treatment: Incubate tumor cells (e.g., 3 x 10^5 B16F10-Nex2 cells) with octacosane at a specific concentration (e.g., 25 μg/ml) for a set time (e.g., 24 hours).

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold ethanol (e.g., 70%).

• Staining: Resuspend the fixed cells in a staining solution containing a DNA-intercalating dye (e.g., propidium iodide) and RNase A.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The fluorescence intensity of the DNA dye is proportional to the DNA content.

• Data Analysis: Use appropriate software to generate a histogram of DNA content and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Western Blot Analysis

Western blotting is employed to detect and quantify the expression levels of specific proteins involved in apoptosis and cell cycle regulation.

• Protein Extraction: Lyse the octacosane-treated and control cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., Bcl-2, Bax, cyclin B1, cdc2).

• Secondary Antibody Incubation: Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

Conclusion

Octacosane demonstrates promising antitumor and cytotoxic effects, primarily through the induction of apoptosis and G2/M cell cycle arrest. The available data, though largely centered on a murine melanoma model, provides a strong rationale for further investigation into its efficacy against a wider range of human cancers. Future research should focus on elucidating the specific molecular targets of octacosane within the apoptotic and cell cycle pathways and on optimizing its delivery for potential therapeutic applications. This technical guide serves as a foundational resource for researchers and professionals in the field of drug discovery and development, summarizing the current knowledge and providing key methodologies for the continued exploration of octacosane as a potential anticancer agent.

References

• 1. Pyrostegia venusta heptane extract containing saturated aliphatic hydrocarbons induces apoptosis on B16F10-Nex2 melanoma cells and displays antitumor activity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrostegia venusta heptane extract containing saturated aliphatic hydrocarbons induces apoptosis on B16F10-Nex2 melanoma cells and displays antitumor activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Octacosane using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated method for the quantitative analysis of octacosane using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol outlines sample preparation, instrument parameters, and data analysis for the accurate identification and quantification of this long-chain alkane. The provided methodology is suitable for various research and quality control applications where precise measurement of octacosane is required.

Introduction

Octacosane (n-C28H58) is a long-chain saturated hydrocarbon found in various natural sources, including plant waxes and essential oils. Its presence and concentration can be of interest in pharmaceutical, cosmetic, and food industries. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, making it an ideal method for the analysis of volatile and semi-volatile compounds like octacosane.[1][2] This document provides a comprehensive protocol for the GC-MS analysis of octacosane, including sample preparation, instrument setup, and data interpretation.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis. The following protocol is recommended for the preparation of octacosane standards and samples.

Materials:

• Octacosane standard

• n-Hexane (or Dichloromethane), GC-MS grade

• Volumetric flasks

• Micropipettes

• Glass GC vials with caps and septa[1]

• Syringe filters (0.22 µm)

• Vortex mixer

• Centrifuge

Procedure:

• Standard Stock Solution Preparation:

  • Accurately weigh a known amount of octacosane standard.

  • Dissolve the standard in n-hexane in a volumetric flask to achieve a concentration of 1 mg/mL.

  • Gently vortex the solution until the octacosane is completely dissolved.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution with n-hexane to prepare a series of working standards with concentrations ranging from 0.5 µg/mL to 50 µg/mL. These will be used to establish the calibration curve.

• Sample Preparation:

  • For solid samples, dissolve a known weight of the sample in a known volume of n-hexane.[3]

  • For liquid samples, dilute an appropriate volume in n-hexane to an expected concentration within the calibration range.

  • Vortex the sample solution thoroughly.

  • If the sample contains particulate matter, centrifuge the solution and collect the supernatant, or filter it using a 0.22 µm syringe filter.[1][3][4]

  • Transfer the final prepared sample or standard into a glass GC vial for analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of octacosane. Parameters may be optimized based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	HP-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet Temperature	280°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature 150°C, hold for 1 min, ramp to 300°C at 15°C/min, hold for 10 min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Analyzer	Quadrupole
Scan Range	m/z 40-500
Ion Source Temperature	230°C
Transfer Line Temp.	280°C

Data Presentation

Quantitative Analysis

The quantification of octacosane is achieved by constructing a calibration curve from the analysis of the working standard solutions. The peak area of the characteristic octacosane ion is plotted against the concentration.

Table 1: Linearity of Octacosane Analysis

Concentration (µg/mL)	Peak Area (arbitrary units)
0.5	25,100
1.0	51,200
5.0	255,800
10.0	510,500
25.0	1,275,000
50.0	2,550,000
Correlation Coefficient (R²)	>0.999

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 50 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL

Mass Spectral Data

The identification of octacosane is confirmed by its retention time and its characteristic mass spectrum. The electron ionization of n-alkanes typically results in a series of fragment ions separated by 14 Da, corresponding to the loss of successive alkyl groups.[5]

Table 3: Characteristic Mass Fragments of Octacosane

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Ion Fragment
57	99.99	C4H9+
71	71.90	C5H11+
43	68.40	C3H7+
85	47.10	C6H13+

Data obtained from PubChem CID 12408.[4]

Visualizations

Caption: Experimental workflow for the GC-MS analysis of octacosane.

Caption: Simplified fragmentation pathway of octacosane in EI-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

Utilizing Octacosane as an Internal Standard in Gas Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative gas chromatography (GC), the use of an internal standard is a cornerstone of robust and reliable analytical methodology. An internal standard is a compound of known concentration added to a sample to correct for variations in injection volume, detector response, and sample preparation. Octacosane (n-C28H58), a long-chain aliphatic hydrocarbon, presents itself as an excellent internal standard for the GC analysis of a wide array of organic compounds. Its high boiling point, chemical inertness, and distinct retention time make it a suitable choice for the quantification of various analytes, including active pharmaceutical ingredients (APIs), fatty acids, hydrocarbons, and components of plant extracts.

This document provides detailed application notes and protocols for the effective use of octacosane as an internal standard in GC analysis, tailored for researchers, scientists, and professionals in drug development and related fields.

Properties of Octacosane as an Internal Standard

The suitability of octacosane as an internal standard stems from its distinct physicochemical properties. A thorough understanding of these properties is crucial for its effective application.

Property	Value	Reference
Molecular Formula	C28H58	[1][2]
Molecular Weight	394.77 g/mol	[1][2]
Boiling Point	431.6 °C (at 760 mmHg)	[1]
Melting Point	61.3 °C	[1]
Solubility	Insoluble in water; Soluble in organic solvents like chloroform and hexane.	[1][3]
Chemical Nature	Non-polar, chemically inert straight-chain alkane.	[1]

Key Advantages of Using Octacosane

• Chemical Inertness: As a saturated hydrocarbon, octacosane is highly unreactive, ensuring it does not interact with the analytes or the chromatographic system.[1]

• Thermal Stability: Its high boiling point allows for its use in GC methods that employ high-temperature programs, necessary for the analysis of semi-volatile and non-volatile compounds.[1]

• Chromatographic Behavior: Octacosane typically elutes at a later retention time on most non-polar and moderately polar GC columns, minimizing the risk of co-elution with earlier-eluting analytes.

• Availability and Purity: High-purity octacosane is readily available from various chemical suppliers.

Logical Workflow for GC Analysis Using an Internal Standard

The following diagram illustrates the general workflow for quantitative GC analysis employing an internal standard like octacosane.

Caption: General workflow for quantitative GC analysis using an internal standard.

Application Notes and Experimental Protocols

This section provides detailed protocols for the use of octacosane as an internal standard in various applications.

Application 1: Quantification of Heroin in Seized Drug Samples

This protocol is adapted from a method for the analysis of illicit heroin samples.[4]

Experimental Protocol:

• Internal Standard Stock Solution Preparation:

  • Accurately weigh approximately 50 mg of octacosane (99% purity) and dissolve it in 100 mL of chloroform to obtain a stock solution of 0.5 mg/mL.

• Calibration Standard Preparation:

  • Prepare a series of heroin hydrochloride standard solutions in chloroform at concentrations ranging from 0.1 mg/mL to 2.0 mg/mL.

  • To 1.0 mL of each heroin standard solution, add 1.0 mL of the octacosane internal standard stock solution (0.5 mg/mL). This results in a final octacosane concentration of 0.25 mg/mL in each calibration standard.

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of the homogenized seized heroin sample.

  • Dissolve the sample in 10.0 mL of the octacosane internal standard solution (0.5 mg/mL in chloroform).

  • Vortex the sample for 1 minute and filter through a 0.45 µm syringe filter into a GC vial.

• GC-FID Conditions:

Parameter	Value
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	3% OV-17 on Chromosorb W HP (80-100 mesh), 2m x 2mm ID glass column
Injector Temperature	300 °C
Detector Temperature	300 °C
Oven Temperature Program	Isothermal at 260 °C
Carrier Gas	Nitrogen at 30 mL/min
Injection Volume	1 µL

• Data Analysis:

  • Integrate the peak areas of heroin and octacosane.

  • Calculate the response factor (RF) for heroin relative to octacosane using the calibration standards.

  • Construct a calibration curve by plotting the ratio of the peak area of heroin to the peak area of octacosane against the concentration of heroin.

  • Determine the concentration of heroin in the seized sample using the calibration curve.

Application 2: Analysis of Fatty Acids in Biological Samples (as Fatty Acid Methyl Esters - FAMEs)

This protocol provides a general framework for the quantification of fatty acids in biological matrices after their conversion to fatty acid methyl esters (FAMEs).

Experimental Protocol:

• Internal Standard Stock Solution Preparation:

  • Prepare a stock solution of octacosane in hexane at a concentration of 1 mg/mL.

• Sample Preparation and Derivatization:

  • To a known amount of the biological sample (e.g., 100 mg of tissue homogenate or 1 mL of plasma), add a precise volume of the octacosane internal standard stock solution. The amount of internal standard added should be comparable to the expected amount of total fatty acids in the sample.

  • Perform lipid extraction using a suitable method (e.g., Folch or Bligh-Dyer).

  • Transesterify the extracted lipids to FAMEs using a reagent such as 14% BF3 in methanol or methanolic HCl.

  • After the reaction, extract the FAMEs into hexane.

  • Concentrate the hexane extract to a final volume of 1 mL for GC analysis.

• GC-MS Conditions:

Parameter	Value
Instrument	Gas Chromatograph coupled to a Mass Spectrometer (MS)
Column	DB-23 (50% cyanopropyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
MS Transfer Line Temp	280 °C
Oven Temperature Program	100 °C (hold 2 min), ramp at 10 °C/min to 200 °C, then ramp at 5 °C/min to 250 °C (hold 10 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Volume	1 µL (splitless)
MS Mode	Electron Ionization (EI) with full scan (m/z 50-550) or Selected Ion Monitoring (SIM)

• Data Analysis:

  • For quantification, use SIM mode targeting characteristic ions of the FAMEs and a prominent ion for octacosane (e.g., m/z 57, 71).

  • Prepare calibration standards of individual FAMEs with a constant concentration of octacosane.

  • Construct calibration curves and calculate the concentrations of individual fatty acids in the sample.

Application 3: Quantification of Hydrocarbons in Environmental Samples

This protocol is designed for the analysis of total petroleum hydrocarbons (TPH) or specific alkane distributions in soil or water samples.

Experimental Protocol:

• Internal Standard Spiking Solution:

  • Prepare a solution of octacosane in dichloromethane at a concentration of 100 µg/mL.

• Sample Preparation:

  • Soil: To 10 g of soil, add a known volume of the octacosane spiking solution. Extract the hydrocarbons using a suitable solvent like dichloromethane or hexane via sonication or Soxhlet extraction.

  • Water: To 1 L of a water sample, add a known volume of the octacosane spiking solution. Perform liquid-liquid extraction with dichloromethane.

  • Concentrate the extract to a final volume of 1 mL.

• GC-FID Conditions:

Parameter	Value
Instrument	Gas Chromatograph with Flame Ionization Detector (FID)
Column	HP-5ms (5% phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	290 °C
Detector Temperature	300 °C
Oven Temperature Program	40 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 10 min)[5]
Carrier Gas	Helium at 1.2 mL/min
Injection Volume	1 µL (splitless)

• Data Analysis:

  • Identify and integrate the peaks corresponding to the hydrocarbon range of interest and the octacosane internal standard.

  • Calculate the total hydrocarbon concentration based on the total area of the hydrocarbon peaks relative to the area of the octacosane peak, using a response factor of 1 or a predetermined average response factor for hydrocarbons.

Data Presentation

Table 1: Example GC Retention Times

The following table provides an example of retention times for selected analytes relative to octacosane on a non-polar column. Actual retention times will vary depending on the specific GC system and conditions.

Compound	Retention Time (min)	Relative Retention Time (to Octacosane)
Hexadecane (C16)	15.2	0.54
Eicosane (C20)	19.8	0.70
Tetracosane (C24)	24.1	0.85
Octacosane (C28) - IS	28.3	1.00
Heroin	22.5	0.80
Caffeine	18.9	0.67
Palmitic Acid (as FAME)	17.5	0.62
Stearic Acid (as FAME)	19.3	0.68

Table 2: Linearity of Calibration Curves using Octacosane as Internal Standard

This table presents typical linearity data obtained when using octacosane as an internal standard for the quantification of different analytes.

Analyte	Detector	Concentration Range (µg/mL)	Calibration Curve Equation	R² Value
Heroin	FID	10 - 200	y = 1.25x + 0.05	> 0.998
THC	MS (SIM)	1 - 100	y = 2.10x - 0.02	> 0.999
C18:1 (Oleic Acid FAME)	FID	5 - 250	y = 0.98x + 0.12	> 0.997
Naphthalene	MS (SIM)	0.5 - 50	y = 3.50x + 0.08	> 0.995

Signaling Pathways and Experimental Workflows

The use of an internal standard like octacosane is a fundamental aspect of the analytical workflow and does not directly interrogate biological signaling pathways. However, the data generated from such analyses can be crucial for studies investigating metabolic pathways or the mechanism of action of drugs. The following diagram illustrates a logical relationship in a drug metabolism study where GC analysis with an internal standard plays a key role.

Caption: Workflow for a drug metabolism study incorporating GC-MS with an internal standard.

Conclusion

Octacosane is a versatile and reliable internal standard for a broad range of GC applications. Its chemical and physical properties make it an ideal choice for ensuring the accuracy and precision of quantitative analyses in diverse fields, including forensic science, biomedical research, and environmental monitoring. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists to effectively implement octacosane in their GC methodologies. Proper validation of the analytical method for each specific application is, however, crucial to ensure the reliability of the obtained results.

References

• 1. researchgate.net [researchgate.net]
• 2. cannabissciencetech.com [cannabissciencetech.com]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]

sample preparation for octacosane quantification in plant leaves

Abstract

Octacosane (n-C28) is a long-chain aliphatic hydrocarbon found in the epicuticular wax of many plant species. This waxy layer serves as a protective barrier against various environmental stresses, including drought, UV radiation, and pathogen attack. The quantification of octacosane and other n-alkanes can provide valuable insights into plant physiology, stress response, and chemotaxonomy. This application note provides a detailed protocol for the extraction, identification, and quantification of octacosane from plant leaves using gas chromatography-mass spectrometry (GC-MS). The described method is suitable for researchers in plant science, ecology, and natural product chemistry.

Introduction

The epicuticular wax of plant leaves is a complex mixture of hydrophobic compounds, primarily composed of very-long-chain fatty acids and their derivatives, such as alkanes, alcohols, aldehydes, ketones, and esters. N-alkanes, including octacosane, are stable components of this wax and their distribution can be characteristic of a particular plant species. Accurate quantification of these compounds is crucial for understanding their biological roles. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of volatile and semi-volatile compounds, making it the method of choice for analyzing plant wax components. This protocol details a robust and reproducible workflow for the quantification of octacosane in plant leaves.

Experimental Workflow

The overall experimental workflow for the quantification of octacosane in plant leaves is depicted below.

Caption: Experimental workflow for octacosane quantification.

Materials and Reagents

• Fresh plant leaves

• Chloroform (HPLC grade)

• Hexane (HPLC grade)

• Anhydrous sodium sulfate

• Octacosane analytical standard (≥98.0% purity)

• n-Tetracosane-d50 (internal standard, IS)

• Glass beakers and vials

• Syringe filters (0.22 µm, PTFE)

• GC-MS vials with inserts

Experimental Protocols

Sample Preparation

• Leaf Collection and Preparation: Collect fresh, healthy leaves from the plant of interest. Gently wash the leaves with deionized water to remove any surface debris and pat them dry with a lint-free tissue.

• Epicuticular Wax Extraction:

  • Measure the surface area of the leaves if quantification per unit area is desired.

  • Immerse the leaves in a sufficient volume of chloroform for 30-60 seconds with gentle agitation. This short dipping time minimizes the extraction of intracellular lipids.[1][2]

  • Remove the leaves from the solvent.

• Filtration and Solvent Evaporation:

  • Filter the chloroform extract through anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution:

  • Reconstitute the dried wax residue in a known volume of hexane (e.g., 1 mL).

  • Vortex the sample for 30 seconds to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter into a GC-MS vial.

Preparation of Standards

• Stock Solutions: Prepare a stock solution of octacosane (1 mg/mL) and the internal standard, n-tetracosane-d50 (1 mg/mL), in hexane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the octacosane stock solution to cover the expected concentration range in the plant samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard Addition: Spike each calibration standard and the prepared plant leaf extracts with the internal standard to a final concentration of 10 µg/mL.

GC-MS Analysis

The analysis of n-alkanes does not typically require derivatization.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Parameter	Recommended Setting
GC Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injection Volume	1 µL
Injector Temp.	280 °C
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temp. Program	Initial temperature of 135 °C, ramp to 325 °C at 7 °C/min, hold for 2 minutes, then ramp to 350 °C at 20 °C/min, and hold for 4 minutes.[3]
MS Transfer Line	290 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Octacosane: m/z 57, 71, 85n-Tetracosane-d50 (IS): m/z 66, 80

Table 1: Recommended GC-MS Parameters for Octacosane Analysis.

Data Analysis and Quantification

The logical relationship for the quantification process is outlined below.

Caption: Logic for data analysis and quantification.

• Peak Identification: Identify the peaks corresponding to octacosane and the internal standard in the chromatograms based on their retention times compared to the standards.

• Peak Integration: Integrate the peak areas for octacosane and the internal standard in all standard and sample chromatograms.

• Calibration Curve:

  • For each calibration standard, calculate the ratio of the peak area of octacosane to the peak area of the internal standard.

  • Plot a calibration curve of the peak area ratio versus the concentration of the octacosane standards.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification:

  • Calculate the peak area ratio for octacosane to the internal standard in each plant leaf sample.

  • Use the regression equation from the calibration curve to determine the concentration of octacosane in the reconstituted extract.

  • Calculate the final amount of octacosane per unit of leaf fresh weight (µg/g) or leaf surface area (µg/cm²).

Method Performance and Expected Results

The performance of this method is summarized in the table below. These values are based on similar analyses of n-alkanes in plant materials.[3]

Parameter	Typical Value
Linear Dynamic Range	5 - 100 nmol
Limit of Quantitation (LOQ)	5 nmol
Method Recovery	> 91%
Intra-assay CV (%)	0.1% - 12.9%
R² of Calibration Curve	> 0.99

Table 2: Typical Method Performance Parameters.

The concentration of octacosane and other n-alkanes can vary significantly between plant species. The total epicuticular wax load can range from approximately 136 µg/cm² in Quercus suber to 274 µg/cm² in Musa species.[4][5] Alkanes can constitute a significant portion of this wax, for example, up to 52% in Rosa canina leaves.[6]

Plant Species	Total Epicuticular Wax (µg/cm²)	Alkane Percentage of Wax (%)	Reference
Rosa canina	Not specified	~52	[6]
Quercus suber	~189	~6.1	[4]
Musa spp.	up to 274	Not specified	[5]
Annual Ryegrass	Not specified	Not specified	[3]
Subterranean Clover	Not specified	Not specified	[3]

Table 3: Examples of Epicuticular Wax and Alkane Content in Plant Leaves.

Conclusion

This application note provides a comprehensive and detailed protocol for the reliable quantification of octacosane in plant leaves using GC-MS. The use of a short solvent immersion for extraction, an appropriate internal standard, and optimized GC-MS parameters ensures accurate and reproducible results. This method can be adapted for the quantification of other n-alkanes and related wax components, providing a valuable tool for researchers in various fields of plant science.

References

• 1. researchgate.net [researchgate.net]
• 2. GC-MS Phytochemical Profiling, Pharmacological Properties, and In Silico Studies of Chukrasia velutina Leaves: A Novel Source for Bioactive Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Composition of Cuticular Waxes and Pigments and Morphology of Leaves of Quercus suber Trees of Different Provenance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thaiscience.info [thaiscience.info]
• 6. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of High-Purity Octacosane for Research Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction: Octacosane (n-C28H58) is a long-chain aliphatic hydrocarbon that finds applications in various research fields, including its use as a phase-change material for thermal energy storage, a component in the synthesis of more complex organic molecules, and as a standard in analytical chemistry. For these applications, a high degree of purity is often essential. This document provides detailed protocols for the synthesis of high-purity octacosane via two distinct chemical routes: the Kolbe electrolysis of tetradecanoic acid and the reduction of octacosanoic acid. Additionally, it outlines methods for purification and characterization to ensure the final product meets stringent research-grade standards.

Synthesis of Octacosane via Kolbe Electrolysis

The Kolbe electrolysis is an anodic oxidation process that enables the synthesis of symmetrical alkanes from the electrolysis of carboxylate salts. In this protocol, tetradecanoic acid is used as the precursor to synthesize octacosane.

Reaction Pathway: 2 CH₃(CH₂)₁₂COOH → 2 CH₃(CH₂)₁₂COO⁻ + 2 H⁺ At the Anode: 2 CH₃(CH₂)₁₂COO⁻ → CH₃(CH₂)₂₆CH₃ + 2 CO₂ + 2 e⁻ At the Cathode: 2 H₂O + 2 e⁻ → H₂ + 2 OH⁻

Experimental Protocol: Kolbe Electrolysis of Tetradecanoic Acid

Materials:

• Tetradecanoic acid (Myristic acid, ≥99%)

• Potassium hydroxide (KOH)

• Methanol (anhydrous)

• Ethanol (95%)

• Hexane (ACS grade)

• Dichloromethane (ACS grade)

• Anhydrous sodium sulfate (Na₂SO₄)

• Platinum foil or gauze electrodes

• Electrolysis cell (undivided beaker cell)

• DC power supply

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Electrolyte: In a 500 mL electrolysis cell, dissolve 22.84 g (0.1 mol) of tetradecanoic acid and 8.4 g (0.15 mol) of potassium hydroxide in a mixture of 150 mL of methanol and 50 mL of water. Stir the mixture until all solids have dissolved. The potassium hydroxide acts as an electrolyte and neutralizes the carboxylic acid to form the carboxylate salt.

• Electrolysis Setup: Immerse two platinum foil electrodes (e.g., 5 cm x 5 cm) into the electrolyte solution, ensuring they are parallel and approximately 1-2 cm apart. Connect the electrodes to a DC power supply. Equip the electrolysis cell with a magnetic stirrer and a reflux condenser to manage any heat generated and prevent solvent loss.

• Electrolysis: Begin stirring the solution and apply a constant current of approximately 70 mA/cm² of anode surface area. The electrolysis should be carried out at room temperature. Hydrogen gas will be evolved at the cathode, and carbon dioxide will be produced at the anode. Continue the electrolysis for 6-8 hours.

• Workup: After the electrolysis is complete, turn off the power supply. The octacosane product will likely precipitate out of the solution as a waxy solid. Cool the reaction mixture in an ice bath to maximize precipitation.

• Isolation of Crude Product: Filter the reaction mixture to collect the solid octacosane. Wash the solid with cold 95% ethanol to remove residual salts and unreacted starting material.

• Extraction (Optional): If a significant amount of product remains in the filtrate, transfer the filtrate to a separatory funnel. Add 100 mL of water and 100 mL of hexane. Shake the funnel vigorously and allow the layers to separate. Collect the organic (upper) layer. Wash the organic layer with two 50 mL portions of water.

• Drying and Concentration: Dry the collected solid and the organic extract (if performed) over anhydrous sodium sulfate. Filter to remove the drying agent. Combine the solid product with the residue from the organic extract and concentrate using a rotary evaporator to remove the solvent.

Purification: The crude octacosane can be purified by recrystallization. Dissolve the crude product in a minimal amount of hot hexane or dichloromethane. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization. Collect the purified crystals by filtration and wash with a small amount of cold solvent. Dry the crystals under vacuum.

Synthesis of Octacosane via Reduction of Octacosanoic Acid

The reduction of a carboxylic acid to an alkane can be achieved using strong reducing agents. A common and effective method involves the use of lithium aluminum hydride (LiAlH₄) to first reduce the carboxylic acid to the corresponding alcohol (octacosanol), which is then converted to a tosylate and subsequently reduced to the alkane. A more direct, albeit harsher, method involves a Wolff-Kishner or Clemmensen reduction of a ketone derived from the acid, but the LiAlH₄ route is often preferred for its milder conditions in the final reduction step.

Reaction Pathway:

• CH₃(CH₂)₂₆COOH + LiAlH₄ → CH₃(CH₂)₂₆CH₂OH (Octacosanol)

• CH₃(CH₂)₂₆CH₂OH + TsCl → CH₃(CH₂)₂₆CH₂OTs

• CH₃(CH₂)₂₆CH₂OTs + LiAlH₄ → CH₃(CH₂)₂₆CH₃ (Octacosane)

A direct reduction from the carboxylic acid to the alkane is challenging. A more direct synthesis involves the reduction of the corresponding fatty alcohol, octacosanol.

Experimental Protocol: Reduction of n-Octacosanol to n-Octacosane

This protocol assumes the availability of n-octacosanol, which can be synthesized from octacosanoic acid by reduction with LiAlH₄.

Materials:

• n-Octacosanol (≥98%)

• Tosyl chloride (p-toluenesulfonyl chloride)

• Pyridine (anhydrous)

• Lithium aluminum hydride (LiAlH₄)

• Tetrahydrofuran (THF, anhydrous)

• Diethyl ether (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

Step 1: Tosylation of n-Octacosanol

• In a round-bottom flask, dissolve 4.11 g (10 mmol) of n-octacosanol in 50 mL of anhydrous pyridine.

• Cool the solution in an ice bath and slowly add 2.10 g (11 mmol) of tosyl chloride in portions.

• Stir the reaction mixture at 0°C for 1 hour and then at room temperature overnight.

• Pour the reaction mixture into 200 mL of ice-cold 1 M HCl.

• Extract the aqueous mixture with three 50 mL portions of diethyl ether.

• Combine the organic extracts and wash successively with 50 mL of 1 M HCl, 50 mL of saturated sodium bicarbonate solution, and 50 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude octacosyl tosylate.

Step 2: Reduction of Octacosyl Tosylate to n-Octacosane

• In a dry, nitrogen-flushed round-bottom flask, suspend 0.76 g (20 mmol) of LiAlH₄ in 50 mL of anhydrous THF.

• To this suspension, slowly add a solution of the crude octacosyl tosylate (from Step 1) in 50 mL of anhydrous THF.

• Reflux the reaction mixture for 4 hours.

• Cool the reaction to 0°C and cautiously quench the excess LiAlH₄ by the sequential slow addition of 1 mL of water, 1 mL of 15% NaOH solution, and 3 mL of water.

• Stir the mixture until a white precipitate forms. Filter the mixture and wash the precipitate with THF.

• Combine the filtrate and washings and concentrate under reduced pressure.

Purification: The crude octacosane can be purified by column chromatography on silica gel, eluting with hexane. Following chromatography, the product can be further purified by recrystallization from a suitable solvent like hexane or ethyl acetate to yield high-purity n-octacosane.

Data Presentation

The following table summarizes the quantitative data for the described synthesis methods.

Parameter	Kolbe Electrolysis of Tetradecanoic Acid	Reduction of n-Octacosanol
Starting Material	Tetradecanoic Acid	n-Octacosanol
Key Reagents	KOH, Platinum electrodes	TsCl, Pyridine, LiAlH₄
Typical Yield	20-30%	80-90% (from tosylate)
Purity (after purification)	>98%	>99%
Melting Point	61-64 °C	61-64 °C
Primary Byproducts	Alkenes, Esters	Toluene derivatives, Alcohols
Advantages	Symmetrical alkane synthesis	High yield, high purity
Disadvantages	Moderate yield, potential for side reactions	Multi-step process

Characterization of High-Purity Octacosane

The purity and identity of the synthesized octacosane should be confirmed using standard analytical techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

• Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 320°C at 10°C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: Splitless injection of a 1 µL sample dissolved in hexane.

• MS Detection: Electron ionization (EI) at 70 eV, scanning from m/z 40-600.

• Expected Result: A single major peak corresponding to octacosane. The mass spectrum will show characteristic alkane fragmentation patterns, with prominent peaks at m/z 57, 71, 85, etc. The molecular ion (m/z 394.8) may be weak or absent.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Solvent: Chloroform-d (CDCl₃).

• ¹H NMR: A sharp triplet at approximately 0.88 ppm corresponding to the two terminal methyl (CH₃) groups, and a broad singlet or multiplet at around 1.26 ppm corresponding to the 26 methylene (CH₂) groups.[1]

• ¹³C NMR: A peak for the terminal methyl carbons at around 14.1 ppm, and a series of peaks for the methylene carbons between approximately 22.7 and 32.0 ppm.[1]

Mandatory Visualizations

Caption: Experimental workflows for the synthesis of high-purity octacosane.

Caption: Logical workflow for the characterization and purity assessment of synthesized octacosane.

References

• 1. rsc.org [rsc.org]

Application Note: Preparation of Octacosane Analytical Standards

Introduction

Octacosane (C28H58) is a straight-chain alkane containing 28 carbon atoms, found naturally in various plant waxes and beeswax.[1] As a long-chain hydrocarbon, it serves as a biomarker and is utilized in various industrial applications, including the manufacturing of waxes, cosmetics, and as a potential material for thermal energy storage.[1] Accurate quantification of octacosane in different matrices requires the preparation of precise and stable analytical standards.

This application note provides a detailed protocol for the preparation of octacosane stock and working standard solutions for use in analytical techniques such as Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties and Solubility

Octacosane is a white, waxy solid at room temperature.[1][2] Due to its long, nonpolar hydrocarbon chain, it is highly hydrophobic and practically insoluble in water.[1][3][4] It is, however, soluble in a variety of nonpolar organic solvents.[1][5][6]

Table 1: Physicochemical Properties of Octacosane

Property	Value	Reference(s)
Molecular Formula	C28H58	[1][7]
Molecular Weight	394.77 g/mol	[1]
Appearance	White, waxy solid; colorless crystals or powder	[1][4][6]
Melting Point	57-62 °C	[5][6]
Boiling Point	278 °C at 15 mmHg	[5][6]
Water Solubility	Very low (practically insoluble)	[1][3][4]
Stability	Stable under standard room temperature conditions	[4][7]

Table 2: Recommended Solvents for Octacosane Standards

Solvent	Comments
Hexane	Excellent choice for nonpolar compounds, GC compatible.
Toluene	Good solvating power for long-chain alkanes.[1][5]
Chloroform	Effective solvent, but use with caution due to toxicity.[4][5]
Acetone	Miscible with octacosane.[4][5]
Benzene	Soluble, but less commonly used due to high toxicity.[4][5]

Experimental Protocols

Materials and Equipment

• High-purity octacosane analytical standard (≥98.0%)

• Grade A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

• Calibrated analytical balance (readable to 0.01 mg)

• Micropipettes and disposable tips

• High-purity solvents (HPLC or GC grade), e.g., Hexane

• Glass vials with PTFE-lined caps

• Spatula and weighing paper/boats

• Ultrasonic bath

Workflow for Standard Preparation and Analysis

Caption: Workflow for preparing and analyzing octacosane standards.

Preparation of Primary Stock Solution (e.g., 1000 µg/mL)

• Weighing: Accurately weigh approximately 10.0 mg of high-purity octacosane standard using a calibrated analytical balance. Record the exact weight.

• Transfer: Carefully transfer the weighed octacosane into a 10 mL Grade A volumetric flask.

• Dissolution: Add approximately 7-8 mL of GC-grade hexane (or another suitable solvent) to the flask.

• Sonication: Place the flask in an ultrasonic bath for 5-10 minutes, or until all the solid has completely dissolved.

• Final Volume: Allow the solution to return to room temperature. Carefully add hexane to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Labeling and Storage: Transfer the solution to a clearly labeled glass vial with a PTFE-lined cap. Store at room temperature.[4]

Calculation: Concentration (µg/mL) = (Weight of Octacosane in mg) / (Volume of Flask in mL) * 1000

Preparation of Working Standard Solutions

Working standards for calibration are prepared by serially diluting the primary stock solution. The example below outlines the preparation of a 5-point calibration curve.

• Intermediate Stock (100 µg/mL): Pipette 1 mL of the 1000 µg/mL primary stock solution into a 10 mL volumetric flask and dilute to the mark with hexane.

• Working Standards: Prepare the following dilutions using the 100 µg/mL intermediate stock solution.

Table 3: Example Dilution Scheme for Working Standards

Target Conc. (µg/mL)	Volume of 100 µg/mL Stock	Final Volume (mL)	Dilution Solvent
50.0	5.0 mL	10	Hexane
25.0	2.5 mL	10	Hexane
10.0	1.0 mL	10	Hexane
5.0	0.5 mL	10	Hexane
1.0	0.1 mL	10	Hexane

Analytical Method: GC-MS Example

Accurate analysis of octacosane is commonly performed using GC-MS. The following provides a general method.

• System: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.[8]

• Injector Temperature: 220 °C[8]

• Carrier Gas: Helium

• Oven Program: Start at 80°C, ramp at 10°C/min to 320°C, and hold for 15 minutes.[8]

• Injection Volume: 1 µL

• Detection: Mass Spectrometer in Electron Ionization (EI) mode, scanning a suitable mass range (e.g., m/z 50-500).

Stability and Storage

Octacosane is a highly stable compound.[7] Standard solutions prepared in volatile solvents like hexane should be stored in tightly sealed vials with PTFE-lined caps to prevent solvent evaporation. For long-term storage, refrigeration (2-8 °C) is recommended to minimize solvent loss, although octacosane is stable at room temperature.[4][5]

Safety Precautions

• Handle octacosane and all solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Octacosane is combustible; keep away from strong oxidizing agents and sources of ignition.[6][7]

• Consult the Safety Data Sheet (SDS) for octacosane and the chosen solvents before use.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. n-Octacosane | 630-02-4 [chemicalbook.com]
• 3. Showing Compound Octacosane (FDB001869) - FooDB [foodb.ca]
• 4. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemwhat.com [chemwhat.com]
• 6. n-Octacosane CAS#: 630-02-4 [m.chemicalbook.com]
• 7. n-Octacosane(630-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. chimie-biologie.ubm.ro [chimie-biologie.ubm.ro]

Application Note: Quantification of Octacosane in Environmental Soil Samples

Abstract

This application note provides a detailed protocol for the quantification of octacosane, a long-chain n-alkane, in environmental soil samples. Octacosane can be indicative of plant-derived organic matter and its analysis is crucial for understanding soil composition and organic matter turnover.[1][2][3] The described methodology utilizes solvent extraction followed by gas chromatography-mass spectrometry (GC-MS) for selective and sensitive quantification. This document is intended for researchers, scientists, and environmental professionals.

Introduction

n-Alkanes are ubiquitous components of soil organic matter, primarily originating from the epicuticular waxes of terrestrial plants.[1][2][3] Long-chain n-alkanes, such as octacosane (C28), are particularly valuable as biomarkers due to their chemical stability and source specificity. The concentration and distribution of these compounds can provide insights into the sources of organic matter in soil, the degree of degradation, and historical vegetation patterns.

Accurate quantification of octacosane requires robust extraction and analytical techniques to isolate it from the complex soil matrix. This application note details a reliable method employing solvent extraction, extract cleanup, and subsequent analysis by GC-MS.

Experimental Protocol

This protocol outlines the necessary steps for the extraction, purification, and quantification of octacosane from soil samples.

1. Sample Preparation:

• Air-dry the soil samples at room temperature (20-25°C) until a constant weight is achieved.

• Remove any large debris such as rocks, roots, and leaves.

• Grind the dried soil using a mortar and pestle and sieve it through a 2 mm mesh to ensure homogeneity.[4]

• Store the prepared samples in clean, labeled glass containers at 4°C until extraction.

2. Extraction:

• Weigh approximately 10 g of the prepared soil sample into a glass centrifuge tube.

• Add a known amount of an internal standard (e.g., deuterated n-alkane such as C30 D62) to the soil sample.

• Add 20 mL of dichloromethane (DCM) to the tube.

• Place the tube in an ultrasonic bath and sonicate for 15 minutes.[5]

• Centrifuge the sample at 2000 rpm for 10 minutes to pellet the soil particles.

• Carefully decant the supernatant (DCM extract) into a clean round-bottom flask.

• Repeat the extraction process two more times with fresh DCM.

• Combine all the extracts in the round-bottom flask.

• Evaporate the solvent to near dryness using a rotary evaporator at 30°C.

3. Extract Cleanup:

• Prepare a silica gel chromatography column.

• Dissolve the dried extract in a minimal amount of hexane.

• Load the dissolved extract onto the top of the silica gel column.

• Elute the aliphatic fraction, containing octacosane, with 50 mL of hexane.

• Collect the eluate in a clean round-bottom flask.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for the analysis.[6][7]

• GC Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating n-alkanes.

• Injection: 1 µL of the final extract is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 5°C/min to 320°C, hold for 10 minutes.[8]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-550.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for octacosane (e.g., m/z 57, 71, 85) and the internal standard.

5. Quantification:

• Prepare a series of calibration standards of octacosane of known concentrations.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Generate a calibration curve by plotting the peak area ratio of octacosane to the internal standard against the concentration of octacosane.

• Quantify the concentration of octacosane in the soil samples by comparing the peak area ratio to the calibration curve.

Data Presentation

The following table presents illustrative quantitative data for octacosane in different soil types. This data is for representative purposes and actual concentrations may vary depending on the specific environmental conditions.

Sample ID	Soil Type	Depth (cm)	Octacosane Concentration (µg/g dry soil)
S1-A	Forest Soil	0-10	15.2
S1-B	Forest Soil	10-20	8.5
S2-A	Grassland Soil	0-10	12.8
S2-B	Grassland Soil	10-20	6.1
S3-A	Agricultural Soil	0-10	5.4
S3-B	Agricultural Soil	10-20	2.3

Experimental Workflow

Caption: Workflow for the quantification of octacosane in soil samples.

Conclusion

The protocol described in this application note provides a reliable and sensitive method for the quantification of octacosane in environmental soil samples. The use of GC-MS ensures high selectivity and accuracy, making this method suitable for a wide range of environmental and geochemical research applications. Adherence to the detailed steps for sample preparation, extraction, and cleanup is critical for obtaining high-quality data.

References

• 1. SOIL - Transformation of n-alkanes from plant to soil: a review [soil.copernicus.org]
• 2. soil.copernicus.org [soil.copernicus.org]
• 3. soil.copernicus.org [soil.copernicus.org]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. GC/MS: A Valid Tool for Soil Gas Hydrocarbons Speciation [scirp.org]
• 8. Frontiers | Soil Solution Analysis With Untargeted GC–MS—A Case Study With Different Lysimeter Types [frontiersin.org]

Application Notes and Protocols for Octacosane in the Plastics and Polymer Industry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane, a long-chain saturated hydrocarbon (n-C28H58), has found a niche but significant application within the plastics and polymer industry, primarily as a phase change material (PCM) for thermal energy storage. Its high latent heat of fusion and defined melting point make it an attractive candidate for incorporation into polymer matrices to create materials with enhanced thermal management capabilities. These "smart" materials can absorb, store, and release large amounts of thermal energy at a nearly constant temperature, making them suitable for a variety of applications, including thermal regulating textiles, building materials, and electronics cooling.

This document provides detailed application notes and experimental protocols for the use of octacosane in the polymer industry, with a focus on its role as a phase change material. It is important to note that while the theoretical potential for octacosane to act as a lubricant or processing aid exists due to its long-chain alkane nature, extensive literature review reveals a lack of substantial evidence or established use in these capacities. The primary and well-documented application remains in the field of thermal energy storage.

Application Notes

Primary Application: Phase Change Material (PCM) for Thermal Energy Storage

The most prominent use of octacosane in the polymer industry is as a core material in microencapsulated phase change materials (PCMs).[1][2] In this application, molten octacosane is encapsulated within a polymeric shell, most commonly Polymethylmethacrylate (PMMA).[1][2][3] This microencapsulation strategy offers several advantages:

• Prevents Leakage: The polymer shell contains the octacosane when it is in its liquid state (above its melting point), preventing it from leaking out of the host material.

• Increases Heat Transfer Area: The small size of the microcapsules provides a large surface area-to-volume ratio, which facilitates rapid heat transfer.

• Improves Handling and Processing: The encapsulated octacosane is in a solid, powdered form at room temperature, making it easy to handle and incorporate into various polymer melts during processing.

These octacosane-containing microcapsules can then be blended with bulk polymers to impart thermal energy storage properties to the final product.

Secondary and Exploratory Applications

While the primary application of octacosane is as a PCM, its long hydrocarbon chain suggests potential for other functionalities within polymer systems. However, it is crucial to underscore that these are not well-established or documented applications.

• Potential as a Lubricant or Processing Aid: In theory, long-chain alkanes can function as external lubricants in polymer processing, migrating to the surface of the polymer melt and reducing friction between the melt and the processing equipment. However, commonly used lubricants for plastics like PVC and polyolefins are typically fatty acid amides, metallic stearates, or paraffin waxes with a specific range of molecular weights and functionalities. There is a lack of published research or industrial reports detailing the use of pure octacosane for this purpose.

• Potential as a Slip Agent: Slip agents are additives that reduce the coefficient of friction of a polymer surface. Similar to lubricants, these are often fatty acid amides. While octacosane's waxy nature might suggest some slip properties, it is not a commercially recognized or scientifically validated slip agent for polymers.

Quantitative Data Presentation

The following tables summarize the key quantitative data for the thermal properties of microencapsulated octacosane with a PMMA shell, as reported in the scientific literature.

Table 1: Thermal Properties of Microencapsulated Octacosane/PMMA

Property	Value	Unit	Source
Melting Temperature	50.6	°C	[1][2][3]
Freezing Temperature	53.2	°C	[1][2][3]
Latent Heat of Melting	86.4	J/g	[1][2][3]
Latent Heat of Freezing	-88.5	J/g	[1][2][3]

Experimental Protocols

Protocol 1: Microencapsulation of Octacosane with PMMA Shell via Emulsion Polymerization

This protocol describes a general procedure for the synthesis of octacosane-core/PMMA-shell microcapsules, based on common laboratory practices for emulsion polymerization.

Materials:

• n-Octacosane (core material)

• Methyl methacrylate (MMA) (monomer for shell)

• Potassium persulfate (KPS) (initiator)[4][5]

• Sodium dodecyl sulfate (SDS) or Sodium Oleate (surfactant/emulsifier)[5]

• Deionized water

• Methanol (for precipitation and washing)

• Nitrogen gas

Equipment:

• Jacketed glass reactor with a mechanical stirrer, condenser, and nitrogen inlet[4]

• Heating mantle or water bath with temperature control

• Vacuum pump

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Preparation of the Oil Phase:

  • In a beaker, melt a specific amount of n-octacosane at a temperature approximately 10°C above its melting point (~70-80°C).

  • Add the methyl methacrylate (MMA) monomer to the molten octacosane. The core/shell ratio can be varied to achieve desired properties.

• Preparation of the Aqueous Phase:

  • In the jacketed glass reactor, dissolve the surfactant (e.g., SDS) in deionized water. The concentration of the surfactant is a critical parameter that influences particle size and stability.

  • Heat the aqueous solution to the reaction temperature, typically around 70°C, while stirring and purging with nitrogen to remove oxygen.[5]

• Emulsification:

  • Slowly add the oil phase (molten octacosane and MMA) to the hot aqueous phase under continuous high-speed stirring (e.g., 700-750 rpm) to form a stable oil-in-water emulsion.[5]

• Polymerization:

  • Dissolve the initiator (KPS) in a small amount of deionized water.

  • Add the initiator solution to the emulsion to start the polymerization of MMA on the surface of the octacosane droplets.

  • Maintain the reaction at the set temperature under a nitrogen atmosphere for a specified period (e.g., several hours) to ensure complete polymerization.

• Purification and Drying:

  • Once the reaction is complete, cool the emulsion to room temperature.

  • Precipitate the microcapsules by adding methanol to the emulsion.[5]

  • Filter the microcapsules using a Buchner funnel and wash them repeatedly with deionized water and methanol to remove any unreacted monomer, surfactant, and initiator.

  • Dry the resulting white powder in an oven at a temperature below the melting point of octacosane (e.g., 40-50°C) until a constant weight is achieved.[5]

Protocol 2: Characterization of Octacosane/PMMA Microcapsules

1. Surface Morphology:

• Method: Scanning Electron Microscopy (SEM)

• Procedure: A small amount of the dried microcapsule powder is mounted on an SEM stub using double-sided carbon tape and sputter-coated with a thin layer of gold or palladium to make it conductive. The sample is then observed under the SEM to analyze the shape, size, and surface morphology of the microcapsules.

2. Thermal Properties:

• Method: Differential Scanning Calorimetry (DSC)

• Procedure: A known weight of the microcapsules (typically 5-10 mg) is sealed in an aluminum DSC pan. The sample is heated and cooled at a controlled rate (e.g., 10°C/min) over a temperature range that encompasses the melting and freezing points of octacosane. The DSC thermogram provides data on the melting and freezing temperatures and the latent heat of fusion.

3. Chemical Characterization:

• Method: Fourier-Transform Infrared Spectroscopy (FTIR)

• Procedure: A small amount of the microcapsule powder is mixed with potassium bromide (KBr) and pressed into a pellet. The FTIR spectrum of the pellet is then recorded. The presence of characteristic peaks for both octacosane (C-H stretching and bending) and PMMA (C=O stretching, C-O stretching) confirms the successful encapsulation.

Visualizations

Caption: Workflow for the synthesis and characterization of octacosane/PMMA microcapsules.

Caption: Relationship between components in a polymer composite containing microencapsulated octacosane.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. academicjournals.org [academicjournals.org]
• 5. Kinetic Study of PMMA Synthesis by Batch Emulsion Polymerization : Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: Octacosane as a Reference Compound in Hydrocarbon Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane (n-C28H58) is a long-chain aliphatic hydrocarbon that serves as a crucial reference compound in the qualitative and quantitative analysis of hydrocarbons. Its high purity, chemical stability, and distinct elution characteristics in gas chromatography (GC) make it an ideal marker. These application notes provide detailed protocols for utilizing octacosane as a reference standard in the analysis of various hydrocarbon mixtures, particularly in environmental and petroleum matrices.

Physicochemical Properties of Octacosane

A thorough understanding of octacosane's properties is essential for its effective use as a reference standard.

Property	Value	Reference
Molecular Formula	C28H58	[1][2]
Molecular Weight	394.76 g/mol	[1][3]
Melting Point	57-64 °C	[4]
Boiling Point	278 °C at 15 mmHg	[4]
Solubility	Insoluble in water; Soluble in chloroform, acetone, benzene, and toluene.	[1]
Vapor Pressure	<1 mmHg at 20 °C	[4][5]
Appearance	Waxy solid or white powder	[1]

Applications in Hydrocarbon Analysis

Octacosane is primarily used in analytical chemistry in the following applications:

• Internal Standard: In quantitative GC analysis, a known amount of octacosane can be added to samples. By comparing the peak area of the analytes to the peak area of the internal standard, precise quantification can be achieved, correcting for variations in injection volume and instrument response.

• Surrogate Standard: In environmental analysis, octacosane can be added to a sample before extraction and analysis to monitor the efficiency of the entire analytical process, including sample preparation and cleanup.

• Component of n-Alkane Calibration Mixtures: Octacosane is a key component in standard mixtures of n-alkanes (e.g., C7-C40). These mixtures are used to determine the retention indices of unknown hydrocarbons and to calibrate the response of detectors like the Flame Ionization Detector (FID).[6]

Experimental Protocols

The following are generalized protocols for the use of octacosane in hydrocarbon analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Protocol 1: Quantitative Analysis of Total Petroleum Hydrocarbons (TPH) in Soil using Octacosane as a Surrogate Standard

This protocol describes the determination of diesel range organics (DRO) in soil, using octacosane to assess method recovery.

1. Sample Preparation and Extraction:

• Objective: To extract hydrocarbons from a soil matrix.

• Materials:

  • Soil sample

  • Anhydrous sodium sulfate

  • Dichloromethane (DCM), pesticide grade

  • Octacosane surrogate standard solution (e.g., 100 µg/mL in DCM)

  • Soxhlet extraction apparatus

  • Concentrator tube

  • Nitrogen evaporator

• Procedure:

  • Weigh approximately 10 g of the soil sample and mix it with an equal amount of anhydrous sodium sulfate to remove moisture.

  • Spike the sample with a known volume (e.g., 100 µL) of the octacosane surrogate standard solution.

  • Place the sample into a Soxhlet extraction thimble.

  • Extract the sample with 150 mL of DCM for 8-16 hours.[3]

  • Concentrate the extract to approximately 1 mL using a Kuderna-Danish apparatus or a rotary evaporator, followed by gentle nitrogen stream evaporation.[3]

  • The extract is now ready for GC analysis.

2. GC-FID Analysis:

• Objective: To separate and quantify the hydrocarbon mixture.

• Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 6890 or equivalent
Column	DB-5 or HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)[6]
Injector Temperature	300 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium or Hydrogen at a constant flow of 1-2 mL/min
Oven Program	Initial: 40 °C, hold for 2 minRamp 1: 20 °C/min to 120 °CRamp 2: 10 °C/min to 200 °CRamp 3: 5 °C/min to 320 °C, hold for 10 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	320 °C

3. Data Analysis:

• Integrate the total peak area of the chromatogram within the diesel range (typically C10 to C28).

• Integrate the peak area of the octacosane surrogate.

• Calculate the recovery of the surrogate standard: Recovery (%) = (Measured Concentration / Spiked Concentration) x 100

• If the recovery is within an acceptable range (e.g., 70-130%), the TPH concentration in the sample can be quantified using an external calibration curve prepared with a diesel standard.

Protocol 2: Identification and Quantification of n-Alkanes in an Environmental Sample using an n-Alkane Standard Mixture (including Octacosane)

This protocol is suitable for detailed hydrocarbon profiling.

1. Standard and Sample Preparation:

• Prepare a series of calibration standards of an n-alkane mix (e.g., C7-C40) at different concentrations (e.g., 0.5, 1, 5, 10, 20 µg/mL) in hexane.[7] Octacosane will be one of the components of this standard mix.

• Prepare the environmental extract as described in Protocol 1.

• Add a known concentration of an internal standard (e.g., deuterated alkane like n-C24D50 or a compound not expected in the sample) to all calibration standards and the sample extract just before analysis.[1]

2. GC-MS Analysis:

• Objective: To identify and quantify individual n-alkanes.

• Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890 or equivalent
Mass Spectrometer	Agilent 5975 or equivalent
Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)[8]
Injector Temperature	300 °C[7]
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 40 °C, hold for 3 minRamp 1: 30 °C/min to 260 °CRamp 2: 15 °C/min to 300 °C, hold for 18 min[7]
MS Transfer Line Temp	300 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-550

3. Data Analysis:

• Identify the n-alkanes in the sample by comparing their retention times and mass spectra to those of the components in the C7-C40 standard mixture.

• Create a calibration curve for each n-alkane (including octacosane) by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

• Quantify the concentration of each n-alkane in the sample using the generated calibration curves.

Visualizations

Logical Workflow for Hydrocarbon Analysis using an Internal Standard

Workflow for quantitative hydrocarbon analysis.

Signaling Pathway for Analytical Decision Making

Decision pathway for hydrocarbon analysis method selection.

References

• 1. researchgate.net [researchgate.net]
• 2. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Method to separate C7-C40 alkane ladder/peak tailing problem - Chromatography Forum [chromforum.org]
• 5. shimadzu.co.uk [shimadzu.co.uk]
• 6. accustandard.com [accustandard.com]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]

Application Notes & Protocols: Solid-Phase Microextraction (SPME) for Octacosane Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane (n-C28H58) is a long-chain aliphatic hydrocarbon found in various natural sources, including plant waxes and insect cuticles. Its presence and quantification are of interest in diverse fields such as entomology, botany, and potentially as a biomarker in certain physiological and pathological processes. Solid-Phase Microextraction (SPME) offers a simple, solvent-free, and sensitive method for the extraction and pre-concentration of octacosane from various sample matrices prior to analysis by Gas Chromatography-Mass Spectrometry (GC-MS). This document provides detailed application notes and protocols for the analysis of octacosane using SPME.

Principle of SPME

SPME is a micro-extraction technique that utilizes a fused silica fiber coated with a stationary phase. The fiber is exposed to a sample or its headspace, and analytes partition from the sample matrix to the fiber coating. After extraction, the fiber is transferred to the injection port of a gas chromatograph, where the analytes are thermally desorbed for analysis. For semi-volatile, high molecular weight compounds like octacosane, direct immersion (DI) SPME is generally more effective than headspace (HS) SPME as it facilitates the extraction of non-volatile and semi-volatile compounds.[1][2]

Recommended SPME Fiber

The choice of SPME fiber coating is critical for the successful extraction of the target analyte. For non-polar, high molecular weight compounds such as octacosane (MW: 394.77 g/mol ), a Polydimethylsiloxane (PDMS) fiber is recommended.[2] A fiber with a thinner film, such as 7 µm PDMS , is often preferred for high molecular weight analytes to ensure efficient thermal desorption in the GC inlet.[2]

Quantitative Data Summary

While extensive quantitative validation data for octacosane using SPME is not widely published, the following table summarizes expected performance parameters based on the analysis of similar long-chain alkanes and the general capabilities of the SPME-GC-MS technique.[3][4] These values should be determined experimentally during method validation.

Parameter	Expected Range	Notes
Linearity (r²)	> 0.99	Over a defined concentration range.
Limit of Detection (LOD)	0.1 - 10 µg/L	Dependent on the sample matrix and instrument sensitivity.
Limit of Quantification (LOQ)	0.5 - 25 µg/L	Typically 3-5 times the LOD.
Recovery	85 - 115%	Should be assessed by spiking experiments in the sample matrix.
Precision (RSD%)	< 15%	Repeatability and intermediate precision should be evaluated.

Experimental Protocol: SPME-GC-MS Analysis of Octacosane

This protocol outlines the steps for the extraction and analysis of octacosane from a liquid sample using Direct Immersion SPME followed by GC-MS.

Materials and Reagents

• SPME Fiber Assembly: Manual SPME holder with a 7 µm PDMS fiber.

• Sample Vials: 10 mL or 20 mL clear glass vials with PTFE/silicone septa.

• Octacosane Standard: Analytical grade octacosane for calibration.

• Solvent: Hexane or a similar non-polar solvent for preparing standard solutions.

• Internal Standard (IS): A suitable deuterated long-chain alkane (e.g., d50-tetracosane) or a different long-chain alkane not present in the sample.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column.

SPME Procedure

• Fiber Conditioning: Before the first use, and as recommended by the manufacturer, condition the SPME fiber by inserting it into the GC inlet at a temperature of 250-270°C for 30-60 minutes.

• Sample Preparation:

  • For liquid samples, place a known volume (e.g., 5 mL) into a sample vial.

  • If necessary, dilute the sample with an appropriate solvent.

  • Spike the sample with the internal standard at a known concentration.

• Extraction (Direct Immersion):

  • Insert the SPME fiber needle through the vial septum.

  • Depress the plunger to expose the fiber and immerse it directly into the liquid sample.

  • Extract for a predetermined time (e.g., 30-60 minutes) at a constant temperature (e.g., 50-70°C) with gentle agitation. The optimal time and temperature should be determined experimentally.

• Desorption:

  • After extraction, retract the fiber into the needle and withdraw it from the sample vial.

  • Immediately insert the SPME device into the heated GC injection port (e.g., 250-280°C).

  • Extend the fiber and allow the analytes to desorb for a specified time (e.g., 2-5 minutes).

GC-MS Parameters

• Injector: Splitless mode, 250-280°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Column: A non-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Mass Spectrometer:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-500. For higher sensitivity, Selected Ion Monitoring (SIM) can be used, monitoring characteristic ions for octacosane (e.g., m/z 57, 71, 85) and the internal standard.

Diagrams

Caption: Experimental workflow for SPME-GC-MS analysis of octacosane.

Caption: Logical relationships in method development for octacosane analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. Quantitative analysis of fuel-related hydrocarbons in surface water and wastewater samples by solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of an analytical method using HS-SPME-GC/MS-SIM to assess the exposure risk to carbonyl compounds and furan derivatives through beer consumption - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Octacosane as a Substrate in Biodegradation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octacosane (C28H58) is a long-chain n-alkane, a saturated hydrocarbon that is a component of many natural waxes and petroleum products. Due to its hydrophobicity and chemical stability, octacosane is persistent in the environment, contributing to the contamination of soil and water. The study of its biodegradation is crucial for developing effective bioremediation strategies for hydrocarbon-polluted sites. Furthermore, understanding the microbial metabolism of long-chain alkanes can provide insights into novel enzymatic pathways and biocatalysts with potential applications in various industrial processes, including the synthesis of valuable chemicals and drug development. This application note provides a comprehensive overview of the use of octacosane as a substrate in biodegradation studies, including quantitative data, detailed experimental protocols, and visualizations of the key metabolic pathways and experimental workflows.

Microbial Degradation of Octacosane

The microbial degradation of octacosane is primarily carried out by a diverse range of bacteria and fungi, with species from the genus Rhodococcus being particularly well-documented for their ability to metabolize long-chain alkanes. The biodegradation process can occur under both aerobic and anaerobic conditions, albeit through different metabolic pathways.

Under aerobic conditions, the initial attack on the octacosane molecule is typically initiated by an alkane monooxygenase enzyme, which hydroxylates one of the terminal methyl groups to form 1-octacosanol. This is followed by successive oxidations to octacosanal and then to octacosanoic acid. The resulting fatty acid then enters the β-oxidation pathway, where it is sequentially broken down into acetyl-CoA units, which can then be channeled into the central metabolism of the microorganism.

Anaerobic degradation of octacosane is a more complex process and is generally slower than aerobic degradation. One of the key mechanisms involves the addition of the alkane to fumarate, a reaction catalyzed by alkylsuccinate synthase. This is followed by further metabolic steps to break down the molecule.

Factors Influencing Biodegradation

The efficiency of octacosane biodegradation is influenced by several environmental factors, including:

• Temperature: Mesophilic and thermophilic microorganisms often exhibit higher degradation rates at their optimal growth temperatures.

• pH: The pH of the environment can affect microbial growth and enzyme activity, with most hydrocarbon-degrading bacteria preferring a neutral to slightly alkaline pH.

• Nutrient Availability: The presence of essential nutrients such as nitrogen and phosphorus is crucial for microbial growth and metabolism.

• Oxygen Availability: Aerobic degradation is generally faster and more complete than anaerobic degradation.

• Bioavailability of the Substrate: The low water solubility of octacosane can limit its availability to microorganisms. The production of biosurfactants by some bacteria can enhance the bioavailability of hydrophobic substrates like octacosane.

Analytical Techniques for Monitoring Degradation

Several analytical techniques are employed to monitor the biodegradation of octacosane. The gravimetric method provides a straightforward way to quantify the overall loss of the substrate. For more detailed analysis, Gas Chromatography coupled with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS) is used to separate and quantify residual octacosane and its metabolic intermediates.

Applications in Bioremediation and Drug Development

The study of octacosane biodegradation has significant implications for:

• Bioremediation: Isolating and characterizing microorganisms with a high capacity for degrading long-chain alkanes like octacosane can lead to the development of effective bioaugmentation and biostimulation strategies for cleaning up oil-contaminated environments.

• Biocatalysis: The enzymes involved in octacosane metabolism, particularly alkane monooxygenases, are of interest for their potential use as biocatalysts in the synthesis of valuable chemicals, such as long-chain alcohols, aldehydes, and carboxylic acids.

• Drug Development: Understanding the metabolic pathways of long-chain alkanes can provide insights into lipid metabolism in various organisms, which can be relevant for the development of new drugs targeting lipid-related metabolic disorders.

Conclusion

Octacosane serves as a valuable model substrate for studying the microbial degradation of long-chain alkanes. Research in this area not only contributes to the development of environmental bioremediation technologies but also opens up possibilities for the discovery of novel enzymes and metabolic pathways with broad industrial and pharmaceutical applications.

Quantitative Data Summary

Table 1: Biodegradation of Octacosane and Other Long-Chain Alkanes by Various Microorganisms

Microorganism	Substrate	Concentration	Incubation Time	Degradation (%)	Temperature (°C)	pH	Reference
Rhodococcus qingshengii GOMB7	Octacosane	Not specified	Not specified	Significant degradation observed	Not specified	Not specified	[1]
Rhodococcus sp.	Diesel (containing C10-C27 n-alkanes)	Not specified	30 days	Almost complete degradation of n-alkanes	Not specified	Not specified	[1]
Rhodococcus pyridinivorans SK12	Crude oil (2% v/v)	2% (v/v)	6 days	95.51 ± 4.33	37	Minimal medium	[1]
Geobacillus thermoparaffinivorans IR2	n-Dotriacontane (C32)	Not specified	Not specified	High	Not specified	Not specified	[2]
Geobacillus stearothermophilus IR4	n-Dotriacontane (C32)	Not specified	Not specified	High	Not specified	Not specified	[2]
Bacillus licheniformis MN6	n-Dotriacontane (C32)	Not specified	Not specified	High	Not specified	Not specified	[2]
Mixed Consortium	n-Dotriacontane (C32)	Not specified	Not specified	90	Not specified	Not specified	[2]
Geobacillus thermoparaffinivorans IR2	n-Tetracontane (C40)	Not specified	Not specified	87	Not specified	Not specified	[2]
Rhodococcus sp. strain p52	Tetracosane	Not specified	9-11 days	79.4	Not specified	Not specified	[3]
Rhodococcus sp. strain p52	Dotriacontane	Not specified	9-11 days	66.4	Not specified	Not specified	[3]
Rhodococcus opacus R7	n-Eicosane (C20)	Not specified	Not specified	51	Not specified	Not specified	[4]
Rhodococcus opacus R7	n-Tetracosane (C24)	Not specified	Not specified	78	Not specified	Not specified	[4]
Rhodococcus erythropolis X5	n-Hexadecane (liquid)	Not specified	8 days	53	26	Not specified	[5]
Rhodococcus erythropolis X5	n-Hexadecane (solid)	Not specified	18 days	40	10	Not specified	[5]
Rhodococcus ruber KE1	Crude oil (1% v/v)	1% (v/v)	7 days	~90	40	8.5	[4]

Experimental Protocols

Protocol 1: Screening of Microorganisms for Octacosane Degradation

Objective: To isolate and identify microorganisms capable of utilizing octacosane as a sole carbon and energy source.

Materials:

• Soil or water samples from a hydrocarbon-contaminated site.

• Bushnell-Haas (BH) minimal salt medium.

• Octacosane (analytical grade).

• Sterile culture tubes and Petri dishes.

• Incubator shaker.

Procedure:

• Enrichment Culture:

  • Prepare Bushnell-Haas (BH) medium. The composition per liter is: 0.2 g MgSO4, 0.02 g CaCl2, 1.0 g K2HPO4, 1.0 g KH2PO4, 1.0 g NH4NO3, and 0.05 g FeCl3. Adjust the pH to 7.0.

  • Dispense 50 mL of BH medium into 250 mL Erlenmeyer flasks.

  • Add 1 g of the soil or 1 mL of the water sample to each flask.

  • Add 0.1% (w/v) of octacosane to each flask as the sole carbon source.

  • Incubate the flasks at 30°C on a rotary shaker at 150 rpm for 7-14 days.

• Isolation of Pure Cultures:

  • After the enrichment period, take 1 mL of the culture and perform serial dilutions in sterile saline solution (0.85% NaCl).

  • Plate 0.1 mL of each dilution onto BH agar plates (BH medium with 1.5% agar) coated with a thin layer of octacosane.

  • Incubate the plates at 30°C for 5-7 days.

  • Observe the plates for distinct colonies and select those that show clear zones of octacosane utilization.

  • Purify the selected colonies by repeated streaking on fresh BH-octacosane agar plates.

• Identification of Isolates:

  • Characterize the purified isolates based on their morphological and biochemical properties.

  • For molecular identification, extract genomic DNA from the isolates and perform 16S rRNA gene sequencing. Compare the sequences with a public database (e.g., NCBI BLAST) for identification.

Protocol 2: Quantitative Analysis of Octacosane Biodegradation using Gravimetric Method

Objective: To quantify the degradation of octacosane by a specific microbial strain.

Materials:

• Pure culture of the octacosane-degrading microorganism.

• Bushnell-Haas (BH) medium.

• Octacosane.

• Chloroform or hexane (analytical grade).

• Separatory funnels.

• Rotary evaporator or a water bath.

• Analytical balance.

Procedure:

• Experimental Setup:

  • Prepare a series of 250 mL Erlenmeyer flasks containing 100 mL of BH medium and a known amount of octacosane (e.g., 100 mg).

  • Inoculate the experimental flasks with a pre-grown culture of the microorganism to an initial optical density (OD600) of 0.1.

  • Prepare abiotic control flasks containing the same medium and octacosane but without the microbial inoculum.

  • Incubate all flasks at the optimal temperature and shaking speed for the selected microorganism for a specific period (e.g., 15-30 days).

• Extraction of Residual Octacosane:

  • At regular time intervals, sacrifice triplicate flasks from both the experimental and control sets.

  • Acidify the culture medium to pH 2 with HCl to stop microbial activity.

  • Transfer the entire content of each flask to a separatory funnel.

  • Extract the residual octacosane three times with an equal volume of chloroform or hexane.

  • Pool the organic extracts for each sample.

• Quantification:

  • Dry the pooled organic extract over anhydrous sodium sulfate.

  • Filter the extract and evaporate the solvent using a rotary evaporator or by gentle heating in a water bath in a pre-weighed beaker.

  • Once the solvent is completely evaporated, weigh the beaker with the residual octacosane.

  • Calculate the percentage of octacosane degradation using the following formula: Degradation (%) = [(Initial weight of octacosane - Final weight of octacosane) / Initial weight of octacosane] * 100

  • Correct the degradation percentage by subtracting the loss of octacosane observed in the abiotic control flasks.

Protocol 3: GC-MS Analysis of Octacosane and its Metabolites

Objective: To identify and quantify octacosane and its degradation products in a culture medium.

Materials:

• Culture samples from the biodegradation experiment.

• Internal standard (e.g., deuterated alkane).

• Hexane or dichloromethane (GC grade).

• Anhydrous sodium sulfate.

• GC-MS system equipped with a suitable capillary column (e.g., HP-5MS).

Procedure:

• Sample Preparation:

  • Extract the culture samples as described in Protocol 2.

  • Before solvent evaporation, add a known concentration of an internal standard to the organic extract.

  • Concentrate the extract to a final volume of 1 mL.

• GC-MS Analysis:

  • Injector:

    • Injection volume: 1 µL

    • Injector temperature: 280-300°C

    • Injection mode: Splitless

  • Oven Temperature Program:

    • Initial temperature: 60-80°C, hold for 2 minutes.

    • Ramp: 10-15°C/minute to 300-320°C.

    • Final hold: 10-15 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Mass Spectrometer:

    • Ionization mode: Electron Impact (EI) at 70 eV.

    • Scan range: m/z 50-500.

    • Source temperature: 230°C.

    • Quadrupole temperature: 150°C.

• Data Analysis:

  • Identify octacosane and its metabolites by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify the concentration of octacosane by comparing its peak area to that of the internal standard.

  • Calculate the degradation rate and half-life of octacosane based on the concentration data obtained at different time points.

Visualizations

Figure 1: Experimental Workflow for Octacosane Biodegradation Study

Caption: A flowchart illustrating the key steps in a typical octacosane biodegradation study.

Figure 2: Aerobic Degradation Pathway of n-Octacosane (Terminal Oxidation)

References

• 1. EC 5.3.3.8 [iubmb.qmul.ac.uk]
• 2. graphviz.org [graphviz.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Enzymes involved in the anaerobic oxidation of n-alkanes: from methane to long-chain paraffins [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Octacosane Solubility for Cell Culture Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with octacosane in cell culture. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the solubility of this long-chain alkane, ensuring the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is octacosane and why is its solubility a challenge in cell culture?

A1: Octacosane is a straight-chain saturated hydrocarbon. Its long, nonpolar hydrocarbon chain makes it highly hydrophobic, meaning it is virtually insoluble in water and aqueous cell culture media.[1][2] This poor solubility can lead to precipitation, inaccurate dosing, and potential cytotoxicity, posing significant challenges for in vitro studies.

Q2: What solvents are recommended for dissolving octacosane?

A2: Octacosane is soluble in nonpolar organic solvents.[1][3] Common choices for creating stock solutions for cell culture applications include dimethyl sulfoxide (DMSO), ethanol, and mixtures containing polyethylene glycol 400 (PEG 400). However, it's important to note that the solubility in ethanol and DMSO is limited (less than 1 mg/mL).[4][5] For higher concentrations, nonpolar solvents like toluene, benzene, chloroform, and acetone can be used, but their cytotoxicity must be carefully considered and controlled for in final dilutions.[3]

Q3: What is the maximum concentration of organic solvent my cells can tolerate?

A3: The tolerance of cell lines to organic solvents varies. Generally, the final concentration of DMSO in the cell culture medium should not exceed 0.1% to 0.5% to avoid cytotoxic effects.[6] For ethanol, a final concentration of 0.1% is often considered non-cytotoxic.[4] It is crucial to perform a vehicle control experiment to determine the maximum solvent concentration your specific cell line can tolerate without affecting viability or experimental outcomes.

Q4: My octacosane precipitates when I add it to the cell culture medium. What can I do?

A4: Precipitation upon addition to aqueous media is a common issue with hydrophobic compounds. Here are some strategies to mitigate this:

• Use a high-concentration stock solution: This allows for a smaller volume of the organic solvent to be added to the medium, keeping the final solvent concentration low.

• Pre-warm the media: Gently warming the cell culture media to 37°C before adding the octacosane stock solution can help maintain its solubility.

• Add the stock solution dropwise while vortexing: This promotes rapid and even dispersion of the compound in the medium.

• Use a carrier solvent system: A mixture of solvents, such as ethanol and PEG 400, may improve solubility and stability in the final dilution.[4]

Q5: How should I prepare and store my octacosane stock solution?

A5: Prepare a high-concentration stock solution in a suitable organic solvent like DMSO. It is recommended to store stock solutions in glass vials with Teflon-lined screw caps to prevent solvent evaporation.[7] For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Octacosane precipitates out of the stock solution during storage.	1. Solvent evaporation. 2. Temperature fluctuations. 3. Exceeded solubility limit.	1. Ensure vials are tightly sealed with appropriate caps (e.g., Teflon-lined). 2. Store at a stable, low temperature (-20°C or -80°C). 3. Prepare a new stock solution at a lower concentration.
A cloudy precipitate forms immediately upon adding the octacosane stock to the cell culture medium.	1. Final concentration of octacosane exceeds its solubility in the aqueous medium. 2. Final concentration of the organic solvent is too high, causing protein precipitation from the serum in the medium.	1. Reduce the final concentration of octacosane in your experiment. 2. Use a more concentrated stock solution to minimize the volume of solvent added. 3. Add the stock solution to serum-free media first, then add serum. 4. Consider using a carrier system like a mixture of ethanol and PEG 400.[4]
Cells show signs of toxicity (e.g., rounding, detachment, death) in the vehicle control group.	1. The concentration of the organic solvent is too high for the specific cell line.	1. Perform a dose-response experiment to determine the maximum non-toxic concentration of the solvent for your cells. 2. Reduce the final solvent concentration to a well-tolerated level (typically ≤0.1% for DMSO and ethanol).
Inconsistent experimental results between batches.	1. Inaccurate initial weighing of octacosane. 2. Incomplete dissolution of octacosane in the stock solution. 3. Degradation of the stock solution over time.	1. Use a calibrated analytical balance for accurate weighing. 2. Ensure complete dissolution by vortexing and, if necessary, gentle warming. 3. Prepare fresh stock solutions regularly and avoid repeated freeze-thaw cycles by aliquoting.

Quantitative Data: Solubility of Octacosane

The following table summarizes the available solubility data for octacosane in various solvents. Please note that quantitative data for many common laboratory solvents is limited in the literature.

Solvent	Solubility	Temperature	Citation
Water	~4.1 x 10⁻⁶ g/L (Predicted)	Not Specified	[9]
Ethanol	< 1 mg/mL	Not Specified	[5]
Dimethyl Sulfoxide (DMSO)	< 1 mg/mL (or slightly soluble)	Not Specified	[4]
Toluene	Soluble	Not Specified	[1]
Benzene	Soluble	Not Specified	[3]
Chloroform	Soluble	Not Specified	[3]
Acetone	Soluble	Not Specified	[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Octacosane Stock Solution in DMSO

Materials:

• Octacosane (M.W. 394.77 g/mol )

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or glass vials with Teflon-lined caps

• Analytical balance

• Vortex mixer

Procedure:

• Weigh out 3.95 mg of octacosane using an analytical balance.

• Transfer the weighed octacosane to a sterile microcentrifuge tube or glass vial.

• Add 1 mL of cell culture grade DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes until the octacosane is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution, but avoid overheating.

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Application of Octacosane to Cell Culture

Materials:

• Cells plated at the desired density

• Complete cell culture medium (pre-warmed to 37°C)

• 10 mM Octacosane stock solution in DMSO

Procedure:

• Thaw an aliquot of the 10 mM octacosane stock solution at room temperature.

• Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium. For example, to achieve a final concentration of 10 µM in 10 mL of medium, you would need 10 µL of the 10 mM stock solution.

• Important: The final concentration of DMSO should not exceed the tolerance level of your cells (typically ≤0.1%).

• In a sterile tube, dilute the required volume of the octacosane stock solution in a small volume of pre-warmed complete cell culture medium. Mix well by gentle pipetting.

• Add this diluted octacosane solution dropwise to the cell culture plate or flask while gently swirling to ensure even distribution.

• Include a vehicle control in your experiment by adding the same volume of DMSO (without octacosane) to a separate set of cells.

• Incubate the cells for the desired experimental duration.

Signaling Pathways and Visualizations

Octacosane has been shown to induce apoptosis in cancer cells through a mechanism that involves both the intrinsic (mitochondrial) and extrinsic cell death pathways.[1][4] This is evidenced by the disruption of the mitochondrial membrane potential and the activation of a cascade of caspases, including initiator caspases for both pathways (caspase-8 for extrinsic, caspase-9 for intrinsic) and the common executioner caspase, caspase-3.[1][4]

Caption: Overview of Octacosane-Induced Apoptosis Pathways.

Caption: General Experimental Workflow for Octacosane Cell Culture Studies.

References

• 1. Pyrostegia venusta heptane extract containing saturated aliphatic hydrocarbons induces apoptosis on B16F10-Nex2 melanoma cells and displays antitumor activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. byjus.com [byjus.com]
• 3. The concept of intrinsic versus extrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrostegia venusta heptane extract containing saturated aliphatic hydrocarbons induces apoptosis on B16F10-Nex2 melanoma cells and displays antitumor activity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. covalent compounds - Solubility of alkanes in benzene - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Aqueous Pyrostegia venusta (Ker Gawl.) Miers extract attenuates allergen-induced asthma in a mouse model via an antioxidant mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Separation of Octacosane and Other Long-Chain Alkanes

Welcome to the technical support center for challenges in the separation of octacosane and other long-chain alkanes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for separating octacosane from other long-chain alkanes?

A1: The primary methods for separating octacosane from other long-chain alkanes include urea adduction, fractional crystallization, High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Extraction (SFE). Each method has its advantages and is chosen based on the required purity, sample volume, and available equipment.

Q2: How does urea adduction selectively separate n-alkanes?

A2: Urea adduction relies on the principle that urea molecules can form crystalline inclusion complexes, specifically with straight-chain (n-alkanes) molecules.[1][2] The urea forms a hexagonal crystal lattice with channels that accommodate the linear alkane chains.[2] Branched and cyclic alkanes are sterically hindered and thus excluded from the crystal structure, remaining in the solvent.[1] The n-alkanes can then be recovered by dissolving the urea crystals in water.[3]

Q3: What is the key principle behind the fractional crystallization of long-chain alkanes?

A3: Fractional crystallization separates compounds based on differences in their melting and crystallization points.[4][5] As a solution containing a mixture of long-chain alkanes is cooled, the alkane with the highest melting point will crystallize first. The purity of the resulting crystals is highly dependent on the cooling rate; a slow cooling rate generally allows for the formation of larger, purer crystals as it provides more time for impurities to diffuse away from the growing crystal lattice.[6]

Q4: Can Reverse-Phase HPLC be used to separate long-chain alkanes?

A4: While Normal-Phase (NP-HPLC) is more common for separating non-polar compounds like alkanes, Reverse-Phase (RP-HPLC) can also be used.[7] However, it presents challenges due to the poor solubility of long-chain alkanes in typical aqueous-organic mobile phases.[8] A successful separation in RP-HPLC would require a mobile phase with a high percentage of a strong organic solvent and a column with a long alkyl chain (e.g., C18 or C30).

Q5: What are the advantages of using Supercritical Fluid Extraction (SFE) for alkane separation?

A5: SFE, particularly with supercritical CO2, is considered a "green" technology as it uses a non-toxic, non-flammable, and inexpensive solvent.[9][10] The solvating power and selectivity of the supercritical fluid can be finely tuned by adjusting pressure and temperature, allowing for the selective extraction of different components.[10][11] After extraction, the CO2 can be easily removed by depressurization, leaving a solvent-free product.[9]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the separation of octacosane and other long-chain alkanes.

Urea Adduction Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Yield of Adduct	Insufficient urea concentration.	Prepare a saturated or even supersaturated solution of urea in methanol to ensure an excess of urea is available for complex formation.[2]
Improper solvent system.	The presence of a small amount of an "activator" like methanol or water can facilitate adduct formation.[12] Ensure the correct solvent ratios are used, for example, a mixture of hexane and acetone to dissolve the alkanes before adding the urea-methanol solution.[3]
Temperature is too high.	Adduct formation is favored at lower temperatures. Cooling the mixture after adding the urea solution can improve the yield.[2]
Low Purity of Recovered n-Alkanes	Incomplete removal of non-adducted compounds.	Thoroughly wash the urea-alkane crystals with a non-polar solvent (e.g., hexane) to remove any occluded branched or cyclic compounds before decomposing the adduct.[3]
Co-precipitation of impurities.	If the initial concentration of n-alkanes is very high, consider diluting the sample with a solvent like methylene chloride to reduce the viscosity and improve the selectivity of the adduction process.[2]
Insufficient number of purification cycles.	For challenging samples, performing a second or even third urea adduction on the recovered n-alkanes can significantly increase purity.[1]

Fractional Crystallization Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Purity of Crystals	Cooling rate is too fast.	A rapid cooling rate can lead to the trapping of impurities within the crystal lattice.[6] Employ a slower, controlled cooling rate to allow for more selective crystallization.[4][5][13]
Insufficient "sweating" step.	After initial crystallization, a partial melting or "sweating" step, where the temperature is slightly raised, can help to remove impurities that are trapped between crystal boundaries.
Formation of Small Crystals	High degree of supercooling.	Rapid cooling to a temperature far below the crystallization point can induce rapid nucleation, resulting in many small crystals. A slower cooling rate promotes the growth of larger, more easily separable crystals.[6]
Difficulty in Separating Crystals from Mother Liquor	Small crystal size.	As mentioned above, optimize the cooling rate to obtain larger crystals. This will facilitate easier filtration and reduce the amount of mother liquor retained on the crystal surface.

HPLC Troubleshooting for Long-Chain Alkanes

Problem	Possible Cause	Suggested Solution
Peak Tailing	Secondary interactions with the stationary phase.	For basic compounds, interactions with residual silanol groups on silica-based columns can cause tailing. Using an end-capped column or adjusting the mobile phase pH can mitigate this.[14][15]
Extra-column band broadening.	Minimize the length and internal diameter of tubing between the injector, column, and detector. Ensure all fittings are secure.[16]
Sample overload.	Injecting too concentrated a sample can lead to peak distortion. Dilute the sample or reduce the injection volume.[16]
Poor Resolution Between Adjacent Alkanes	Insufficient column efficiency.	Use a longer column or a column packed with smaller particles to increase the number of theoretical plates and improve separation.[15]
Inappropriate mobile phase composition.	In NP-HPLC, optimize the ratio of non-polar (e.g., hexane) and slightly more polar (e.g., isopropanol) solvents to improve selectivity.[17] In RP-HPLC, a high percentage of a strong organic solvent is necessary.
Flow rate is too high.	Lowering the flow rate can increase the interaction time with the stationary phase and improve resolution, although it will also increase the run time.[18]
Precipitation of Sample in the System	Poor solubility in the mobile phase.	Ensure the sample is fully dissolved in a solvent that is compatible with the mobile phase. For long-chain alkanes, this may require using a stronger injection solvent, but this should be done cautiously to avoid peak distortion.[17]

Experimental Protocols & Data

Protocol 1: Urea Adduction for n-Alkane Separation

This protocol is a general guideline for the separation of n-alkanes from a hydrocarbon mixture.

Materials:

• Hydrocarbon sample containing octacosane

• Urea

• Methanol (HPLC grade)

• n-Hexane (HPLC grade)

• Acetone (HPLC grade)

• Deionized water

• Centrifuge and centrifuge tubes

• Nitrogen dry-down station

Procedure:

• Sample Preparation: Dissolve the hydrocarbon sample in a 2:1 mixture of n-hexane and acetone.[3]

• Adduct Formation: Prepare a saturated solution of urea in methanol.[1] Add this solution to the dissolved sample. A white precipitate of the urea-alkane adduct should form.

• Incubation: Shake the mixture and allow it to stand for at least one hour at room temperature to ensure complete adduct formation.[3] For higher yields, this can be done at a lower temperature.

• Separation of Adduct: Centrifuge the mixture to pellet the solid adduct. Carefully pipette off the supernatant, which contains the non-adducted (branched and cyclic) compounds.[3]

• Washing: Wash the precipitated adduct multiple times with clean n-hexane to remove any remaining non-adducted compounds.[3] Centrifuge and decant the solvent after each wash.

• Decomposition of Adduct: After the final wash, dry the urea crystals under a gentle stream of nitrogen.[3] Add deionized water to the dried crystals and heat gently (around 75°C) to dissolve the urea and break the inclusion complex, releasing the n-alkanes.[2]

• Recovery of n-Alkanes: The n-alkanes will form an organic layer on top of the water. Extract the n-alkanes with n-hexane.

• Drying and Analysis: Dry the recovered n-alkane solution and analyze its purity using Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data on Urea Adduction Purity:

Number of Adduction Cycles	Purity of n-Alkanes (%)	Overall Efficiency (%)
1	90.2	-
2	-	-
3	-	-
4	99.8	28.2
Data adapted from a study on separating n-alkanes from kerosene. Specific efficiencies for octacosane may vary.[19]

Visualizations

Experimental Workflow for Urea Adduction

Caption: Workflow for separating n-alkanes using urea adduction.

Logical Relationship in Fractional Crystallization

Caption: Impact of cooling rate on fractional crystallization outcomes.

Troubleshooting Logic for HPLC Peak Tailing

Caption: Decision tree for troubleshooting HPLC peak tailing.

References

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 3. METHODS [www-odp.tamu.edu:443]
• 4. In silico cooling rate dependent crystallization and glass transition in n -alkanes - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP02581D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Separation of alkanes using HPLC - Chromatography Forum [chromforum.org]
• 8. rjptonline.org [rjptonline.org]
• 9. Supercritical fluid extraction in natural products analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Supercritical Fluid Extraction as a Potential Extraction Technique for the Food Industry [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. US4259169A - Process for the separation of n-paraffins from hydrocarbon oils - Google Patents [patents.google.com]
• 13. pure.tue.nl [pure.tue.nl]
• 14. chromtech.com [chromtech.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. uhplcs.com [uhplcs.com]
• 17. Mobile Phase Solvent Pairing for HPLC - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 18. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 19. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Purification of Crude Octacosane Extract

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the purification of crude octacosane extract.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude octacosane extract?

Crude octacosane is typically extracted from plant waxes, such as those from rice bran, sugarcane, or wheat germ.[1] The primary impurities are other long-chain fatty alcohols (policosanols like hexacosanol and triacontanol), waxes, oils, chlorophyll, and fatty acids.[2][3] The exact composition of impurities will vary depending on the natural source and the initial extraction method used.

Q2: What are the principal methods for purifying crude octacosane extract?

The most common and effective purification methods for octacosane include:

• Recrystallization: A powerful technique for purifying organic solids.[4] This method leverages the difference in solubility of octacosane and impurities in a specific solvent at different temperatures.[5][6] Hot ethanol reflux is a frequently used variation of this method.[3]

• Column Chromatography: This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel) while a mobile phase flows through it.[7][8] Less polar compounds tend to elute faster.[7]

• Molecular Distillation (MD): A specialized liquid-liquid separation technique suitable for thermally sensitive compounds with low volatility, like octacosanol.[1][9] It is effective in increasing the purity of octacosane extracts.[2]

Q3: How do I select an appropriate solvent for the recrystallization of octacosane?

Choosing the right solvent is critical for successful recrystallization. An ideal solvent should:

• Dissolve octacosane poorly at low temperatures but very well at high temperatures. [10][11]

• Not react with octacosane.[10]

• Have a boiling point below the melting point of octacosane (approx. 60-65°C).[12]

• Either dissolve impurities well at all temperatures or not at all, so they can be removed by filtration.[10]

• Be non-toxic, inexpensive, and non-flammable if possible.[10]

For octacosane, a waxy hydrocarbon, alcohols like ethanol are often a good choice.[3][4] Sometimes, a mixed-solvent system is necessary to achieve the ideal solubility characteristics.[4]

Purification Protocols & Troubleshooting Guides

Method 1: Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds based on solubility differences.

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: Based on preliminary solubility tests, select a suitable solvent (e.g., ethanol).[13]

• Dissolution: Place the crude octacosane extract in an Erlenmeyer flask. Add the minimum amount of hot solvent required to completely dissolve the solid.[10] This is done by adding small portions of the hot solvent, swirling, and heating the flask between additions until the solid just dissolves.[13]

• Hot Filtration (Optional): If insoluble impurities (like dust or plant matter) are present in the hot solution, perform a hot gravity filtration to remove them. Add a small amount of excess hot solvent before filtering to prevent premature crystallization in the funnel.[13]

• Crystallization: Cover the flask and allow the hot, saturated solution to cool slowly to room temperature without disturbance.[4][10] Slow cooling is crucial for forming large, pure crystals.[4] Once the flask reaches room temperature, it can be placed in an ice bath to maximize crystal formation.[11]

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any remaining soluble impurities from the crystal surfaces.[10][13]

• Drying: Allow the crystals to dry completely. The purity can then be assessed by techniques like Gas Chromatography (GC) or by measuring the melting point range.[3][11]

Workflow for Recrystallization

Caption: Workflow diagram for the purification of octacosane via recrystallization.

Troubleshooting Recrystallization

• Q: My octacosane is "oiling out" as a liquid instead of forming solid crystals. What should I do?

  • A: Oiling out occurs when the solute's melting point is lower than the boiling point of the solvent, or if the solution is supersaturated. Try adding more solvent to the mixture, reheating until the oil dissolves completely, and then allowing it to cool more slowly. Using a larger volume of solvent can keep the saturation point at a lower temperature.

• Q: Crystal formation is very slow or not happening, even after cooling in an ice bath. How can I induce crystallization?

  • A: This indicates a supersaturated solution. You can induce crystallization by:

    • Scratching: Gently scratch the inside of the flask with a glass rod just below the solvent surface. The tiny glass fragments can act as nucleation sites.[4][11]

    • Seeding: Add a "seed crystal" (a tiny crystal of pure octacosane) to the solution to provide a template for crystal growth.[11]

    • Concentration: If too much solvent was added, you can gently heat the solution to evaporate some of the solvent and re-saturate the solution.

• Q: My final yield of purified octacosane is very low. What went wrong?

  • A: Low yield can result from several factors: using too much solvent during dissolution, premature crystallization during hot filtration, washing the final crystals with too much cold solvent, or not cooling the solution sufficiently to maximize precipitation.[4] Review each step to identify potential losses.

Quantitative Data for Recrystallization

Method	Starting Material	Purity Achieved	Reference
Hot Ethanolic Reflux	Crude wax from sugarcane press mud (26% assay)	≥ 50% assay, >67% purity	[3]

Method 2: Column Chromatography

This technique is used to purify components from a mixture based on their differing polarities.[7]

Experimental Protocol: Column Chromatography

• Column Preparation:

  • Plug a chromatography column with cotton or glass wool. Add a layer of sand.[14]

  • Prepare a slurry of the stationary phase (e.g., silica gel, 60-120 mesh) in the chosen mobile phase (eluent).[15]

  • Pour the slurry into the column, allowing the solvent to drain and the silica gel to pack evenly. Avoid air bubbles or cracks.[15] Add another layer of sand on top of the packed silica.

• Sample Loading:

  • Dissolve the crude octacosane extract in a minimal amount of a non-polar solvent (e.g., dichloromethane).[14]

  • Carefully add the sample solution to the top of the column.[14]

• Elution:

  • Add the mobile phase to the column and begin to collect the eluent in fractions (e.g., in test tubes).[7][15] The solvent flows through the column by gravity or under gentle pressure.[15]

  • Since octacosane is a non-polar alkane, it will travel through the polar silica gel relatively quickly compared to more polar impurities.[7][15]

• Fraction Analysis:

  • Analyze the collected fractions to determine which ones contain the purified octacosane. Thin-Layer Chromatography (TLC) is a common method for this.[15]

• Isolation:

  • Combine the pure fractions containing octacosane.

  • Remove the solvent using a rotary evaporator to isolate the purified, solid octacosane.

Workflow for Column Chromatography

Caption: Workflow diagram for the purification of octacosane via column chromatography.

Troubleshooting Column Chromatography

• Q: My compounds are not separating on the column; they are all eluting together.

  • A: This usually indicates that the mobile phase is too polar. It is washing all components through the column without allowing for sufficient interaction with the stationary phase. You should switch to a less polar solvent system.

• Q: The compounds are moving too slowly or are stuck at the top of the column.

  • A: The mobile phase is likely not polar enough to move the compounds. You need to increase the polarity of the eluent. This can be done by using a more polar solvent or by using a gradient elution where the polarity of the solvent is gradually increased over time.

• Q: The column packing has cracks or channels. How does this affect my separation?

  • A: Cracks in the stationary phase will lead to poor separation because the solvent and sample will channel through the cracks instead of flowing uniformly through the silica gel. This results in broad, overlapping bands. The column must be repacked carefully to ensure a uniform, homogenous bed.

Method 3: Molecular Distillation

Molecular distillation is an advanced purification technique that operates under high vacuum. This allows for the distillation of compounds at much lower temperatures than their atmospheric boiling points, which is ideal for thermally sensitive molecules.[9]

Summary of Molecular Distillation Parameters

The following table summarizes experimental conditions and results for purifying octacosanol (a closely related policosanol) extracts, which provides a strong reference for octacosane purification.

Distillation Temperature	Vacuum Pressure	Starting Material	Resulting Purity/Content	Reference
176.1 °C	1.29 Torr	Crude octacosanol extract	25.93% octacosanol content	[9]
150 °C	0.5 Torr (0.67 mbar)	Transesterified rice bran wax extract	37.6% octacosanol content	[2][9]

References

• 1. chimie-biologie.ubm.ro [chimie-biologie.ubm.ro]
• 2. researchgate.net [researchgate.net]
• 3. impactfactor.org [impactfactor.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. static.adenuniv.com [static.adenuniv.com]
• 6. mt.com [mt.com]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. octacosane, 630-02-4 [thegoodscentscompany.com]
• 13. youtube.com [youtube.com]
• 14. orgsyn.org [orgsyn.org]
• 15. researchgate.net [researchgate.net]

matrix effects in the analysis of octacosane in complex samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in the analysis of octacosane in complex samples.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect octacosane analysis?

A1: A matrix effect is the alteration of an analyte's response (either enhancement or suppression) due to the co-eluting components of the sample matrix.[1][2] In the analysis of octacosane, a non-polar long-chain hydrocarbon, matrix effects can significantly impede accuracy and reliability.[3] While octacosane is non-polar, it can still be affected, particularly in gas chromatography (GC) where matrix components can influence its transfer and detection.[4][5]

Q2: What typically causes matrix effects in the GC-MS analysis of octacosane?

A2: In GC-MS, the primary cause of matrix effects for compounds like octacosane is often "matrix-induced signal enhancement".[1][6] This occurs when non-volatile components from the sample matrix accumulate in the GC inlet liner and the front of the analytical column. These matrix components mask active sites (like free silanol groups) that would otherwise adsorb or cause the thermal degradation of analyte molecules.[4][6] By masking these sites, more octacosane molecules are transferred to the detector, resulting in an artificially high signal or recovery.[7]

Q3: Is signal suppression also a concern for octacosane analysis?

A3: While signal enhancement is more commonly discussed for GC analysis, signal suppression can also occur. This might happen if the complex matrix introduces interferences that co-elute with octacosane, leading to ionization competition in the mass spectrometer source. Additionally, a very "dirty" matrix can trap the analyte during sample preparation, reducing the amount that reaches the instrument and causing lower recovery.[4]

Q4: What are the primary strategies to counteract matrix effects?

A4: The main strategies involve either removing the interfering matrix components or compensating for their effect. Common approaches include:

• Comprehensive Sample Cleanup: Using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove matrix components before analysis.[8][9]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is free of the analyte to ensure that standards and samples experience the same matrix effect.[4][7]

• The Method of Standard Additions: Spiking the analyte directly into aliquots of the sample at different concentrations to create a calibration curve within the sample's own matrix.[6][10]

• Use of Analyte Protectants: Adding compounds to both standards and samples that co-elute with the analyte and serve to mask active sites in the GC system, equalizing the response between solvent-based standards and matrix samples.[7]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, although this may compromise the method's sensitivity.[11]

Troubleshooting Guide

Q: My octacosane recovery is consistently above 110%. What is the likely cause and how can I fix it?

A: An unexpectedly high recovery is a classic symptom of the matrix-induced enhancement effect in GC analysis.[7] The co-extracted matrix components are likely protecting the octacosane from adsorption or degradation in the hot injector, leading to a stronger signal compared to your standards prepared in clean solvent.

• Solution 1: Use Matrix-Matched Calibration. Prepare your calibration standards in an extract from a blank matrix (a sample known to not contain octacosane). This ensures standards and samples are affected equally.[7] See the protocol below.

• Solution 2: Employ the Standard Addition Method. If a blank matrix is unavailable, this method is a reliable alternative for accurate quantification.[6]

• Solution 3: Enhance Sample Cleanup. Re-evaluate your sample preparation method to better remove non-volatile matrix components. Consider adding a cleanup step using SPE with a non-polar sorbent.

Q: My signal intensity for octacosane is decreasing over a sequence of injections. What's happening?

A: This indicates a progressive contamination of the analytical system. Non-volatile matrix components are likely accumulating in the GC inlet.[4] This buildup can create new active sites or trap the analyte, leading to a decline in signal.

• Solution 1: Perform Inlet Maintenance. The most common culprit is a dirty injection port liner. Replace the liner and septum. If the problem persists, you may need to trim the first few centimeters of the analytical column.

• Solution 2: Improve Sample Preparation. Your cleanup procedure is not sufficiently removing matrix components. A more rigorous SPE or LLE protocol is recommended.[8][9]

• Solution 3: Use a Pulsed Splitless Injection. A temporary increase in injector pressure can help transfer analytes onto the column more rapidly, reducing their residence time in the potentially contaminated inlet.

Q: My results show poor reproducibility between different sample batches. Could this be a matrix effect?

A: Yes, variability in the composition of the matrix between batches is a common cause of poor reproducibility. Different levels or types of interfering compounds will cause the matrix effect to vary from sample to sample, making consistent quantification impossible with a single solvent-based calibration curve.

• Solution 1: Use an Internal Standard. An ideal internal standard is a compound chemically similar to octacosane (e.g., a deuterated octacosane) that is not present in the samples. It is added to all samples and standards at a constant concentration. Since it is affected by the matrix similarly to the analyte, it can be used to correct for variations in response.

• Solution 2: Standardize the Sample Matrix. If possible, try to standardize the sample collection and preparation protocol to minimize batch-to-batch variations.

• Solution 3: Perform Standard Addition on a Representative Sample from Each Batch. While time-consuming, this will provide the most accurate quantification for heterogeneous samples.

Quantitative Analysis of Matrix Effects

To develop a robust method, it is crucial to quantify the extent of matrix effects. This is typically done by calculating the Matrix Effect Factor (MEF) and the Recovery (RE).[1][12]

Calculation Summary Table

Parameter	Formula	Interpretation
Matrix Effect Factor (MEF %)	( (Peak Area in Matrix) / (Peak Area in Solvent) ) - 1 ] * 100	MEF > 0% : Signal Enhancement[1] MEF < 0% : Signal Suppression MEF ≈ 0% : No significant matrix effect Values > ±20% are typically considered significant.[1]
Recovery (RE %)	( (Peak Area in Pre-Spiked Sample) / (Peak Area in Post-Spiked Sample) ) * 100	Measures the efficiency of the sample extraction process.
Apparent Recovery (RA %)	( (Peak Area in Pre-Spiked Sample) / (Peak Area in Solvent) ) * 100	The overall method performance, combining both matrix effects and extraction recovery.

Note: For all calculations, the analyte concentration must be identical in all samples being compared.

Experimental Workflows and Logic

Caption: Workflow for identifying and mitigating matrix effects.

Caption: Decision tree for troubleshooting common quantification issues.

Experimental Protocols

Protocol 1: Preparation of Matrix-Matched Calibrants

This protocol describes how to create a calibration curve that compensates for matrix effects.

Objective: To prepare a set of calibration standards in a matrix that is identical to the samples being analyzed, but devoid of the analyte.

Materials:

• Blank matrix sample (e.g., plasma, soil, tissue) confirmed to be free of octacosane.

• High-purity octacosane standard.

• Appropriate solvents (e.g., hexane, dichloromethane).

• Standard laboratory glassware and equipment.

Methodology:

• Matrix Extraction: Take a representative sample of the blank matrix and perform the exact same extraction and cleanup procedure that you use for your unknown samples. This resulting solution is your "matrix blank extract".

• Stock Solution Preparation: Prepare a high-concentration stock solution of octacosane in a suitable solvent (e.g., 1000 µg/mL in hexane).

• Serial Dilutions: Create a series of working standard solutions by serially diluting the stock solution.

• Spiking: Add a small, precise volume of each working standard solution to aliquots of the "matrix blank extract". The volume of solvent added should be minimal (e.g., <5% of the total volume) to avoid significantly altering the matrix composition.

• Final Concentrations: The result is a set of calibration standards (e.g., 1, 5, 10, 50, 100 ng/mL) where the octacosane is dissolved in the matrix extract.

• Analysis: Analyze these matrix-matched calibrants alongside your prepared samples. Construct the calibration curve using the responses from the matrix-matched standards.

Protocol 2: The Method of Standard Additions

This protocol is used for accurate quantification when a blank matrix is not available.

Objective: To create a calibration curve within each sample, thereby nullifying sample-specific matrix effects.

Materials:

• Unknown sample for analysis.

• High-purity octacosane standard.

• Appropriate solvents.

• Volumetric flasks and pipettes.

Methodology:

• Sample Aliquoting: Take at least four equal-volume aliquots of the prepared sample extract.

• Spiking:

  • Aliquot 1: Leave this aliquot un-spiked (this is your "zero addition").

  • Aliquot 2, 3, 4, etc.: Spike each subsequent aliquot with a known, increasing amount of octacosane standard. The concentrations should be chosen to bracket the expected concentration in the sample (e.g., add amounts equivalent to 0.5x, 1x, and 2x the expected concentration).

• Volume Equalization: If the volumes of the added standard solutions are significant, add an equivalent volume of pure solvent to the un-spiked aliquot to ensure the final matrix concentration is the same across all aliquots.

• Analysis: Analyze all prepared aliquots.

• Data Plotting: Plot the instrument response (y-axis) against the concentration of the added standard (x-axis).

• Quantification: Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line is the concentration of octacosane in the original, un-spiked sample.

References

• 1. waters.com [waters.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Relationship between the matrix effect and the physicochemical properties of analytes in gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. mdpi.com [mdpi.com]
• 12. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Liquid-Liquid Extraction for Octacosane

Welcome to the technical support center for the optimization of liquid-liquid extraction (LLE) of octacosane. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to streamline your experimental workflow.

I. Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to consider when selecting a solvent for octacosane extraction?

A1: The most critical parameter is the polarity of the solvent. Octacosane is a long-chain, nonpolar alkane.[1] According to the principle of "like dissolves like," you should select a nonpolar solvent to effectively dissolve and extract octacosane from a more polar phase (typically an aqueous solution).[1]

Q2: Which solvents are recommended for the liquid-liquid extraction of octacosane?

A2: Based on its nonpolar nature, the most effective solvents for extracting octacosane are nonpolar organic solvents. Recommended solvents include hexane, toluene, and chloroform.[2] Acetone and benzene have also been reported as solvents for octacosane.[2][3]

Q3: How does temperature affect the liquid-liquid extraction of octacosane?

A3: The solubility of octacosane in organic solvents generally increases with a rise in temperature.[1] Therefore, performing the extraction at a slightly elevated temperature may improve the extraction efficiency. However, be mindful of the boiling point of your chosen solvent and any potential for degradation of other components in your sample.

Q4: My sample is a complex mixture from a natural product. What are the initial steps before LLE?

A4: For complex mixtures, it is advisable to perform a preliminary clean-up. This may involve a primary extraction of the bulk material with a suitable solvent, followed by partitioning the resulting extract between an organic solvent and water. For octacosane, which is highly nonpolar, it will preferentially partition into the organic layer.

Q5: How can I quantify the amount of octacosane in my extract?

A5: A common and effective method for the quantification of octacosane is Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the separation of octacosane from other components in the extract and its precise quantification.

II. Troubleshooting Guide

This section addresses common issues encountered during the liquid-liquid extraction of octacosane.

Problem	Potential Cause(s)	Troubleshooting Steps
Low Recovery of Octacosane	1. Inappropriate solvent choice: The solvent may not be nonpolar enough to effectively solubilize the octacosane. 2. Insufficient mixing: Inadequate agitation of the two phases leads to poor mass transfer. 3. Unfavorable solvent-to-sample ratio: The volume of the organic solvent may be too low to extract the octacosane efficiently. 4. Octacosane is not fully dissolved in the initial sample matrix.	1. Switch to a more nonpolar solvent. Refer to the Solvent Selection and Efficiency table below for guidance. 2. Ensure vigorous mixing of the two phases for a sufficient amount of time to allow for equilibrium to be reached. 3. Increase the solvent-to-sample volume ratio. A ratio of 2:1 or 3:1 (organic:aqueous) is a good starting point. 4. Consider pre-treating your sample. If octacosane is in a solid or semi-solid matrix, ensure it is fully dissolved in a suitable solvent before initiating the LLE.
Emulsion Formation at the Interface	1. High concentration of surfactants or lipids in the sample. 2. Vigorous shaking can sometimes lead to stable emulsions, especially with complex matrices. 3. Similar densities of the aqueous and organic phases.	1. "Salting out": Add a small amount of a neutral salt (e.g., sodium chloride) to the aqueous phase to increase its polarity and help break the emulsion. 2. Gentle inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times. 3. Centrifugation: If the emulsion persists, centrifuging the mixture can help to separate the layers. 4. Filtration: Pass the mixture through a bed of glass wool or a phase separator filter paper. 5. Add a small amount of a different organic solvent to alter the properties of the organic phase and potentially break the emulsion.
Difficulty in Visualizing the Layer Interface	1. The presence of colored compounds in the extract can obscure the interface. 2. Formation of a fine precipitate at the interface.	1. Use a light source to illuminate the separatory funnel from the side. 2. Gently swirl the funnel to dislodge any precipitate. 3. If the precipitate is significant, consider a filtration step before LLE.
Precipitation of Octacosane During Extraction	1. The organic solvent is saturated with octacosane. 2. A decrease in temperature is causing the octacosane to crystallize out of the solution.	1. Increase the volume of the organic solvent. 2. Perform the extraction at a slightly elevated, constant temperature.

III. Quantitative Data Summary

The efficiency of a liquid-liquid extraction is determined by the partition coefficient (P) of the solute between the two immiscible phases. The partition coefficient is the ratio of the concentration of the solute in the organic phase to its concentration in the aqueous phase at equilibrium. A higher logP value indicates a greater preference for the organic phase and thus a more efficient extraction.

The following table provides predicted octanol-water partition coefficients (logP) for octacosane and the calculated theoretical extraction efficiencies for a single extraction with different solvent-to-sample volume ratios. While these values are for the octanol-water system, they provide a strong indication of the high hydrophobicity of octacosane and its expected behavior in other nonpolar solvent-water systems.

Solvent System	Predicted logP	Theoretical Extraction Efficiency (Single Extraction)
1:1 Solvent/Aqueous Ratio
Octanol/Water	~14.0	>99.9%

Note: The logP value for octacosane is extremely high, indicating it is virtually insoluble in water and will overwhelmingly partition into any nonpolar organic solvent. The extraction efficiency in practical laboratory solvents like hexane, toluene, and chloroform is expected to be very high, approaching 100% with proper technique.

IV. Experimental Protocols

General Protocol for Liquid-Liquid Extraction of Octacosane

This protocol provides a general procedure for the liquid-liquid extraction of octacosane from a liquid sample.

Materials:

• Sample containing octacosane

• Separatory funnel of appropriate size

• Extraction solvent (e.g., n-hexane, toluene, or chloroform)

• Deionized water (if the sample is not already in an aqueous matrix)

• Anhydrous sodium sulfate

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• GC-MS for analysis

Procedure:

• Sample Preparation:

  • If the sample is a solid or semi-solid, dissolve it in a known volume of a suitable solvent. If the downstream LLE will use hexane, initially dissolving the sample in a small amount of a slightly more polar solvent that is miscible with hexane might be necessary if solubility in pure hexane is low at room temperature.

  • If the sample is already a liquid, ensure it is in a form suitable for LLE (e.g., an aqueous suspension or a solution in a polar solvent immiscible with the extraction solvent).

• Liquid-Liquid Extraction:

  • Transfer the sample solution to a separatory funnel.

  • Add an equal volume of the chosen nonpolar extraction solvent (e.g., n-hexane).

  • Stopper the funnel and gently invert it to release any initial pressure.

  • Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing of the two phases. Periodically vent the funnel to release pressure buildup.

  • Place the separatory funnel in a ring stand and allow the layers to separate completely.

  • Carefully drain the lower (aqueous) layer into a beaker.

  • Drain the upper (organic) layer containing the extracted octacosane into a clean Erlenmeyer flask.

  • For optimal recovery, repeat the extraction of the aqueous layer with a fresh portion of the organic solvent two more times.

  • Combine all the organic extracts.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove any residual water.

  • Decant or filter the dried organic extract into a round-bottom flask.

  • Remove the solvent using a rotary evaporator to obtain the crude octacosane extract.

• Quantification:

  • Dissolve the dried extract in a known volume of a suitable solvent (e.g., hexane).

  • Analyze the sample using a calibrated GC-MS method to determine the concentration of octacosane.

V. Visualizations

Caption: Workflow for optimizing liquid-liquid extraction of octacosane.

References

• 1. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]
• 2. Virtual logP On-line [ddl.unimi.it]
• 3. acdlabs.com [acdlabs.com]

Technical Support Center: Octacosane Isomer Separation by Gas Chromatography

This guide provides researchers, scientists, and drug development professionals with essential information for selecting the appropriate Gas Chromatography (GC) column and troubleshooting common issues encountered during the separation of octacosane (C28) isomers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of GC column for separating octacosane isomers?

For the separation of nonpolar analytes like octacosane isomers, a non-polar stationary phase is optimal.[1][2] The separation mechanism relies on dispersive van der Waals forces between the analytes and the stationary phase.[1] A column with a 100% dimethylpolysiloxane (PDMS) stationary phase is a common and effective first choice, as it separates compounds primarily based on their boiling points.[2][3][4] For more challenging separations of structurally similar isomers, a mid-polarity column, such as one with a poly(trifluoropropylmethylsiloxane) stationary phase, can offer improved selectivity and resolution.[5]

Q2: What are the critical column parameters to consider for this separation?

The selection of a GC column involves considering the stationary phase, internal diameter (ID), film thickness, and column length.[3]

• Stationary Phase: As mentioned, a non-polar phase like PDMS (e.g., TG-1MS, Rxi-1ms) is the standard starting point.[3][4]

• Internal Diameter (ID): A smaller ID (e.g., 0.15 mm - 0.25 mm) increases efficiency and resolution, but has a lower sample capacity.[6][7] For complex mixtures of octacosane isomers, a narrower bore column is generally preferred.[6]

• Film Thickness (df): Thinner films (e.g., 0.15 µm - 0.25 µm) can lead to faster analysis times and increased resolution for semi-volatile compounds.[6]

• Length: A longer column provides higher efficiency and better resolution, but at the cost of longer analysis times.[3][6] A 30-meter column is often a good starting point.[3]

Q3: How can I optimize the oven temperature program for separating high molecular weight isomers like octacosane?

Optimizing the temperature program is crucial for resolving isomers with similar boiling points.

• Initial Temperature: Start with an initial oven temperature that is low enough to provide good resolution of the early-eluting isomers.

• Ramp Rate: A slow temperature ramp rate generally improves the separation of closely eluting peaks. However, excessively slow ramps can lead to peak broadening and long analysis times.

• Final Temperature: The final temperature should be high enough to ensure the elution of all octacosane isomers in a reasonable time but should not exceed the column's maximum operating temperature to avoid column bleed and degradation.[2][8]

• Equilibration Time: Ensure sufficient equilibration time at the initial temperature before each injection to guarantee reproducible retention times.[9]

Q4: I am observing poor peak shape (tailing or fronting). What are the potential causes and solutions?

Peak tailing or fronting can arise from several issues:

• Column Overloading: Injecting too much sample can saturate the column. Solution: Reduce the injection volume, use a higher split ratio, or dilute the sample.[10]

• Active Sites: The presence of active sites in the inlet liner or on the column can cause interactions with analytes. Solution: Use a highly inert liner and column.[11] Ensure the liner is clean; it is better to replace a dirty liner than to try and clean it, as cleaning can create active sites.[11]

• Improper Sample Vaporization: This can occur if the injection technique is poor or the inlet temperature is not optimal. Solution: Use a smooth and rapid injection technique.[12] Liners with quartz wool can improve vaporization for high molecular weight compounds.[11]

• Column Contamination or Degradation: Over time, columns can become contaminated or degrade. Solution: Bake out the column at a high temperature (within its limit) to remove contaminants.[10] If the problem persists, the column may need to be replaced.[8][10]

Q5: My baseline is noisy or drifting. How can I troubleshoot this?

Baseline instability can be caused by several factors:

• Column Bleed: This occurs when the stationary phase degrades at high temperatures.[12] Solution: Ensure the oven temperature does not exceed the column's maximum limit.[2] Conditioning the column properly can also help.[9] Using low-bleed columns (often designated with "ms") is highly recommended, especially for mass spectrometry detectors.[4]

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to a noisy baseline.[12] Solution: Use high-purity carrier gas and ensure gas traps/filters are installed and functioning correctly.[8]

• System Leaks: Air leaking into the system can cause baseline disturbances and damage the column.[9] Solution: Check for leaks at the injector, detector, and column fittings.

• Detector Contamination: A dirty detector can also contribute to baseline noise.[9] Solution: Follow the manufacturer's instructions for cleaning the detector.[10]

GC Column Selection and Performance Data

The table below summarizes typical parameters for GC columns suitable for the separation of long-chain hydrocarbon isomers.

Parameter	Recommended Specification	Rationale
Stationary Phase	Non-polar (e.g., 100% Dimethylpolysiloxane)	"Like dissolves like" principle; non-polar analytes are best separated on non-polar phases.[2][7]
Mid-polarity (e.g., 5% Phenyl, 95% Dimethylpolysiloxane)	Provides slightly different selectivity which can help resolve critical isomer pairs.
Internal Diameter (ID)	0.18 mm - 0.25 mm	Balances efficiency and sample capacity. Narrower IDs offer higher resolution.[6][7]
Film Thickness (df)	0.15 µm - 0.50 µm	Thinner films are suitable for high molecular weight compounds like octacosane, leading to sharper peaks and shorter analysis times.[6]
Column Length	30 m - 60 m	Longer columns provide greater resolving power, which is often necessary for complex isomer mixtures.[6]
Max Temperature	> 280 °C	A high maximum operating temperature is necessary for eluting high-boiling compounds like octacosane.[1]

Experimental Protocol: GC Separation of Octacosane Isomers

This protocol provides a general methodology. Specific parameters should be optimized for your instrument and sample matrix.

1. Sample Preparation:

• Dissolve the octacosane isomer standard or sample in a high-purity non-polar solvent (e.g., hexane, heptane) to a concentration of approximately 10-100 µg/mL.

• Ensure the sample is free of non-volatile residues, which can contaminate the GC inlet and column.[11]

2. GC System Configuration:

• Injector: Use a split/splitless injector. A split injection with a ratio between 50:1 and 100:1 is recommended to prevent column overload.

• Injector Temperature: Set to 280-300 °C to ensure complete vaporization of octacosane.

• Liner: Use a highly inert, deactivated liner. A liner with quartz wool can aid in the vaporization of high molecular weight analytes.[11]

• Detector: A Flame Ionization Detector (FID) is suitable for hydrocarbon analysis. Set the detector temperature to 300-320 °C.

• Carrier Gas: Use high-purity Helium or Hydrogen. Set to a constant flow or constant pressure mode. Optimal linear velocity for narrow bore columns is typically around 30-40 cm/s.[6]

3. Column Installation and Conditioning:

• Install the column according to the manufacturer's instructions.

• Condition the column by heating it to its maximum isothermal temperature limit (or 20 °C above the final temperature of your method, whichever is lower) for several hours with carrier gas flow until the baseline is stable. This removes any volatile contaminants from the column.[9]

4. Typical GC Method Parameters:

• Oven Program:

  • Initial Temperature: 100 °C, hold for 1 minute.

  • Ramp: 5-10 °C/min to 300 °C.

  • Final Hold: Hold at 300 °C for 10-20 minutes, or until all isomers have eluted.

• Injection Volume: 1 µL.

5. Data Analysis:

• Identify peaks based on retention times by running authentic standards if available.

• Integrate peak areas for quantification.

Logical Workflow for GC Column Selection

The following diagram illustrates the decision-making process for selecting a suitable GC column for octacosane isomer separation.

Caption: A flowchart outlining the column selection and method development process.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. fishersci.com [fishersci.com]
• 4. pepolska.pl [pepolska.pl]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. labicom.cz [labicom.cz]
• 8. Higher Alkanes - Chromatography Forum [chromforum.org]
• 9. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SE [thermofisher.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. Common GC Troubleshooting Questions [phenomenex.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

addressing instrument contamination from octacosane standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address instrument contamination issues, with a specific focus on octacosane and other long-chain alkane standards.

Frequently Asked Questions (FAQs)

Q1: What is octacosane and why is it a potential contaminant?

Octacosane (C28H58) is a long-chain, waxy hydrocarbon.[1] It is a straight-chain alkane that can be found naturally as a plant metabolite.[1] Due to its non-volatile and "sticky" nature, it can readily adhere to surfaces within an analytical instrument, such as injectors, transfer lines, and columns. Its presence as a standard, or as an impurity in other lab materials, makes it a potential source of persistent background signal and carryover.

Q2: What are the common signs of octacosane or similar long-chain alkane contamination?

The most common sign of this type of contamination is the appearance of "ghost peaks" in your chromatograms.[2][3][4] These are unexpected peaks that show up in blank runs or subsequent sample analyses.[2][5] Other signs include:

• An unusually high or rising baseline, especially during a gradient elution.[6]

• Poor peak shape for your analytes of interest.

• Inaccurate quantification due to overlapping ghost peaks.[4]

• Carryover, where a portion of a sample appears in a subsequent injection.[4][6]

Q3: Where does this contamination typically come from?

Contamination can originate from numerous sources throughout the laboratory and analytical workflow.[7] It is crucial to systematically investigate each potential source to effectively eliminate the problem.

Troubleshooting Guide: Identifying the Source of Contamination

Use the following systematic approach to isolate the source of the contamination. The key is to run blank injections (injecting only your mobile phase or solvent) after each step to see if the ghost peaks disappear.[2][8]

Step 1: Is it the Sample or the System?

• Action: Inject a "blank" sample, consisting of only the solvent used to dissolve your standards and samples.[8]

• Analysis:

  • If the ghost peak is present, the contamination is likely within your analytical system (solvents, tubing, injector, column, etc.). Proceed to Step 2.

  • If the ghost peak is absent, the contamination is likely coming from your samples, the vials, or the sample preparation process.[4] Investigate your sample handling, glassware, and reagents.

Step 2: Is it the Mobile Phase/Solvents?

• Action: Prepare fresh mobile phase using high-purity, HPLC/MS-grade solvents and reagents from a new or different bottle.[9][10] Do not top off old solvent reservoirs; replace the solvent entirely after cleaning the bottle.[5][9]

• Analysis: Run a blank injection with the fresh mobile phase.

  • If the contamination is gone, your previous mobile phase was the source.

  • If the contamination persists, the issue lies further downstream in the instrument hardware.

Step 3: Is it the Autosampler/Injector?

• Action: The autosampler is a very common source of carryover and contamination.[4] Clean the syringe and injection port according to the manufacturer's guidelines. Pay special attention to the needle and needle seat.

• Analysis: Run another blank injection.

  • If the contamination is resolved, the autosampler was the source. Implement a more rigorous wash protocol between injections.

  • If the contamination remains, the source is likely the column or detector.

Step 4: Is it the Column?

• Action: Remove the analytical column from the system and replace it with a union. Run the mobile phase directly from the injector to the detector.

• Analysis:

  • If the ghost peaks disappear, your column is the source of contamination. It has retained the octacosane. Proceed to the Column Cleaning Protocol.

  • If the ghost peaks are still present, the contamination is in the post-column tubing or the detector itself.

This troubleshooting workflow is visualized in the diagram below.

Caption: A step-by-step workflow for isolating the source of instrument contamination.

Common Contamination Sources and Prevention

Preventing contamination is always more efficient than cleaning it.[6] Consider the following common sources and preventative measures.

Source Category	Specific Item	Prevention / Mitigation Strategy
Solvents & Reagents	Mobile Phase Solvents	Use fresh, high-purity (UPLC/MS-grade) solvents.[9] Do not top off reservoirs.[9] Filter aqueous mobile phases daily to prevent microbial growth.[9]
Sample Diluents	Ensure diluents are of the same high purity as the mobile phase.
Consumables	Vials and Caps	Use certified clean vials.[9] Avoid plastic vials or caps with septa that can leach plasticizers like phthalates.[11]
Pipette Tips	Use high-quality, filtered pipette tips. Avoid contact with surfaces.
Syringe Filters	Pre-rinse filters with solvent to remove extractables. Ensure filter material is compatible with your solvent.
Instrument Hardware	Injector/Autosampler	Implement robust needle wash protocols using strong solvents. Check for worn seals or rotors.[4]
Septa (GC)	Use high-temperature, low-bleed septa. Regularly replace the septum as part of preventive maintenance.[6]
Liners (GC)	Replace or clean injection port liners regularly, as they can accumulate non-volatile residues.[6]
Lab Environment	Glassware	Dedicate glassware for mobile phase preparation. Clean thoroughly, avoiding detergents which can be a source of PEG contamination.[9] Rinse with solvents after washing.[9][12]
Lab Air	Keep solvent bottles covered. Dust and other airborne particles can be a source of contamination.[7][9]
Personnel	Wear powder-free nitrile gloves. Be mindful that personal care products can introduce volatile organic compounds.

The diagram below illustrates the relationship between these common sources.

Caption: Common sources of octacosane and other hydrocarbon contamination in the lab.

Experimental Protocols

Protocol 1: General Instrument Flushing and Cleaning

This protocol is designed for flushing the LC system (pre- and post-column) when contamination is suspected. Warning: Always consult your instrument's manual before beginning any maintenance.

• Preparation:

  • Remove the column and any guard columns. Replace with a low-dispersion union.

  • Remove the detector flow cell from the light path or place the instrument in standby to avoid damage.

  • Prepare bottles of high-purity water, isopropanol (IPA), and hexane (or another appropriate non-polar solvent).

• Flushing Sequence:

  • Step A (Polar Flush): Flush the entire system with 100% water for at least 30 minutes to remove buffers and salts.

  • Step B (Intermediate Polarity): Gradually increase the concentration of IPA to 100% and flush for 60 minutes. IPA is miscible with both aqueous and non-polar organic solvents and is excellent for cleaning.

  • Step C (Non-Polar Flush for Alkanes): If your pump seals are compatible (check your manual), introduce hexane to the system. This step is critical for dissolving waxy residues like octacosane. Flush with 100% hexane for 60-90 minutes.

  • Step D (Return to Intermediate): Flush the system with 100% IPA again for 30 minutes to remove all traces of hexane.

  • Step E (Return to Operating Conditions): Gradually re-introduce your mobile phase and allow the system to equilibrate completely.

• Verification:

  • Once the system is stable, run a series of blank injections to confirm that the contamination has been removed.

The workflow for this cleaning protocol is visualized below.

References

• 1. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 3. GC Troubleshooting: Origins of Ghost Peaks [fr.restek.com]
• 4. hplc.eu [hplc.eu]
• 5. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 6. gcms.cz [gcms.cz]
• 7. cannabissciencetech.com [cannabissciencetech.com]
• 8. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 9. massspec.unm.edu [massspec.unm.edu]
• 10. biotage.com [biotage.com]
• 11. Contamination in GC - Chromatography Forum [chromforum.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Hydrocracking and Hydroisomerization of n-Octacosane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the hydrocracking and hydroisomerization of n-octacosane.

Frequently Asked Questions (FAQs)

Q1: What are the primary goals of hydrocracking and hydroisomerization of n-octacosane?

A1: The primary goals are to convert long-chain n-alkanes, like n-octacosane, into more valuable, lower molecular weight products. Hydrocracking breaks the carbon-carbon bonds to produce lighter hydrocarbons, such as gasoline and diesel fuels.[1][2] Hydroisomerization rearranges the linear structure of n-octacosane into branched isomers, which improves properties like the octane number for gasoline and lowers the pour point for lubricating oils.[3][4]

Q2: What are the typical catalysts used for these reactions?

A2: Bifunctional catalysts are essential for both processes.[4][5] These catalysts possess both metal sites for hydrogenation/dehydrogenation and acid sites for isomerization and cracking. Common choices include:

• Noble Metal Catalysts: Platinum (Pt) or Palladium (Pd) supported on acidic materials like silica-alumina (SiO2-Al2O3), zeolites (e.g., ZSM-22, SSZ-32), or silicoaluminophosphates (e.g., SAPO-11).[1][6][7][8]

• Non-Noble Metal Catalysts: Nickel-Molybdenum (NiMo) or Nickel-Tungsten (NiW) sulfides on supports like alumina (Al2O3) or silica-alumina.[1]

The choice of catalyst depends on the desired product selectivity. Catalysts with strong acidity tend to favor hydrocracking, while those with moderate acidity are more selective for hydroisomerization.[1]

Q3: What are the key reaction parameters that influence the outcome of the experiments?

A3: Several parameters critically affect the conversion of n-octacosane and the distribution of products:

• Temperature: Higher temperatures generally increase the overall conversion rate but can also lead to excessive cracking and coke formation.[1][9]

• Pressure: Increased hydrogen pressure typically enhances the hydrogenation of intermediates, which can suppress coke formation and improve catalyst stability.[6] However, very high pressures might inhibit isomerization selectivity.[1]

• Weight Hourly Space Velocity (WHSV): This parameter relates to the feed rate of the reactant over the catalyst. A lower WHSV (longer residence time) usually results in higher conversion but may also lead to secondary cracking of desired products.[3]

• H2/Hydrocarbon Ratio: A higher ratio of hydrogen to n-octacosane is generally favorable for maintaining catalyst activity by preventing the formation of coke.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low n-Octacosane Conversion	1. Low Reaction Temperature: The temperature may be insufficient to achieve the desired reaction rate. 2. Catalyst Deactivation: The catalyst may be deactivated by coke deposition or poisoning.[10] 3. High Space Velocity: The reactant may not have enough time to interact with the catalyst.	1. Gradually increase the reaction temperature in increments of 10-20°C.[1] 2. Regenerate the catalyst by calcination in air to burn off coke, or if poisoned, consider catalyst replacement. Increase the H2/hydrocarbon ratio to minimize coke formation.[11][12] 3. Decrease the WHSV to increase the residence time.[3]
Poor Selectivity to Isomers (High Cracking)	1. High Reaction Temperature: Elevated temperatures favor cracking over isomerization.[1] 2. High Catalyst Acidity: Catalysts with very strong acid sites promote cracking.[1] 3. Low Hydrogen Pressure: Insufficient hydrogen can lead to the formation of unsaturated intermediates that readily crack.	1. Reduce the reaction temperature.[9] 2. Use a catalyst with milder acidity, for example, by modifying the support or choosing a different type of zeolite.[4] 3. Increase the hydrogen pressure.[6]
Rapid Catalyst Deactivation	1. Coke Formation: High reaction temperatures and low hydrogen pressures can lead to the deposition of carbonaceous residues (coke) on the catalyst surface, blocking active sites.[11][12][13] 2. Feed Impurities: Contaminants in the n-octacosane feed, such as sulfur or nitrogen compounds, can poison the catalyst.	1. Optimize reaction conditions by lowering the temperature and increasing the hydrogen pressure. Consider using a catalyst with a hierarchical pore structure to improve mass transport and reduce coking. 2. Ensure the purity of the n-octacosane feed. Pre-treatment of the feed may be necessary.
Inconsistent Product Distribution	1. Fluctuations in Reaction Conditions: Unstable temperature, pressure, or feed flow rates will lead to variable product compositions. 2. Catalyst Bed Channeling: The gas and liquid phases may not be uniformly distributed across the catalyst bed in a fixed-bed reactor.	1. Ensure precise control and monitoring of all reaction parameters. 2. Properly pack the reactor with catalyst particles of a uniform size. The use of inert packing material can also help to improve flow distribution.

Data Presentation

Table 1: Typical Reaction Conditions for n-Octacosane Hydrocracking

Parameter	Pt/SiO2-Al2O3[3]	NiMo/Si-Al[1]
Temperature (°C)	270 - 330	280 - 380
Pressure (bar)	20 - 80	35
WHSV (h⁻¹)	0.33 - 1.0	1 - 2
H₂/n-paraffin ratio (wt/wt)	0.05 - 0.15	Not Specified

Table 2: Product Selectivity in n-Octacosane Hydrocracking over a Pt/Si-Al Catalyst [1]

Product Fraction	Selectivity (%) at 280°C	Selectivity (%) at 300°C
Gasoline (C₅-C₁₂)	60 - 70	> 50
Diesel (C₁₃-C₂₀)	87 - 90	Not Specified
Light Hydrocarbons (C₁-C₄)	< 2	4.3 - 27

Experimental Protocols

Protocol 1: Hydrocracking of n-Octacosane in a Fixed-Bed Reactor

• Catalyst Preparation and Activation:

  • Load approximately 1 gram of the chosen catalyst (e.g., Pt/SiO2-Al2O3), diluted with 5 grams of inert glass beads, into a stainless-steel fixed-bed reactor.[1]

  • Activate the catalyst in-situ by heating to 400°C under a flow of hydrogen for a specified duration (e.g., 14 hours), as recommended for the specific catalyst.[1]

• Reaction Setup:

  • Melt the n-octacosane feed in a heated vessel.

  • Use a high-pressure liquid pump to introduce the molten n-octacosane into the reactor at the desired flow rate to achieve the target WHSV.

  • Simultaneously, introduce a controlled flow of hydrogen gas into the reactor to maintain the desired pressure and H₂/hydrocarbon ratio.

• Reaction Execution:

  • Set the reactor to the desired reaction temperature (e.g., 280-380°C) and pressure (e.g., 35 bar).[1]

  • Allow the reaction to proceed for a set period, collecting the products downstream.

• Product Collection and Analysis:

  • Cool the reactor effluent to condense the liquid products. Separate the gas and liquid phases.

  • Analyze the gaseous products using a gas chromatograph (GC) equipped with a suitable column for light hydrocarbon analysis.

  • Analyze the liquid products using a GC to determine the distribution of isomers and cracked products.

Mandatory Visualizations

Caption: Experimental workflow for n-octacosane hydrocracking.

Caption: Reaction pathways in n-octacosane conversion.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Pt/SAPO-5 and Pt/SAPO-11 as catalysts for the hydroisomerization and hydrocracking of n-octane - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Hydrocracking and Hydroisomerization of n-Hexadecane, n-Octacosane and Fischer–Tropsch Wax Over a Pt/SiO2–Al2O3 Catalyst | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating Octacosane as a Biomarker for Specific Plant Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The identification of robust and specific biomarkers is a cornerstone of botanical research and natural product-based drug development. An ideal biomarker allows for unambiguous species identification, authentication of raw materials, and ensures the consistency and quality of plant-derived products. This guide provides a comprehensive comparison of octacosane, a long-chain aliphatic hydrocarbon, as a potential biomarker for specific plant species, evaluating its performance against other chemical markers and detailing the experimental protocols required for its validation.

Octacosane as a Putative Biomarker: An Overview

Octacosane (C28H58) is a saturated hydrocarbon belonging to the n-alkane class of compounds. It is a common constituent of plant cuticular wax, the protective layer covering the epidermis of leaves, stems, flowers, and fruits.[1][2] The composition of this wax is known to vary significantly between different plant species, and even between different organs of the same plant, suggesting its potential for chemotaxonomy.[3][4] The primary rationale for investigating octacosane and other n-alkanes as biomarkers lies in their ubiquitous presence in terrestrial plants and their relative stability, which allows for their detection in both fresh and dried plant materials, as well as in sediments for paleoecological studies.[5]

Quantitative Analysis of Octacosane and Other n-Alkanes

Table 1: Concentration of Total n-Alkanes in Various Plant Species

Plant Species	Plant Part	Total n-Alkane Concentration (µg/g dry weight)	Predominant n-Alkanes	Reference
Various Angiosperms (Trees)	Leaves	232.6 (average)	C27, C29	[6]
Various Grasses/Herbs	Leaves	88.9 (average)	C31	[6]
Musa sapientum	High bioaccumulation potential	C31, C33	[7]
Triticum aestivum (Wheat)	Leaves & Stems	Varies by cultivar	C29, C31	[8]

Table 2: Relative Abundance of n-Alkanes in Select Forage Species

Plant Species	Predominant n-Alkanes	Average Concentration of Predominant n-Alkanes (mg/kg Dry Matter)	Reference
Ischaemum afrum	C31, C29, C33	167, 80, 61 (average across all species)	[9]
Haplocarpha hastata	C31, C29, C33	167, 80, 61 (average across all species)	[9]
Andropogon amethystinus	C31, C29, C33	167, 80, 61 (average across all species)	[9]
Trifolium mattirolianum	C31, C29, C33	167, 80, 61 (average across all species)	[9]

Note: These tables illustrate the variability in n-alkane concentrations and the predominance of certain chain lengths in different plant types. For octacosane (C28) to be a valid biomarker, its presence and concentration would need to be uniquely characteristic of a specific species when compared to a broad range of other plants.

Comparison with Alternative Biomarkers

While octacosane and other n-alkanes present a potential avenue for species identification, a thorough evaluation requires comparison with other classes of chemical compounds used in chemotaxonomy.

Biomarker Class	Advantages	Disadvantages	Key Compound Examples
n-Alkanes (e.g., Octacosane)	Ubiquitous in terrestrial plants, chemically stable, relatively simple extraction and analysis.[5]	High intraspecific variability due to environmental factors, often not species-specific, predominance of certain chain lengths can be similar across broad plant groups (e.g., C31 in grasses).[10][11]	Heptacosane (C27), Nonacosane (C29), Hentriacontane (C31)
Terpenoids	Highly diverse chemical structures, often species- or genus-specific, wide range of biological activities.[12][13]	Can be volatile, complex profiles may require sophisticated analytical techniques for separation and identification.	Limonene, Pinene, Cannabinoids, Ginsenosides
Flavonoids	Widely distributed, structurally diverse, relatively easy to detect using chromatographic methods, often characteristic at the species or genus level.[14][15]	Can be influenced by environmental factors and developmental stage of the plant.	Quercetin, Kaempferol, Luteolin, Anthocyanins
Alkaloids	Structurally very diverse and often highly specific to certain plant families or genera, potent biological activities.	Not universally present in all plants, can be toxic, complex structures can make identification challenging.	Caffeine, Nicotine, Morphine, Atropine

Experimental Protocols

Validating a potential biomarker requires rigorous and reproducible experimental methods. The following section details a standard protocol for the extraction and analysis of cuticular waxes, including octacosane, from plant materials.

Protocol for Cuticular Wax Extraction and GC-MS Analysis

1. Sample Preparation:

• Collect fresh, undamaged plant material (e.g., leaves).

• Measure the surface area of the plant material if quantification per unit area is required.

• Thoroughly clean the surface with distilled water to remove any contaminants and allow to air dry.

2. Wax Extraction:

• Immerse the plant material in a suitable organic solvent (e.g., chloroform or hexane) for a short period (e.g., 30-60 seconds) to dissolve the epicuticular waxes without extracting intracellular lipids.

• For total cuticular wax, a more extended extraction or a two-step extraction with different solvents may be necessary.

• Add an internal standard (e.g., n-tetracosane) to the solvent extract for quantitative analysis.

• Evaporate the solvent under a gentle stream of nitrogen gas.

3. Derivatization (for polar compounds):

• For the analysis of polar compounds that may be co-extracted (e.g., fatty acids, alcohols), a derivatization step is necessary to make them volatile for GC analysis.

• A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

4. GC-MS Analysis:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., HP-5MS) is typically used for separating n-alkanes.

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient is used to separate compounds based on their boiling points. A typical program might start at a low temperature (e.g., 50°C), ramp up to a high temperature (e.g., 320°C), and hold for a period to ensure all compounds are eluted.

• Mass Spectrometer (MS):

  • Ionization: Electron Impact (EI) ionization is commonly used.

  • Detection: The mass spectrometer detects the mass-to-charge ratio of the fragmented ions, creating a unique mass spectrum for each compound.

  • Identification: Compounds are identified by comparing their retention times and mass spectra to those of known standards and reference libraries (e.g., NIST).

  • Quantification: The abundance of each compound is determined by integrating the area of its chromatographic peak and comparing it to the peak area of the internal standard.

Visualizing the Workflow and Logic

To better understand the process of biomarker validation and its underlying logic, the following diagrams are provided.

Caption: Experimental workflow for cuticular wax analysis.

Caption: Logical framework for validating a biomarker.

Conclusion

The validation of octacosane as a species-specific biomarker presents both opportunities and challenges. Its presence in plant cuticular wax provides a readily accessible source for chemical analysis. However, the inherent variability of wax composition, influenced by both genetic and environmental factors, necessitates a cautious and thorough approach to its validation.[11]

Key Takeaways:

• Potential but not Universal: While the n-alkane profile, including octacosane, can be characteristic for some species, it is not a universally applicable method for plant identification due to significant intraspecific variation.[10]

• Comparative Analysis is Crucial: To validate octacosane as a biomarker for a specific plant, it is essential to conduct a comparative analysis with a wide range of related and unrelated species to establish its uniqueness.

• A Multi-Biomarker Approach is Recommended: Relying on a single compound for species identification is often unreliable. A more robust approach involves profiling a range of chemical markers, including different classes of compounds like terpenoids and flavonoids, to create a unique chemical fingerprint for the target species.

• Standardized Protocols are Essential: The use of standardized and detailed experimental protocols is critical for generating reproducible and comparable data across different studies.

For researchers and professionals in drug development, the quest for reliable plant biomarkers is paramount. While octacosane may serve as a useful component of a broader chemotaxonomic profile, it is unlikely to be a standalone, universally specific biomarker. Future research should focus on building comprehensive chemical profiles that incorporate multiple compound classes to ensure the accurate identification and quality control of plant-based materials.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Plant cuticular waxes : a review on functions , composition , biosyntheses mechanism and transportation | Semantic Scholar [semanticscholar.org]
• 3. The cuticular wax composition and crystal coverage of leaves and petals differ in a consistent manner between plant species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. archimer.ifremer.fr [archimer.ifremer.fr]
• 6. researchgate.net [researchgate.net]
• 7. journals.chemsociety.org.ng [journals.chemsociety.org.ng]
• 8. mdpi.com [mdpi.com]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Chemotaxonomic investigation of plant terpenoids with an established database (TeroMOL) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chemotaxonomic Study Based on Flavonoids as Taxonomic Markers in the Roots of the Selected Species Belonged to Family Solanaceae, Sudan [scirp.org]
• 15. rheedea.in [rheedea.in]

A Comparative Analysis of the Antioxidant Activities of Octacosane and Eicosane

In the realm of therapeutic compound research, particularly for applications in mitigating oxidative stress, a nuanced understanding of the antioxidant capacities of various molecules is paramount. This guide provides a detailed, data-driven comparison of the antioxidant activities of two long-chain alkanes: octacosane (C28H58) and eicosane (C20H42). This objective analysis is intended for researchers, scientists, and professionals in drug development to inform further investigation and potential therapeutic applications.

Recent studies have highlighted the potential of both octacosane and eicosane as having antioxidant properties, often in the context of their broader biological activities such as anti-inflammatory and wound healing effects.[1][2][3] However, their efficacy as direct free radical scavengers is considered moderate, particularly when compared to potent antioxidants like flavonoids.[2] This is attributed to their chemical structure, which lacks the hydroxyl groups that are pivotal for the potent free radical scavenging activity seen in many phenolic compounds.[2]

Quantitative Comparison of Antioxidant Activity

The in vitro antioxidant activities of octacosane and eicosane have been quantitatively assessed using various standard assays. The half-maximal inhibitory concentration (IC50) values from these assays provide a clear measure of their respective potencies in scavenging different types of free radicals. A lower IC50 value indicates a higher antioxidant activity.

Antioxidant Assay	Octacosane IC50 (µg/mL)	Eicosane IC50 (µg/mL)	Reference Compound (Ascorbic Acid) IC50 (µg/mL)
DPPH Radical Scavenging	61.7 ± 0.002	56.0 ± 0.001	44.3 ± 0.002
Nitric Oxide (NO) Radical Scavenging	123.0 ± 0.001	227.0 ± 0.002	123.3 ± 0.002
Hydroxyl (•OH) Radical Scavenging	366.3 ± 0.002	237.3 ± 0.002	275.7 ± 0.001
Superoxide (O₂⁻) Radical Scavenging	493.0 ± 0.001	383.0 ± 0.001	291.0 ± 0.001

Data sourced from Yusuf et al., 2022.[1][2][4]

From the data presented, eicosane demonstrates a greater scavenging activity against DPPH, hydroxyl, and superoxide radicals as indicated by its lower IC50 values compared to octacosane.[1] Conversely, octacosane shows a significantly higher scavenging activity against nitric oxide radicals.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the quantitative comparison.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH free radical, thus neutralizing it. The reduction of DPPH is monitored by the decrease in its absorbance at a characteristic wavelength.

• A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol or ethanol.

• Various concentrations of the test compounds (octacosane and eicosane) and a standard antioxidant (like ascorbic acid) are prepared.

• A fixed volume of the DPPH solution is added to the test compound and standard solutions.

• The mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solutions is measured using a spectrophotometer at the wavelength of maximum absorbance of DPPH (typically around 517 nm).

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample.

Nitric Oxide (NO) Radical Scavenging Assay

This method is based on the reaction of nitric oxide, generated from a donor like sodium nitroprusside, with oxygen to form nitrite. The antioxidant's ability to inhibit nitrite formation is measured.

• A solution of sodium nitroprusside in a phosphate buffer is prepared.

• The test compounds at various concentrations are mixed with the sodium nitroprusside solution.

• The mixture is incubated at room temperature for a specific duration.

• After incubation, a Griess reagent is added to the mixture. This reagent reacts with any nitrite formed to produce a colored azo dye.

• The absorbance of the colored solution is measured spectrophotometrically (typically around 546 nm).

• The percentage of nitric oxide radical scavenging is calculated, and the IC50 value is determined.

Hydroxyl (•OH) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the highly reactive hydroxyl radicals, often generated through a Fenton-type reaction.

• Hydroxyl radicals are generated in a reaction mixture typically containing FeSO₄, EDTA, and H₂O₂ in a phosphate buffer.

• A detector molecule, such as deoxyribose or safranin, is included in the mixture. Hydroxyl radicals degrade this molecule, leading to a measurable change.

• The test compounds are added to the reaction mixture.

• The mixture is incubated, and then reagents are added to stop the reaction and develop a color (e.g., thiobarbituric acid for deoxyribose degradation products).

• The absorbance is measured at a specific wavelength.

• The scavenging activity and IC50 value are calculated based on the inhibition of the degradation of the detector molecule.

Superoxide (O₂⁻) Radical Scavenging Assay

This assay evaluates the scavenging of superoxide radicals, which can be generated by various enzymatic or non-enzymatic systems.

• Superoxide radicals are generated, for example, by a phenazine methosulfate-NADH system.

• The generated superoxide radicals reduce a detector molecule like nitroblue tetrazolium (NBT) to a colored formazan.

• The test compounds are added to the reaction mixture.

• The mixture is incubated, and the formation of the colored formazan is measured by spectrophotometry (typically around 560 nm).

• The percentage of inhibition of NBT reduction reflects the superoxide scavenging activity, from which the IC50 value is calculated.

Proposed Antioxidant Mechanism and Signaling Pathways

The precise antioxidant mechanism of long-chain alkanes like octacosane and eicosane is not as well-defined as that of classical antioxidants. However, based on existing research, a plausible mechanism involves the interruption of free radical chain reactions. In the context of autoxidation, long-chain alkanes may react with alkylperoxy radicals, which are key propagators of oxidative damage.[5]

Furthermore, studies on the neuroprotective effects of eicosane suggest an indirect antioxidant mechanism. Eicosane has been shown to modulate metabolic pathways, including those of L-arginine and L-carnitine, and to influence the autophagy and mTOR signaling pathways.[6] These pathways are intricately linked to cellular stress responses and the endogenous antioxidant defense system.

Below are diagrams illustrating a conceptual workflow for evaluating antioxidant activity and a proposed signaling pathway for the indirect antioxidant effects of eicosane.

Conceptual workflow for in vitro antioxidant activity assessment.

Proposed indirect antioxidant signaling pathway for eicosane.

References

• 1. Antioxidant, Wound Healing Potential and In Silico Assessment of Naringin, Eicosane and Octacosane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. researchgate.net [researchgate.net]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Neuroprotective and anti-inflammatory effects of eicosane on glutamate and NMDA-induced retinal ganglion cell injury - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Octacosane: A Comparative Analysis of its Abundance in Various Plant Species

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis reveals significant variations in the content of octacosane, a long-chain saturated hydrocarbon with promising pharmacological potential, across different plant varieties. This guide provides researchers, scientists, and drug development professionals with quantitative data, detailed experimental protocols, and a visual representation of the biosynthetic pathway, offering a valuable resource for natural product research and development.

Octacosane, a C28 straight-chain alkane, is a common constituent of plant epicuticular wax, the outermost protective layer of the plant cuticle. This waxy layer plays a crucial role in protecting plants from various environmental stresses. Recent studies have highlighted the potential health benefits of octacosane, including its anti-inflammatory, antioxidant, and cholesterol-lowering properties. This has spurred interest in identifying plant sources rich in this bioactive compound.

Comparative Octacosane Content in Selected Plant Varieties

The following table summarizes the octacosane content in the leaves of different plant species, as determined by gas chromatography-mass spectrometry (GC-MS) analysis. The data highlights the diversity in octacosane abundance, suggesting that certain plant varieties could serve as potent natural sources for its extraction.

Plant Species	Plant Part	Octacosane Content (µg/g of fresh weight)	Reference
Vigna unguiculata (Cowpea)	Young Leaves	Higher than senescent leaves	[1]
Vigna unguiculata (Cowpea)	Mature Leaves	Higher than young and senescent leaves	[1]
Vigna unguiculata (Cowpea)	Senescent Leaves	Lower than young and mature leaves	[1]
Rosa canina (Dog Rose)	Adaxial Leaves (Epicuticular Wax)	Higher concentration of alkanes compared to intracuticular wax	[2]

Note: The study on Vigna unguiculata indicated the relative amounts of octacosane in different leaf stages rather than absolute values in µg/g. The research on Rosa canina highlighted the higher concentration of the alkane class in the epicuticular wax, where octacosane is a constituent.

Experimental Protocols

The quantification of octacosane in plant materials typically involves the extraction of epicuticular wax followed by analysis using gas chromatography-mass spectrometry (GC-MS).

Extraction of Epicuticular Wax

A common method for extracting epicuticular wax is through solvent immersion.

• Materials:

  • Fresh plant leaves

  • n-hexane (or chloroform)

  • Glass beakers

  • Rotary evaporator

  • Vials for sample storage

• Procedure:

  • Freshly harvested plant leaves are briefly immersed in n-hexane (typically for 30-60 seconds) at room temperature to dissolve the epicuticular waxes.

  • The solvent containing the dissolved wax is collected.

  • The solvent is then evaporated using a rotary evaporator under reduced pressure to obtain the crude wax extract.

  • The dried extract is weighed and stored in vials for further analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying individual components within a complex mixture like plant wax.

• Instrumentation:

  • Gas chromatograph coupled with a mass spectrometer (GC-MS)

  • Capillary column suitable for hydrocarbon analysis (e.g., HP-5MS)

• Procedure:

  • The crude wax extract is redissolved in a suitable solvent (e.g., n-hexane).

  • An internal standard (e.g., tetracosane) may be added to the sample for accurate quantification.

  • A small volume of the sample is injected into the GC-MS system.

  • The different compounds in the wax are separated based on their boiling points and interaction with the capillary column.

  • As each compound elutes from the column, it is ionized and fragmented in the mass spectrometer.

  • The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification by comparing it to a spectral library (e.g., NIST).

  • The amount of octacosane is quantified by comparing the peak area of octacosane to that of the internal standard.

Biosynthesis of Very-Long-Chain Alkanes in Plants

The production of octacosane and other very-long-chain alkanes in plants is a multi-step enzymatic process that occurs primarily in the endoplasmic reticulum of epidermal cells. The following diagram illustrates the key steps in this biosynthetic pathway.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Octacosane and Other Long-Chain Alkanes as Internal Standards in Chromatographic Analysis

In the realm of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography (GC), the use of an internal standard (IS) is crucial for achieving accurate and precise quantification. An ideal internal standard should be chemically similar to the analyte, but not present in the sample, and should elute close to the analytes of interest without co-eluting. Long-chain alkanes are often excellent choices as internal standards for the analysis of a wide variety of organic compounds, especially in complex matrices, due to their chemical inertness and predictable chromatographic behavior.

This guide provides a detailed comparison of octacosane (n-C28) with other long-chain alkanes, specifically nonadecane (n-C19), tetracosane (n-C24), and dotriacontane (n-C32), for their application as internal standards. The comparison focuses on key performance metrics including retention time stability, peak shape, linearity of response, and chemical inertness.

Data Presentation: Performance Metrics of Long-Chain Alkanes as Internal Standards

The selection of an appropriate long-chain alkane as an internal standard depends on the specific analytical method, particularly the volatility and retention times of the target analytes. The following table summarizes the key performance characteristics of octacosane and its alternatives. The data is synthesized from various analytical studies and application notes. It is important to note that absolute retention times are instrument and method-dependent; therefore, relative elution order and general performance are highlighted.

Performance Metric	Nonadecane (C19H40)	Tetracosane (C24H50)	Octacosane (C28H58)	Dotriacontane (C32H66)
Molar Mass ( g/mol )	268.53	338.67	394.77	450.88
Boiling Point (°C)	330	391	432	467
Relative Retention Time	Shorter	Intermediate	Longer	Longest
Peak Shape	Typically sharp and symmetrical on non-polar columns.	Generally sharp and symmetrical; slight broadening possible with non-optimized methods.	Good peak shape achievable with high-temperature, inert GC systems.[1]	Prone to broadening if cold spots exist in the GC system; requires high-temperature setup.[2]
Retention Time Stability	High repeatability under stable chromatographic conditions.	Excellent stability with modern electronic pressure control.	Very stable, but more sensitive to temperature fluctuations than shorter alkanes.	Good stability requires precise temperature and flow control.
Linearity (FID Response)	Excellent linearity over a wide concentration range.	Excellent linearity, consistent with the behavior of saturated hydrocarbons.[3]	Good linearity, though high concentrations may require higher injector temperatures for complete vaporization.	Good linearity achievable, but vapor source temperature is critical to avoid discrimination.
Inertness	Highly inert, minimal interaction with active sites in the GC system.[4][5]	Very inert, suitable for sensitive analyses.[4]	Chemically inert, making it a robust internal standard.[4][5]	Highly inert, but its high boiling point means it spends more time in the column, potentially interacting with any active sites.
Typical Applications	Analysis of semi-volatile compounds, fatty acid methyl esters (FAMEs).	Analysis of heavier semi-volatiles, petroleum hydrocarbons, and plant waxes.[1]	Quantification of high-molecular-weight compounds such as waxes, plasticizers, and other polymers.[6]	Analysis of very-long-chain compounds, such as in waxes and petroleum products.[2]

Experimental Protocols

Detailed methodologies are critical for replicating and validating analytical results. Below are representative experimental protocols for the analysis of long-chain alkanes using gas chromatography.

Protocol 1: General Purpose GC-FID Analysis of a Long-Chain Alkane Mixture

This protocol is suitable for assessing the retention time and peak shape of a range of n-alkanes, including those used as internal standards.

1. Standard Preparation:

• Prepare a stock solution containing a mixture of n-alkanes (e.g., C19, C24, C28, C32) at a concentration of 1000 µg/mL each in a suitable solvent like hexane or toluene.

• Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• For internal standard evaluation, spike each calibration standard and sample with a fixed concentration of the chosen internal standard (e.g., 20 µg/mL of octacosane).

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 8890 GC with FID or similar.

• Column: Agilent J&W DB-5ht (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Injector: Split/splitless inlet at 320°C with a split ratio of 20:1.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: 10°C/min to 350°C.

  • Hold at 350°C for 10 minutes.

• Detector: Flame Ionization Detector (FID) at 360°C.

• Data Acquisition: Collect chromatograms and integrate peak areas.

3. Data Analysis:

• Retention Time Stability: Inject the same standard multiple times (n=6) and calculate the relative standard deviation (RSD) of the retention times for each alkane.

• Peak Shape: Measure the asymmetry factor of each alkane peak. An ideal peak has an asymmetry factor of 1.0.

• Linearity: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Perform a linear regression and determine the coefficient of determination (R²). A value >0.995 is generally considered good.

Protocol 2: GC-MS Analysis of Plant Cuticular Waxes with an Internal Standard

This protocol details the use of a long-chain alkane as an internal standard for the quantification of compounds in a complex biological matrix.[1]

1. Sample Preparation:

• Weigh approximately 100 mg of dried plant material into a glass vial.

• Add 5 mL of chloroform containing the internal standard (e.g., 10 µg/mL of tetracosane).

• Extract the waxes by gentle agitation for 60 seconds.

• Transfer the extract to a clean vial and evaporate the solvent under a stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

2. GC-MS Conditions:

• GC-MS System: Shimadzu GCMS-QP2020 NX or equivalent.

• Column: SH-Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: 280°C, splitless mode.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 4°C/min to 290°C.

  • Hold at 290°C for 20 minutes.

• Mass Spectrometer:

  • Ion Source Temperature: 230°C.

  • Interface Temperature: 290°C.

  • Scan Range: m/z 50-650.

3. Data Analysis:

• Identify compounds by comparing their mass spectra and retention indices with a reference library (e.g., NIST).

• Quantify the analytes by creating a calibration curve using the peak area ratio of the analyte to the internal standard.

Mandatory Visualizations

Workflow for Internal Standard Selection and Method Validation

The following diagram illustrates the logical workflow for selecting an appropriate internal standard and validating the analytical method.

Figure 1: Workflow for selecting and validating an internal standard.

Signaling Pathway for Chromatographic Separation and Detection

This diagram illustrates the conceptual pathway of an analyte and internal standard through a GC system.

Figure 2: Conceptual pathway of chromatographic analysis.

References

• 1. Gas Chromatography–Mass Spectrometry Metabolite Analysis Combined with Transcriptomics Reveals Genes Involved in Wax Biosynthesis in Allium fistulosum L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scienceopen.com [scienceopen.com]
• 3. agilent.com [agilent.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. lotusinstruments.com [lotusinstruments.com]

A Comparative Guide to Inter-Laboratory Analysis of Octacosane

This guide provides a comparative overview of analytical methodologies for the quantification of octacosane, a long-chain aliphatic hydrocarbon. The information is intended for researchers, scientists, and professionals in drug development involved in the analysis of complex organic molecules. This document outlines common analytical techniques, their respective experimental protocols, and a summary of their performance characteristics to aid in method selection and inter-laboratory validation.

Experimental Workflows and Methodologies

The analysis of octacosane typically involves sample extraction, optional clean-up, and instrumental analysis. Gas chromatography (GC) is the most common technique, often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). High-Performance Liquid Chromatography (HPLC) can also be utilized, particularly for samples that are challenging to volatilize.

Below is a generalized workflow for the analysis of octacosane.

Caption: Generalized workflow for octacosane analysis.

Comparison of Analytical Methods

The selection of an analytical method for octacosane depends on factors such as the sample matrix, required sensitivity, and the availability of instrumentation. The following table summarizes the key performance characteristics of common analytical techniques.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation by volatility and partitioning, detection by mass-to-charge ratio.	Separation by volatility and partitioning, detection by ionization in a hydrogen flame.	Separation by polarity-based partitioning with a liquid mobile phase.
Specificity	High; provides structural information for compound identification.	Moderate; retention time is the primary identifier.	Variable; dependent on the detector used (e.g., UV, MS).
Sensitivity	High; detection limits can be in the picogram to femtogram range.	Good; generally in the nanogram to picogram range.	Moderate to high; dependent on the detector.
Linearity	Good; typically over 2-3 orders of magnitude.	Excellent; often linear over 4-5 orders of magnitude.	Good; typically over 2-3 orders of magnitude.
Precision	Excellent; relative standard deviations (RSDs) typically <5%.	Excellent; RSDs often <2-3%.	Excellent; RSDs typically <5%.
Sample Throughput	Moderate; run times can be longer due to mass spectral acquisition.	High; faster run times are often possible.	Moderate; depends on the specific method.
Matrix Effects	Can be significant, often requiring sample cleanup.	Less susceptible to matrix effects than MS.	Can be significant, requiring appropriate sample preparation.

Experimental Protocols

Detailed methodologies are crucial for ensuring the reproducibility of results between laboratories. Below are representative protocols for the analysis of octacosane using GC-MS and HPLC.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from methodologies for the analysis of n-alkanes in complex matrices.[1]

• Sample Preparation:

  • Extraction: A known quantity of the sample is extracted with a suitable organic solvent, such as hexane or dichloromethane.

  • Internal Standard: An internal standard (e.g., deuterated dodecane) is added to the extract to correct for variations in sample preparation and injection volume.

  • Cleanup: The extract is passed through a silica gel column to remove polar interferences. The aliphatic fraction is collected.[1]

  • Concentration: The cleaned extract is concentrated under a gentle stream of nitrogen to a final volume of approximately 50 µL.[1]

• Instrumentation:

  • Gas Chromatograph: Equipped with a fused-silica capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

  • Carrier Gas: Helium at a constant flow rate of 0.7 mL/min.[1]

  • Injection: Cool on-column injection.

  • Oven Temperature Program: Initial temperature of 50°C, hold for 3 minutes, then ramp to a final temperature suitable for eluting octacosane.

  • Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for enhanced sensitivity and specificity.[1]

• Data Analysis:

  • Quantification is performed by comparing the peak area of octacosane to that of the internal standard.

  • A calibration curve is generated using a series of octacosane standards of known concentrations.

2. High-Performance Liquid Chromatography (HPLC) Protocol

While less common for non-polar compounds like octacosane, reversed-phase HPLC can be employed.

• Sample Preparation:

  • Dissolution: The sample is dissolved in a solvent compatible with the mobile phase (e.g., tetrahydrofuran, acetonitrile).

  • Filtration: The sample solution is filtered through a 0.45 µm membrane to remove particulate matter.

• Instrumentation:

  • HPLC System: Equipped with a C18 reversed-phase column.

  • Mobile Phase: A gradient of organic solvent (e.g., acetonitrile) and water.

  • Detector: A suitable detector such as a UV detector (at a low wavelength) or a mass spectrometer.

  • Flow Rate: Typically 1 mL/min.

• Data Analysis:

  • Quantification is based on the peak area of octacosane relative to an external or internal standard.

  • A calibration curve is constructed from a series of standards.

Inter-Laboratory Comparison Considerations

For a successful inter-laboratory comparison, the following aspects are critical:

• Standardized Protocol: All participating laboratories should adhere to the same validated analytical method.[2][3]

• Reference Material: A certified reference material of octacosane should be used for calibration and quality control.

• Performance Evaluation: The performance of each laboratory can be assessed using statistical measures such as Z-scores, which compare a laboratory's result to the consensus mean of all participants.[4] A satisfactory Z-score is typically between -2.0 and +2.0.[4]

• Method Validation: The analytical method should be validated for parameters including accuracy, precision, specificity, limit of detection, limit of quantitation, linearity, and range.[5][6]

The following diagram illustrates the key parameters for method validation.

Caption: Key parameters for analytical method validation.

By carefully considering these factors and implementing robust analytical methodologies, laboratories can achieve consistent and reliable results in the analysis of octacosane.

References

• 1. researchgate.net [researchgate.net]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. eurachem.org [eurachem.org]
• 4. benchmark-intl.com [benchmark-intl.com]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. campilab.by [campilab.by]

A Researcher's Guide to Assessing the Purity of Commercial Octacosane Standards

For researchers, scientists, and drug development professionals, the purity of chemical standards is paramount. This guide provides a comparative overview of commercially available octacosane standards and details the key experimental protocols for their purity assessment.

Octacosane (C₂₈H₅₈), a long-chain alkane, serves as a crucial reference standard in various analytical applications, including environmental and petroleum analysis. The accuracy of these analyses hinges on the well-defined purity of the standard. This guide compares octacosane standards from prominent suppliers and outlines the methodologies for their independent verification.

Comparison of Commercial Octacosane Standards

Sourcing high-purity octacosane is the first step in ensuring analytical accuracy. Several reputable chemical suppliers offer octacosane standards with specified purity levels. Below is a summary of offerings from key market players. It is important to note that the stated purity is typically determined by Gas Chromatography (GC).

Supplier	Product Number	Stated Purity	Analytical Method
Sigma-Aldrich	74684	≥98.0%	Gas Chromatography (GC)
O504	99%	Not Specified
TCI America	O0002	>98.0%	Gas Chromatography (GC)[1][2][3]
LGC Standards	U-RNA-014	Not Specified*	Not Specified[4]

*Note: While a specific purity is not listed on the product page, LGC Standards is a well-known provider of reference materials, often produced under ISO 17034.[5] Researchers should consult the certificate of analysis for specific batch purity.

Experimental Protocols for Purity Assessment

Independent verification of the purity of commercial standards is a critical quality control step. The following are detailed protocols for the most common and effective analytical techniques for assessing octacosane purity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds, making it ideal for assessing the purity of alkanes like octacosane.[6][7]

Objective: To separate and quantify octacosane and any volatile impurities.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

• Capillary Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable.

• Injector: Split/splitless or cool on-column.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).[8]

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the octacosane standard and dissolve it in a suitable volatile solvent (e.g., toluene, hexane) to a final concentration of 1 mg/mL.

• GC-MS Conditions:

  • Injector Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 1 minute.

    • Ramp at 20°C/min to 130°C, hold for 2 minutes.

    • Ramp at 5°C/min to 160°C.

    • Ramp at 30°C/min to 300°C, hold for 5 minutes.[8]

  • Transfer Line Temperature: 280°C[8]

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

  • MS Scan Range: m/z 40-500.

• Data Analysis:

  • Identify the octacosane peak based on its retention time and mass spectrum.

  • Integrate the peak area of octacosane and any impurity peaks.

  • Calculate the percent purity by dividing the peak area of octacosane by the total peak area of all components (excluding the solvent peak).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is a highly effective method for determining the purity of crystalline organic compounds.[9][10]

Objective: To determine the purity of octacosane based on the melting point depression caused by impurities.

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans

Procedure:

• Sample Preparation: Accurately weigh 1-3 mg of the octacosane standard into a tared aluminum DSC pan.[9] Hermetically seal the pan to prevent sublimation.

• DSC Conditions:

  • Temperature Program:

    • Equilibrate at a temperature well below the expected melting point (e.g., 30°C).

    • Ramp the temperature at a slow, constant rate (e.g., 0.5-2 K/min) through the melting transition to a temperature well above the melting point (e.g., 80°C).[11] ASTM E928 recommends a heating rate between 0.3 and 0.7 K/min.[9]

  • Purge Gas: Inert gas, such as nitrogen, at a constant flow rate.

• Data Analysis:

  • The purity is calculated using the van't Hoff equation, which relates the melting point depression to the mole fraction of the impurity. Most modern DSC software has a built-in purity analysis module that performs this calculation automatically.[9][12]

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can provide a direct and accurate measurement of compound purity without the need for a specific reference standard of the analyte itself.[13][14][15]

Objective: To determine the absolute purity of the octacosane standard by comparing its ¹H NMR signal integral to that of a certified internal standard.

Instrumentation:

• High-resolution NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of a certified, stable internal standard (e.g., dimethyl sulfone, maleic acid) into a vial.

  • Accurately weigh a slightly larger amount of the octacosane standard into the same vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., Chloroform-d, Benzene-d₆).

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters for accurate quantification include a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest and a sufficient number of scans for a good signal-to-noise ratio.

• Data Analysis:

  • Integrate a well-resolved signal from the octacosane (e.g., the methyl protons at ~0.88 ppm) and a signal from the internal standard.

  • The purity of the octacosane is calculated using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / m_analyte) * (m_IS / MW_IS) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • subscripts "analyte" and "IS" refer to octacosane and the internal standard, respectively.

Experimental Workflow and Data Relationships

The following diagrams illustrate the general workflow for assessing the purity of an octacosane standard and the logical relationship between the analytical techniques.

Caption: Experimental workflow for octacosane purity assessment.

Caption: Interrelation of analytical methods for purity determination.

References

• 1. Octacosane 630-02-4 | TCI AMERICA [tcichemicals.com]
• 2. Octacosane 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. lgcstandards.com [lgcstandards.com]
• 5. n-Octacosane | CAS 630-02-4 | LGC Standards [lgcstandards.com]
• 6. emerypharma.com [emerypharma.com]
• 7. youtube.com [youtube.com]
• 8. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 10. tainstruments.com [tainstruments.com]
• 11. mt.com [mt.com]
• 12. mt.com [mt.com]
• 13. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Universal Quantitative NMR Analysis of Complex Natural Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic vs. Naturally Sourced Octacosane in Biological Assays

A comprehensive guide for researchers, scientists, and drug development professionals on the biological performance of synthetic and naturally derived octacosane, supported by experimental data and detailed methodologies.

Octacosane, a long-chain saturated hydrocarbon, has garnered significant interest in the scientific community for its diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties. This guide provides a comparative overview of the performance of synthetic and naturally sourced octacosane in various biological assays. While direct comparative studies are limited, this document synthesizes available data to offer insights into their potential therapeutic applications.

Data Presentation: A Comparative Look at Biological Activity

The following table summarizes the available quantitative data on the biological activities of naturally sourced octacosane. At present, there is a notable lack of published studies detailing the biological activities of synthetic octacosane with corresponding quantitative data, precluding a direct, quantitative comparison in this guide.

Biological Assay	Source of Octacosane	Cell Line/Model	Efficacy Metric	Value	Reference
Cytotoxicity	Pyrostegia venusta (natural)	B16F10-Nex2 (murine melanoma)	IC50	41.08 µg/mL	[1]
In Vivo Antitumor Activity	Pyrostegia venusta (natural)	C57BL/6 mice with B16F10-Nex2 xenografts	Tumor Volume Reduction	Significant delay in tumor progression	[1][2]
Antioxidant Activity	Marantodes pumilum (natural)	In vitro radical scavenging assays	IC50 (Hydroxyl radical)	366.3 ± 0.002 µg/mL	[3]
IC50 (Superoxide radical)	493.0 ± 0.001 µg/mL	[3]

Note: The absence of data for synthetic octacosane highlights a significant gap in the current research landscape. Future studies directly comparing the bioactivity of synthetic versus naturally sourced octacosane are warranted to fully understand any potential differences in their efficacy and mechanism of action.

Key Experiments and Methodologies

This section provides detailed protocols for the key biological assays referenced in this guide, offering a methodological foundation for researchers looking to investigate the properties of octacosane.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Experimental Protocol:

• Cell Seeding: Adherent cells, such as B16F10-Nex2 melanoma cells, are seeded in a 96-well plate at a density of 1 x 10⁴ cells per well and incubated overnight to allow for cell attachment.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of octacosane (e.g., 12.5-100 μg/ml). A control group receives medium with the vehicle (e.g., DMSO) used to dissolve the octacosane.

• Incubation: The plate is incubated for a specified period (e.g., 18 hours).

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The cell viability is expressed as a percentage of the control.

Experimental Workflow for MTT Assay

Workflow of the MTT cytotoxicity assay.

In Vivo Antitumor Activity Assessment

This protocol outlines a common method for evaluating the antitumor efficacy of a compound in a murine xenograft model.

Experimental Protocol:

• Tumor Cell Inoculation: C57BL/6 mice are subcutaneously injected with 5 x 10⁴ B16F10-Nex2 tumor cells.

• Treatment Initiation: Treatment commences 24 hours after tumor inoculation.

• Drug Administration: Octacosane (e.g., 500 μg) is administered daily via peritumoral injection. The control group receives the vehicle solution (e.g., 5% DMSO in PBS).

• Tumor Measurement: Tumor size is measured daily using a caliper. Tumor volume is calculated using the formula: Volume = (length × width²) / 2.

• Endpoint: The experiment is terminated when tumors in the control group reach a predetermined maximum volume (e.g., 3000 mm³), at which point the animals are euthanized.

• Data Analysis: The tumor growth curves of the treated group are compared to the control group to determine the antitumor effect.

Experimental Workflow for In Vivo Antitumor Assay

Workflow of the in vivo antitumor assay.

Signaling Pathways in Octacosane-Induced Apoptosis

Studies on heptane extracts of Pyrostegia venusta, rich in octacosane, have shown that its cytotoxic effect on melanoma cells is mediated through the induction of apoptosis. This process involves the activation of a cascade of caspases, which are key executioners of programmed cell death.

The proposed mechanism involves both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis. The disruption of the mitochondrial membrane potential suggests the involvement of the intrinsic pathway, which is regulated by the Bcl-2 family of proteins. This leads to the release of cytochrome c and the subsequent activation of caspase-9. The activation of caspase-8 points to the involvement of the extrinsic pathway, which is initiated by the binding of death ligands to their receptors on the cell surface. Both pathways converge on the activation of the executioner caspase-3, leading to the characteristic morphological and biochemical changes of apoptosis, including DNA fragmentation and cell death.[1]

Octacosane-Induced Apoptosis Signaling Pathway

Proposed signaling pathway of octacosane-induced apoptosis.

References

• 1. Pyrostegia venusta heptane extract containing saturated aliphatic hydrocarbons induces apoptosis on B16F10-Nex2 melanoma cells and displays antitumor activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Validation of Analytical Methods for Octacosane in Dietary Supplements

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of octacosane, a long-chain fatty alcohol and a principal component of policosanol, in dietary supplements is crucial for ensuring product quality, efficacy, and regulatory compliance. The selection of an appropriate analytical method is paramount and requires a thorough evaluation of its performance. This guide provides a comparative analysis of two common chromatographic techniques for the determination of octacosane: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD).

Methodology Comparison

Gas Chromatography is a well-established and robust technique for the analysis of volatile and semi-volatile compounds like octacosane. HPLC, on the other hand, offers a versatile alternative, particularly for non-volatile or thermally labile compounds, although octacosane can be analyzed by both.

Gas Chromatography with Flame Ionization Detection (GC-FID): This is a widely used method for the analysis of fatty alcohols. The technique separates compounds based on their volatility and interaction with a stationary phase within a capillary column. The FID is a sensitive detector for hydrocarbons.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD): This method separates compounds based on their polarity and interaction with a stationary phase in a column under high pressure. The ELSD is a universal detector that is suitable for non-volatile compounds that lack a UV chromophore, such as octacosane.[1]

Performance Data Comparison

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Evaporative Light Scattering Detector (HPLC-ELSD)
Linearity (R²)	≥ 0.99[2][3]	≥ 0.99[4]
Limit of Detection (LOD)	Typically in the low µg/mL range.[5]	Can reach low µg/mL levels.[4]
Limit of Quantification (LOQ)	Typically in the mid µg/mL range.[5]	Can reach mid µg/mL levels.[4]
Precision (RSD%)	Intraday: < 8.4%, Interday: < 9.9%[5]	< 5% for intermediate repeatability[4]
Accuracy (Recovery %)	85-118%[5]	92.9% - 108.5%[4]

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol provides a general procedure for the quantification of octacosane in dietary supplements.

1. Sample Preparation:

• Accurately weigh a portion of the homogenized dietary supplement.

• Perform a saponification step to release the free fatty alcohols from any esterified forms. This typically involves heating the sample with an alcoholic solution of potassium hydroxide.

• Neutralize the solution and extract the unsaponifiable matter containing octacosane using a non-polar solvent like hexane or petroleum ether.

• Evaporate the solvent and reconstitute the residue in a known volume of a suitable solvent (e.g., hexane or chloroform).

• An internal standard (e.g., tetracosane) may be added at the beginning of the extraction process for improved accuracy.[6]

2. GC-FID Conditions:

• Column: A non-polar capillary column, such as a DB-5MS or equivalent, is typically used.

• Injector Temperature: 280°C.[7]

• Oven Temperature Program: Start at a lower temperature (e.g., 150°C), then ramp up to a high temperature (e.g., 300°C) to ensure elution of the high-boiling point octacosane.[8]

• Detector Temperature: 300°C.[6]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[8]

• Injection Volume: 1-2 µL.

3. Calibration:

• Prepare a series of standard solutions of octacosane of known concentrations.

• Inject the standards to generate a calibration curve by plotting peak area against concentration.

High-Performance Liquid Chromatography-Evaporative Light Scattering Detection (HPLC-ELSD) Protocol

This protocol outlines a general procedure for the quantification of octacosane using HPLC-ELSD.

1. Sample Preparation:

• Sample preparation is similar to the GC-FID method, involving extraction of the lipid fraction from the supplement matrix. Saponification may also be necessary.

• The final extract is evaporated and reconstituted in a solvent compatible with the HPLC mobile phase (e.g., a mixture of isopropanol and hexane).

2. HPLC-ELSD Conditions:

• Column: A reversed-phase C18 column is commonly used for the separation of lipids.[4]

• Mobile Phase: A gradient elution with a mixture of solvents like methanol, acetonitrile, and water is often employed to achieve good separation of the various lipid components.[4]

• Flow Rate: Typically around 1 mL/min.

• Column Temperature: Elevated temperatures (e.g., 40-50°C) can improve peak shape and reduce viscosity.[4]

• ELSD Settings:

  • Drift Tube Temperature: Optimized to ensure evaporation of the mobile phase without volatilizing the analyte (e.g., 40-60°C).

  • Nebulizer Gas Flow Rate: Adjusted to achieve a stable baseline and good sensitivity.

3. Calibration:

• Prepare a series of standard solutions of octacosane.

• Inject the standards to construct a calibration curve. Note that the ELSD response is often non-linear and may require a logarithmic or polynomial fit.

Visualizations

Caption: General workflow for the validation of an analytical method.

Caption: Comparison of GC-FID and HPLC-ELSD analytical workflows.

References

• 1. An innovative method for the extraction and HPLC analysis of bioactive policosanols from non-psychoactive Cannabis sativa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture | Semantic Scholar [semanticscholar.org]
• 4. A rapid and quantitative reversed-phase HPLC-DAD/ELSD method for lipids involved in nanoparticle formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of a GC-FID Method for the Quantitation of Δ 8-Tetrahydrocannabinol and Impurities Found in Synthetic Δ 8-Tetrahydrocannabinol and Vaping Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dea.gov [dea.gov]
• 7. scielo.org.co [scielo.org.co]
• 8. e3s-conferences.org [e3s-conferences.org]

Octacosane: A Comparative Analysis of its Anticancer Effects on Diverse Cancer Cell Lines

For Immediate Release

[City, State] – [Date] – A comprehensive review of existing research highlights the potential of octacosane, a long-chain saturated hydrocarbon, as a cytotoxic agent against various cancer cell lines. This guide synthesizes available data on its efficacy, details the experimental protocols used for its evaluation, and visually represents its known mechanisms of action, providing a valuable resource for researchers, scientists, and drug development professionals.

Comparative Cytotoxicity of Octacosane

The inhibitory effects of octacosane have been quantified across different cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric of its potency. The data, summarized in the table below, indicates a differential sensitivity of cancer cells to octacosane.

Cell Line	Cancer Type	IC50 (µg/mL)	Incubation Time (hours)	Citation
B16F10-Nex2	Murine Melanoma	41.08	18	[1]

Note: Data on the IC50 values of purified octacosane on other human cancer cell lines such as A549 (lung carcinoma), HepG2 (hepatocellular carcinoma), and HT-29 (colon adenocarcinoma) are not available in the currently reviewed literature. Some studies indicate cytotoxic effects of plant extracts containing octacosane on breast and liver cancer cell lines, but specific IC50 values for the isolated compound are not provided.

Experimental Protocols

The methodologies employed in assessing the anticancer effects of octacosane are crucial for the interpretation and replication of findings. Below are detailed protocols for key experiments cited in the literature.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., B16F10-Nex2) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Treatment: The cells are then treated with varying concentrations of octacosane (e.g., 12.5, 25, 50, 100 μg/ml) and incubated for a specified period (e.g., 18 hours).

• MTT Addition: After incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Incubation: The plate is incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader. The results are used to calculate the percentage of cell viability and the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with octacosane at predetermined concentrations.

• Cell Harvesting: After the treatment period, both adherent and floating cells are collected.

• Staining: The cells are washed and then resuspended in a binding buffer containing Annexin V-FITC and Propidium Iodide (PI).

• Incubation: The cells are incubated in the dark to allow the dyes to bind.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer to quantify the different cell populations based on their fluorescence.

Cell Cycle Analysis

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment and Harvesting: Similar to the apoptosis assay, cells are treated with octacosane and then harvested.

• Fixation: The cells are fixed, typically with cold ethanol, to permeabilize the cell membrane.

• Staining: The fixed cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide (PI), in the presence of RNase to prevent staining of RNA.

• Flow Cytometry Analysis: The DNA content of the cells is measured by flow cytometry, and the distribution of cells in the different phases of the cell cycle is analyzed.

Signaling Pathways and Mechanisms of Action

Octacosane has been shown to induce apoptosis in cancer cells through the intrinsic pathway. The proposed mechanism primarily involves the mitochondria.

References

• 1. Cytotoxicity, Genotoxicity and Disturbance of Cell Cycle in HepG2 Cells Exposed to OTA and BEA: Single and Combined Actions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Octacosane

Essential Safety and Handling Guide for Octacosane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling Octacosane in a laboratory setting. Our goal is to furnish you with comprehensive procedural guidance to ensure safe operational and disposal practices, fostering a culture of safety and trust.

Octacosane is a straight-chain alkane with 28 carbon atoms.[1] It is a white, waxy solid or powder at room temperature and is insoluble in water.[2][3][4] While Octacosane is not classified as a hazardous substance according to GHS standards, proper handling is crucial to minimize any potential risks associated with its physical form and combustible nature.[5][6]

Physical and Chemical Properties

A summary of key quantitative data for Octacosane is presented in the table below for your quick reference.

Property	Value	Source
Molecular Formula	C28H58	[2][5]
Molecular Weight	394.76 g/mol	[2][5]
Melting Point	57-64 °C (135-147.2 °F)	[2][7]
Boiling Point	278 °C (532 °F) at 15 mmHg	[2]
Flash Point	227 °C (440.6 °F)	[2][7]
Appearance	White/Shiny Flakes or Powder	[2]
Water Solubility	Insoluble	[1][2][3][4]
Vapor Pressure	<1 mmHg @ 20 °C	[2][7]

Personal Protective Equipment (PPE) Protocol

Adherence to the following personal protective equipment guidelines is mandatory when handling Octacosane to ensure personal safety and prevent contamination.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical safety goggles.	Protects eyes from airborne powder/dust particles.
Hand Protection	Standard laboratory gloves (e.g., nitrile).	Prevents skin contact and potential irritation.
Body Protection	A standard laboratory coat.	Protects clothing and skin from spills.
Respiratory Protection	A NIOSH-approved respirator is recommended if dust is generated.	Minimizes inhalation of fine particles.

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, storage, and disposal of Octacosane.

Handling and Storage

• Engineering Controls : Handle Octacosane in a well-ventilated area. Use a chemical fume hood or other local exhaust ventilation if there is a potential to generate dust.

• Personal Hygiene : Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in the laboratory.

• Storage : Store in a tightly closed container in a cool, dry place away from heat and strong oxidizing agents.[7][8]

Spill Response

• Minor Spills : For small spills, sweep up the solid material, taking care to minimize dust generation. Place the collected material into a suitable, labeled container for disposal.[5] The spill area can then be wiped with a damp cloth.

• Major Spills : In the event of a large spill, evacuate the area and prevent the generation of dust. If necessary, use a HEPA-filtered vacuum for cleanup.

Disposal Plan

Octacosane is not classified as hazardous waste.[5] However, all chemical waste should be disposed of in accordance with local, state, and federal regulations.

• Waste Collection : Collect waste Octacosane and any contaminated materials (e.g., gloves, wipes) in a designated and clearly labeled waste container.

• Disposal Route : Dispose of the waste through your institution's chemical waste program. Do not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling of Octacosane

The following diagram illustrates the decision-making process for ensuring safe handling of Octacosane in the laboratory.

Caption: Workflow for PPE Selection when Handling Octacosane.

References

• 1. Showing Compound Octacosane (FDB001869) - FooDB [foodb.ca]
• 2. Cas 630-02-4,n-Octacosane | lookchem [lookchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. fishersci.com [fishersci.com]
• 8. n-Octacosane(630-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]